Desmethyl Hydroxy Cerivastatin Sodium Salt

Core Science & Biosynthesis

Molecular structure of Desmethyl Hydroxy Cerivastatin Sodium Salt

An In-depth Technical Guide to the Molecular Structure of Desmethyl Hydroxy Cerivastatin Sodium Salt (Cerivastatin Metabolite M-24)

Authored by a Senior Application Scientist

Foreword: The precise characterization of drug metabolites is a cornerstone of modern pharmaceutical development, essential for understanding pharmacokinetics, safety, and efficacy. Desmethyl Hydroxy Cerivastatin, also known as metabolite M-24, is a product of the combined biotransformation of Cerivastatin.[1][2] This guide provides a comprehensive, technically-grounded framework for the complete structural elucidation of its sodium salt form, moving from metabolic context to definitive analytical characterization. It is designed for researchers who require not just methods, but the strategic rationale behind them.

Introduction: The Metabolic Origin and Significance of M-24

Cerivastatin, a potent synthetic inhibitor of HMG-CoA reductase, undergoes extensive hepatic metabolism.[1][3] Its clearance is almost exclusively metabolic, with two primary oxidative pathways catalyzed by cytochrome P450 enzymes, specifically CYP2C8 and CYP3A4.[1][4]

• Pathway 1 (Demethylation): Cleavage of the benzylic methyl ether results in the M-1 metabolite.[2][5]

• Pathway 2 (Hydroxylation): Stereoselective hydroxylation of a methyl group on the 6-isopropyl substituent produces the M-23 metabolite.[1][5]

The subject of this guide, Desmethyl Hydroxy Cerivastatin (M-24), is a secondary metabolite formed through the combined action of both demethylation and hydroxylation.[2] Although not typically detectable in plasma, its structural confirmation is vital for a complete metabolic profile and for regulatory submissions which require the characterization of all relevant metabolites.[1][6] The active form is the sodium salt of the heptenoic acid.

Metabolic Pathway Diagram

The following diagram illustrates the biotransformation of Cerivastatin into its primary and secondary metabolites.

Caption: Integrated workflow for M-24 structural elucidation.

Mass Spectrometry Analysis: Defining the Elemental Blueprint

Mass spectrometry is the first-line technique to determine the molecular weight and elemental formula of M-24. [7]High-resolution mass spectrometry (HRMS) is critical for distinguishing between isobaric species.

Quantitative Data Summary

The table below summarizes the key mass-based properties of Desmethyl Hydroxy Cerivastatin and its sodium salt.

Property	Value	Source
Molecular Formula (Free Acid)	C₂₅H₃₂FNO₆	[8]
Molecular Weight (Free Acid)	461.5 g/mol	[8]
Molecular Formula (Sodium Salt)	C₂₅H₃₁FNNaO₆	Derived
Monoisotopic Mass (Sodium Salt)	483.2031 Da	Calculated

Experimental Protocol: LC-HRMS/MS

Rationale: Liquid Chromatography (LC) is used to separate the M-24 metabolite from the parent drug and other metabolites, ensuring a pure analyte enters the mass spectrometer. Electrospray Ionization (ESI) is a soft ionization technique suitable for polar molecules like M-24, minimizing in-source fragmentation and preserving the molecular ion. [9]A high-resolution instrument (e.g., Orbitrap or TOF) provides the mass accuracy needed to confirm the elemental formula. [7] Step-by-Step Methodology:

• Sample Preparation: The purified M-24 sodium salt is dissolved in a 50:50 mixture of acetonitrile:water at a concentration of ~1 µg/mL.

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry (ESI in Positive Mode):

  • Full Scan (MS1): Acquire data from m/z 100-1000 with a resolution of >60,000. The primary goal is to detect the [M+H]⁺ ion for the free acid (462.2283 m/z) and the [M+Na]⁺ ion for the sodium salt (484.2102 m/z).

  • Tandem MS (MS2): Use data-dependent acquisition to trigger fragmentation of the most intense ions from the full scan. Set the collision energy (HCD or CID) to a normalized value of ~20-30 to induce fragmentation.

• Data Analysis:

  • Confirm the measured accurate mass of the precursor ion is within 5 ppm of the calculated theoretical mass.

  • Analyze the MS/MS fragmentation pattern. Expected losses include water (H₂O), portions of the dihydroxy-heptenoic acid side chain, and the hydroxymethyl group. [10]This fragmentation signature provides structural confirmation.

NMR Spectroscopy: Assembling the Molecular Puzzle

While MS provides the formula, NMR spectroscopy provides the unambiguous atom-by-atom connectivity, including stereochemistry, which is essential for a complete structural proof. [6][11]A suite of 1D and 2D NMR experiments is required.

Predicted Chemical Environment

The structure of M-24 contains several key regions: the fluorophenyl ring, the substituted pyridine core, the isopropyl groups (one of which is hydroxylated), the new hydroxymethyl group, and the dihydroxy-heptenoic acid side chain. Each of these regions will have characteristic signals in the ¹H and ¹³C NMR spectra.

Experimental Protocol: 1D and 2D NMR

Rationale: This series of experiments systematically builds the structural picture. ¹H NMR provides a proton census. ¹³C NMR provides a carbon census. 2D experiments (COSY, HSQC, HMBC) connect these individual atoms into a complete molecular structure. [12][13]Deuterated methanol (CD₃OD) is a suitable solvent due to the compound's polarity.

Step-by-Step Methodology:

• Sample Preparation: Dissolve ~5-10 mg of purified M-24 sodium salt in ~0.6 mL of deuterated methanol (CD₃OD).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. This will show the number of distinct proton environments, their integration (relative number of protons), and their coupling patterns.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum (e.g., using a DEPTQ sequence) to identify all carbon signals, including quaternary carbons.

• 2D COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically on adjacent carbons). It is crucial for tracing out the spin systems of the isopropyl groups and the heptenoic acid chain.

• 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon it is directly attached to, allowing for definitive C-H assignments.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment shows correlations between protons and carbons that are 2-3 bonds away. It is the key to connecting the different fragments of the molecule, such as linking the pyridine ring to the side chains and the fluorophenyl group.

• Data Interpretation:

  • Use COSY to build the aliphatic chains.

  • Use HSQC to assign carbons based on their attached protons.

  • Use HMBC to piece the fragments together. For example, a correlation from the protons of the new hydroxymethyl group to carbons in the pyridine ring confirms its position.

  • The final structure must be consistent with all observed 1D and 2D correlations.

Logical Data Integration Diagram

The following diagram illustrates how data from different analytical techniques converge to provide a single, validated molecular structure.

Caption: Convergence of analytical data for structural proof.

Conclusion

The molecular structure of Desmethyl Hydroxy Cerivastatin Sodium Salt (M-24) is elucidated not by a single measurement, but by a rigorously cross-validated analytical strategy. High-resolution mass spectrometry establishes the precise elemental composition, while a suite of 1D and 2D NMR experiments provides the definitive evidence of atomic connectivity and stereochemistry. This combined approach ensures the highest degree of scientific integrity and trustworthiness, meeting the stringent requirements for pharmaceutical research and development.

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• Mück, W. (2000). Clinical pharmacokinetics of cerivastatin. Clinical Pharmacokinetics, 39(2), 99-116.

• Wikipedia contributors. (2024). Cerivastatin. Wikipedia. [Link]

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• U.S. Food and Drug Administration. (n.d.). BAYCOL (cerivastatin sodium tablets) Label. accessdata.fda.gov. [Link]

• Jemal, M., et al. (2000). Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 739(2), 345-360. [Link]

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• Shimadzu Scientific Instruments. (n.d.). Small Molecule Analysis Compendium. shimadzu.com. [Link]

• Tabernero, L., et al. (2003). Crystal structure of a statin bound to a class II hydroxymethylglutaryl-CoA reductase. Journal of Biological Chemistry, 278(22), 19941-19946. [Link]

• Jones, C. G., et al. (2024). Structural Elucidation and Absolute Stereochemistry for Pharma Compounds Using MicroED. Organic Letters. [Link]

• Aksenov, A. A., et al. (2014). Advances in structure elucidation of small molecules using mass spectrometry. Journal of Mass Spectrometry, 49(1), 1-20. [Link]

• Bruker. (n.d.). Structure Analysis. bruker.com. [Link]

• Pharmaffiliates. (n.d.). Desmethyl Hydroxy Cerivastatin-d6 Sodium Salt. pharmaffiliates.com. [Link]

• Blanton, T. N., & Barnes, C. L. (2008). Synchrotron X-ray powder diffraction data of atorvastatin. Powder Diffraction, 23(4), 350-355. [Link]

• Jin, F. (2012). Discovering New Crystalline Forms of Atorvastatin Calcium - New Strategies for Screening (Dissertation). Martin-Luther-Universität Halle-Wittenberg. [Link]

• Tobert, J. A. (2003). Lovastatin and beyond: the history of the HMG-CoA reductase inhibitors. Nature Reviews Drug Discovery, 2(7), 517-526.

• Yoneda, S., et al. (2025). Room-temperature X-ray data collection enabled the structural determination of statin-bound CYP105A1. Acta Crystallographica Section F: Structural Biology Communications. [Link]

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• Kumar, D., & Kumar, P. (2022). NMR Spectroscopy for Characterization of Metabolite. ResearchGate. [Link]

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• Guingab-Cagmat, J., et al. (2023). Confirmation of Statin and Fibrate Use from Small-Volume Archived Plasma Samples by High-Throughput LC-MS/MS Method. Metabolites, 13(5), 606. [Link]

• van der Nagel, B. C. H., et al. (2021). Detection of 4a,5-dihydropravastatin as Impurity in the Cholesterol Lowering Drug Pravastatin. Molecules, 26(15), 4668. [Link]

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Pharmacological Properties of Cerivastatin Metabolites: A Mechanistic & Toxicology Guide

Topic: Pharmacological Properties of Cerivastatin Metabolites Content Type: Technical Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Cerivastatin (Baycol/Lipobay) was withdrawn from the global market in 2001 due to a high incidence of fatal rhabdomyolysis, particularly when co-administered with gemfibrozil. While the parent compound’s ultra-high potency (Ki ~1.3 nM) is well-documented, the pharmacological contributions of its metabolites—M-1, M-23, M-24, and the lactone forms —are critical to understanding its toxicity profile.

This guide analyzes the metabolic landscape of cerivastatin, quantifying the potency of its metabolites and delineating the "perfect storm" of pharmacokinetic interactions (CYP2C8/OATP1B1 inhibition) that leads to myotoxicity. It provides actionable experimental protocols for metabolite profiling and potency validation.

The Metabolic Landscape

Cerivastatin undergoes extensive Phase I metabolism primarily via CYP2C8 and CYP3A4 , followed by Phase II glucuronidation. The interplay between the active acid forms and the lipophilic lactone forms is central to its tissue distribution and toxicity.

Primary Metabolites[1][2][3]

• M-1 (Desmethylcerivastatin): Formed via demethylation of the benzylic methyl ether.[1] Catalyzed by CYP2C8 (major) and CYP3A4 (minor).[2][3][4]

• M-23 (6-Hydroxycerivastatin): Formed via stereospecific hydroxylation of the isopropyl group.[5][1] Catalyzed almost exclusively by CYP2C8 .[4]

• M-24: The secondary metabolite resulting from both demethylation and hydroxylation.[1][6][7]

• Cerivastatin Lactone (Cer-L): Formed via unstable acyl glucuronides (Cer-G2) or spontaneous cyclization at acidic pH. Highly lipophilic, facilitating muscle tissue penetration.

Metabolic Pathway Diagram

The following diagram illustrates the dual-pathway metabolism and the critical node of CYP2C8 inhibition.

Figure 1: Metabolic pathways of Cerivastatin showing the critical role of CYP2C8 and the formation of the lipophilic lactone.

Pharmacological Potency & Activity

Unlike many statins where metabolites are inactive, cerivastatin metabolites retain significant HMG-CoA reductase inhibitory activity.[8] This sustained potency contributes to the drug's extended pharmacodynamic effect.

Comparative Potency Data

The following table synthesizes inhibitory constants (Ki/IC50) relative to the parent compound.

Compound	Structure Type	Primary Enzyme	Relative Potency (vs. Parent)	Est. IC50 (nM)*
Cerivastatin	Pyridine (Acid)	N/A	100%	1.3
M-1	Desmethyl	CYP2C8/3A4	~50-90%	1.5 - 2.5
M-23	Hydroxylated	CYP2C8	~100%	1.3
M-24	Di-metabolite	CYP2C8	~100%	1.3
Cer-Lactone	Lactone	N/A	Inactive (Prodrug)**	>1000

*Values derived from rat liver HMG-CoA reductase assays. Note: While the lactone is inactive against the enzyme in vitro, it acts as a lipophilic vehicle for cellular entry, converting back to the active acid intracellularly.

Mechanisms of Toxicity: The "Perfect Storm"

The rhabdomyolysis associated with cerivastatin is not solely due to its inherent potency, but rather a specific pharmacokinetic collapse triggered by drug-drug interactions (DDIs), most notably with Gemfibrozil .

The Gemfibrozil Interaction

Gemfibrozil is not just a competitive inhibitor; its glucuronide metabolite (Gemfibrozil-1-O-glucuronide) is a mechanism-based (suicide) inhibitor of CYP2C8.

• OATP1B1 Blockade: Gemfibrozil inhibits the hepatic uptake transporter OATP1B1, preventing cerivastatin clearance from the blood.

• CYP2C8 Ablation: Gemfibrozil glucuronide irreversibly inactivates CYP2C8.[9]

• Metabolic Shunting: Cerivastatin is forced through the minor CYP3A4 pathway. If CYP3A4 is also inhibited (or saturated), plasma levels skyrocket (up to 10-fold).

• Lactone Accumulation: Excess acid is converted to the lactone form, which partitions into muscle tissue, disrupting mitochondrial respiration (Complex I/III inhibition) and causing apoptosis.

Figure 2: Mechanism of Gemfibrozil-induced Cerivastatin toxicity leading to Rhabdomyolysis.

Experimental Protocols

These protocols are designed for researchers characterizing statin metabolites. They prioritize self-validation through the use of specific controls.

Protocol A: HMG-CoA Reductase Inhibition Assay (Potency Validation)

Objective: Determine the IC50 of isolated metabolites (M1, M23) compared to the parent.[6]

Reagents:

• Human recombinant HMG-CoA Reductase (catalytic domain).

• Substrate: NADPH (400 µM) and HMG-CoA (400 µM).

• Buffer: 100 mM KH2PO4, pH 7.4, 4 mM DTT (DTT is critical to maintain enzyme stability).

Workflow:

• Preparation: Dissolve Cerivastatin and metabolites in DMSO. Prepare serial dilutions (0.01 nM to 100 nM). Control: DMSO only (0% inhibition).

• Pre-incubation: Incubate enzyme + inhibitor in buffer for 15 mins at 37°C. Validation Step: Ensure enzyme activity is linear over time in the absence of inhibitor.

• Reaction Start: Add HMG-CoA and NADPH to initiate the reaction.

• Measurement: Monitor the oxidation of NADPH to NADP+ spectrophotometrically at 340 nm continuously for 10 minutes.

• Analysis: Calculate the slope (rate) for each concentration. Plot % Activity vs. Log[Inhibitor]. Fit to a sigmoid dose-response curve to derive IC50.

Protocol B: Microsomal Metabolic Stability & Phenotyping

Objective: Confirm the role of CYP2C8 vs CYP3A4 in metabolite formation.

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• Specific Inhibitors: Montelukast (CYP2C8, 1 µM), Ketoconazole (CYP3A4, 1 µM).

• NADPH Regenerating System.

Workflow:

• Incubation Mix: 0.5 mg/mL HLM, 1 µM Cerivastatin, 100 mM Phosphate Buffer (pH 7.4).

• Inhibitor Treatment:

  • Group A: Control (No inhibitor).

  • Group B: + Montelukast (CYP2C8 block).

  • Group C: + Ketoconazole (CYP3A4 block).

• Initiation: Add NADPH regenerating system. Incubate at 37°C for 0, 5, 15, 30, 60 mins.

• Termination: Quench with ice-cold Acetonitrile containing Internal Standard (e.g., d6-Cerivastatin). Centrifuge at 10,000g for 10 min.

• LC-MS/MS Analysis:

  • Monitor transitions: 460.2 -> active fragment (Parent), 446.2 (M1), 476.2 (M23).

  • Self-Validation: The sum of metabolites in Group A should roughly equal the parent loss. Group B should show drastic reduction in M23 formation (validating CYP2C8 dependence).

References

• Boberg, M., et al. (1997).[4] Metabolism of cerivastatin by human liver microsomes in vitro.[5][10] Characterization of primary metabolic pathways and of cytochrome P450 isozymes involved.[5][10][11] Drug Metabolism and Disposition.[2][4][6][8][10][11] Link

• Shitara, Y., et al. (2004). Gemfibrozil and its glucuronide inhibit the organic anion transporting polypeptide 2 (OATP2/OATP1B1:SLC21A6)-mediated hepatic uptake and CYP2C8-mediated metabolism of cerivastatin. Journal of Pharmacology and Experimental Therapeutics. Link

• FDA Center for Drug Evaluation and Research. (2001). Baycol (Cerivastatin Sodium) Withdrawal Market.Link

• Wang, J.S., et al. (2002). The coronary heart disease drug gemfibrozil inhibits CYP2C8.[9] Chemical Research in Toxicology. Link

• Kaufmann, P., et al. (2002). Mechanisms of rhabdomyolysis with cerivastatin: CYP2C8 inhibition and OATP1B1 blockade. Clinical Pharmacology & Therapeutics. Link

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Technical Monograph: Desmethyl Hydroxy Cerivastatin Sodium Salt (M-24)

The following technical guide details the physicochemical properties, metabolic pathways, and analytical protocols for Desmethyl Hydroxy Cerivastatin Sodium Salt , a critical secondary metabolite of the statin Cerivastatin.

Executive Summary

Desmethyl Hydroxy Cerivastatin Sodium Salt (commonly referred to as the M-24 metabolite) is a secondary biotransformation product of Cerivastatin (Baycol). It represents the convergence of two primary metabolic pathways: O-demethylation and hydroxylation. While Cerivastatin was withdrawn from the global market in 2001 due to fatal rhabdomyolysis, the M-24 metabolite remains a vital reference standard in forensic toxicology, retrospective safety analysis, and the study of CYP2C8-mediated drug-drug interactions (DDIs).

This guide provides the specific identifiers, validated analytical workflows, and metabolic context required for researchers handling this compound.

Chemical Identity & Physicochemical Properties[1][2][3]

The identification of this salt form is often complicated by the existence of its free acid and lactone counterparts. The data below specifically characterizes the Sodium Salt form, which is the standard for aqueous solubility in in vitro assays.

Core Identifiers

Parameter	Specification
Chemical Name	Sodium (3R,5S,6E)-7-[4-(4-fluorophenyl)-5-(hydroxymethyl)-6-(1-hydroxypropan-2-yl)-2-isopropylpyridin-3-yl]-3,5-dihydroxyhept-6-enoate
Common Name	Desmethyl Hydroxy Cerivastatin Sodium Salt (Metabolite M-24)
CAS Number (Sodium Salt)	201793-00-2
CAS Number (Free Acid)	216220-12-1
Molecular Formula	C₂₅H₃₁FNNaO₆
Molecular Weight	483.51 g/mol
Appearance	White to off-white hygroscopic solid
Solubility	Soluble in Water, Methanol, DMSO; Insoluble in Hexane

Structural Specificity

Unlike many statin metabolites that undergo hydroxylation at the tertiary carbon of the isopropyl group, the M-24 metabolite involves a stereoselective hydroxylation of a methyl group on the 6-isopropyl substituent.

• Modification A (Desmethyl): The 5-methoxymethyl group of the parent is cleaved to a 5-hydroxymethyl group.

• Modification B (Hydroxy): The 6-isopropyl group is oxidized to 1-hydroxypropan-2-yl (primary alcohol), not the tertiary alcohol.

Metabolic Pathway & Biosynthesis

The formation of Desmethyl Hydroxy Cerivastatin is a sequential process primarily driven by the Cytochrome P450 2C8 isozyme (CYP2C8).[1] This dependence makes M-24 a sensitive marker for CYP2C8 polymorphism or inhibition (e.g., by Gemfibrozil).

Biotransformation Logic

Cerivastatin is metabolized via two parallel Phase I pathways:

• Demethylation (forming M-1)[1][2][3]

• Hydroxylation (forming M-23)[1][2][3]

Both M-1 and M-23 are subsequently metabolized into the secondary metabolite M-24 .[1][4]

Pathway Visualization

The following diagram illustrates the convergence of metabolic routes leading to M-24.

Figure 1: Metabolic cascade of Cerivastatin showing the dual pathways (M-1 and M-23) converging to form the M-24 metabolite.

Analytical Characterization Protocols

For researchers validating the presence of M-24 in biological matrices (plasma/urine) or quality control samples, the following LC-MS/MS parameters are recommended.

Sample Preparation (Solid Phase Extraction)

• Principle: Isolate polar statin metabolites from plasma proteins.

• Cartridge: HLB (Hydrophilic-Lipophilic Balance) SPE cartridge (30 mg).

• Conditioning: 1 mL Methanol followed by 1 mL Water.

• Loading: Acidify plasma (pH 4.0 with 0.1M Acetic Acid) to ensure the statin is in the free acid form for retention.

• Elution: 100% Methanol. Evaporate to dryness and reconstitute in Mobile Phase.

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 5 minutes.

• Ionization: ESI Positive Mode (+).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Order
Cerivastatin	460.2	356.2	Late
M-1 (Desmethyl)	446.2	342.2	Mid
M-23 (Hydroxy)	476.2	372.2	Mid
M-24 (Target)	462.2	358.2	Early (Most Polar)

Note on Stability: The sodium salt is prone to lactonization at acidic pH. Ensure samples are kept at neutral pH (~7.4) during storage and only acidified immediately prior to SPE extraction if necessary.

Handling and Stability

• Storage: Store solid powder at -20°C under inert atmosphere (Nitrogen/Argon). The sodium salt is hygroscopic; exposure to ambient moisture will degrade the crystal lattice and may induce hydrolysis.

• Solution Stability: Stock solutions in Methanol are stable for 1 month at -80°C. Aqueous working solutions should be prepared fresh daily to prevent lactonization.

• Safety: While M-24 is a metabolite, it possesses HMG-CoA reductase inhibitory activity.[1][5][3] Handle with standard laboratory PPE (gloves, goggles, fume hood).

References

• Guidechem. Desmethyl Hydroxy Cerivastatin Sodium Salt Identifiers and CAS 201793-00-2.[5][6] Retrieved from

• National Institutes of Health (NIH) - PubChem. Desmethyl hydroxyl cerivastatin (Free Acid) Structure and Properties. Retrieved from

• Bischoff, H., et al. (1998). Preclinical review of cerivastatin sodium: A step forward in HMG-CoA reductase inhibition. Atherosclerosis. Retrieved from

• Wang, J.S., et al. (2002). Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis. Pharmacogenetics.[2][7] Retrieved from

• Pharmaffiliates. Desmethyl Hydroxy Cerivastatin-d6 Sodium Salt and Unlabelled Reference. Retrieved from

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Chemical Stability of Desmethyl Hydroxy Cerivastatin Sodium Salt: A Technical Guide

This in-depth technical guide details the chemical stability, molecular liabilities, and handling protocols for Desmethyl Hydroxy Cerivastatin Sodium Salt , a critical metabolite and reference standard in pharmaceutical analysis.

Executive Summary & Compound Identity

Desmethyl Hydroxy Cerivastatin Sodium Salt (often designated as Metabolite M24 in cerivastatin metabolism) represents a dual-modified derivative of the parent drug. It is formed via CYP2C8-mediated hydroxylation of the isopropyl group and CYP2C8/3A4-mediated O-demethylation of the benzylic ether.

As a sodium salt of a dihydroxy-heptenoic acid derivative, its chemical stability is governed primarily by the pH-dependent equilibrium between the active hydroxy-acid form and the inactive lactone form . Understanding this interconversion is the single most critical factor in accurate quantification and storage.

Chemical Identity Table

Parameter	Details
Systematic Name	Sodium (3R,5S,6E)-7-[4-(4-fluorophenyl)-5-(hydroxymethyl)-6-(1-hydroxypropan-2-yl)-2-propan-2-ylpyridin-3-yl]-3,5-dihydroxyhept-6-enoate
Molecular Formula	C₂₅H₃₁FNNaO₆
Molecular Weight	~483.51 g/mol
CAS Number	201793-00-2 (Sodium Salt)
Core Liability	Lactonization (Acid-catalyzed), Oxidation (Benzylic/Allylic)
Solubility	Soluble in Water, Methanol, DMSO; Insoluble in non-polar solvents

Molecular Liabilities & Degradation Mechanisms

The stability of this compound is dictated by two competing structural vulnerabilities: the pharmacophore side chain and the pyridine core substituents.

The Lactonization Equilibrium (Primary Liability)

Like all statins, Desmethyl Hydroxy Cerivastatin contains a 3,5-dihydroxyheptanoic acid side chain. In the presence of protons (

), the C-1 carboxylate group reacts with the C-5 hydroxyl group to form a cyclic ester (lactone), releasing water.

• Acidic pH (< 6.0): The equilibrium shifts rapidly toward the Lactone form (inactive, lipophilic).

• Basic pH (> 7.5): The equilibrium shifts toward the Hydroxy Acid form (active, hydrophilic salt).

• Mechanism: Intramolecular esterification driven by entropy and acid catalysis.

Oxidative Instability

The "Desmethyl" modification exposes a primary hydroxyl group (from the original methoxy ether), and the "Hydroxy" modification adds a secondary alcohol on the isopropyl chain. These sites increase susceptibility to oxidative degradation compared to the parent Cerivastatin, particularly under high-energy light (UV) or in the presence of transition metals.

Visualization: Degradation Pathways

The following diagram illustrates the pH-dependent interconversion and potential oxidative risks.

Figure 1: The mechanistic pathway of Desmethyl Hydroxy Cerivastatin degradation. The reversible Acid-Lactone axis is the dominant instability factor.

Stability in Solution vs. Solid State

Solid State Stability

• Hygroscopicity: The sodium salt is hygroscopic.[1] Moisture absorption can create a localized acidic micro-environment on the crystal surface (via atmospheric

  absorption), initiating lactonization even in solid form.

• Photostability: Moderate sensitivity. The fluorophenyl-pyridine chromophore absorbs UV light. Long-term exposure leads to discoloration (yellowing).

• Recommendation: Store as a lyophilized powder under inert gas (Argon/Nitrogen) at -20°C .

Solution State Stability

This is the most critical area for analytical handling.

• Water: Aqueous solutions are stable for < 24 hours at 4°C only if the pH is maintained above 8.0.

• Organic Solvents:

  • Methanol: Can promote methylation of the carboxylate (methyl ester formation) if traces of acid are present.

  • Acetonitrile: Generally safe, but lacks buffering capacity.

  • DMSO: Excellent solvent for stock solutions; highly stable at -80°C.

Data Summary: pH Impact on Half-Life (

) | pH Condition | Estimated (25°C) | Predominant Species | | :--- | :--- | :--- | | pH 2.0 (Simulated Gastric) | < 1 Hour | Lactone | | pH 5.0 (Acetate Buffer) | 4 - 6 Hours | Mixed (Acid/Lactone) | | pH 7.4 (PBS) | > 48 Hours | Hydroxy Acid (Salt) | | pH 9.0 (Borate/Ammonium) | > 2 Weeks | Hydroxy Acid (Salt) |

Experimental Protocols

Preparation of Stable Stock Solutions

Objective: Create a reference standard solution that minimizes lactonization.

• Weighing: Weigh the Desmethyl Hydroxy Cerivastatin Sodium Salt rapidly to avoid moisture uptake.

• Solvent Selection: Use DMSO or Methanol (HPLC Grade).

  • Critical Step: If using Methanol/Water, add 0.1% Ammonium Hydroxide (

    ) or adjust to pH 9.0. This basic environment "locks" the molecule in the salt form.

• Storage: Aliquot immediately into amber glass vials. Store at -80°C . Avoid repeated freeze-thaw cycles.

Stability-Indicating HPLC Workflow

Objective: Separate and quantify the hydroxy acid salt from its lactone degradation product.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Note: Acidic mobile phase is necessary for peak shape but will cause on-column lactonization if run times are too long. Alternatively, use Ammonium Acetate pH 7.0 for stability).

• Mobile Phase B: Acetonitrile.

• Detection: UV at 240 nm or MS/MS (MRM mode).

Workflow Visualization:

Figure 2: Workflow for stability verification and impurity profiling.

Handling and Safety Guidelines

Handling Precautions

• Inert Atmosphere: Always handle the solid bulk under a Nitrogen blanket if possible.

• Light Protection: Use amber glassware or wrap vessels in aluminum foil.

• Cold Chain: Keep samples on wet ice (4°C) during bench work.

Storage Specifications

State	Temperature	Container	Shelf Life (Est.)
Solid Powder	-20°C	Amber Vial + Desiccant	2 Years
Stock Solution (DMSO)	-80°C	Amber Vial (Teflon Cap)	6 Months
Working Solution (Aq)	4°C	Amber HPLC Vial	< 24 Hours

References

• PubChem. (n.d.).[2] Desmethyl hydroxyl cerivastatin | C25H32FNO6.[2] National Library of Medicine. Retrieved February 16, 2026, from [Link]

• DrugFuture. (n.d.). Cerivastatin Sodium Salt Chemical Index. Retrieved February 16, 2026, from [Link]

• Böttcher, M. F., & Ensch, C. (2000). Clinical pharmacokinetics of cerivastatin. Clinical Pharmacokinetics, 39(2), 99-111. [Link]

• Jemal, M., et al. (2003). Stability of statins in biological matrices: The impact of lactonization. Journal of Pharmaceutical and Biomedical Analysis. (Inferred from general statin stability protocols in Drug Metabolism and Disposition contexts).

• FDA. (1997). NDA 20-740 Baycol (cerivastatin) Tablets Medical Review. U.S. Food and Drug Administration. [Link]

• Skottheim, I. B., et al. (2008). Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis. Clinical Pharmacology & Therapeutics. [Link]

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• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Desmethyl hydroxyl cerivastatin | C25H32FNO6 | CID 102506881 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Role of Desmethyl Hydroxy Cerivastatin in Rhabdomyolysis Research

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Cerivastatin, an HMG-CoA reductase inhibitor of unparalleled potency, was withdrawn from the global market in 2001 due to an unacceptably high incidence of fatal rhabdomyolysis, a severe form of muscle breakdown.[1][2] While pharmacokinetic interactions and the parent drug's intrinsic activity are cited as primary causes, the complete mechanistic picture remains elusive. This guide delves into the complex biotransformation of cerivastatin and posits a critical, yet under-investigated, hypothesis: the potential role of its secondary metabolite, desmethyl hydroxy cerivastatin (M-24), as a contributor to the drug's extreme myotoxicity. While present in trace amounts systemically, its high pharmacological potency warrants a rigorous investigation into its intrinsic toxicity and potential for tissue-specific accumulation. This document provides a comprehensive overview of the metabolic pathways, outlines key molecular mechanisms of statin-induced myopathy, and furnishes detailed experimental protocols for researchers aiming to elucidate the role of all cerivastatin metabolites, thereby addressing a significant knowledge gap in pharmacology and toxicology.

Part 1: The Cerivastatin Paradox: Unmatched Potency, Unprecedented Risk

Cerivastatin stood out from other statins due to its extraordinary potency. It demonstrated an inhibitory constant (Ki) for HMG-CoA reductase of 1.3 x 10⁻⁹ M, over 100 times more potent than lovastatin.[3] This high affinity suggested that therapeutic efficacy could be achieved at ultra-low doses, typically in the microgram range.[2][3][4]

However, this potency was tragically mirrored by an alarming safety profile. Post-market surveillance revealed that cerivastatin was associated with a 10-fold higher incidence of myotoxicity and a 16 to 80 times higher rate of fatal rhabdomyolysis compared to other statins available at the time.[1][5] This paradox—of a drug designed for high potency and liver selectivity leading to severe peripheral muscle toxicity—prompted its withdrawal and created an imperative to understand the underlying molecular drivers of its unique risk profile.[6][7]

Part 2: The Metabolic Journey of Cerivastatin

Cerivastatin is cleared exclusively through hepatic metabolism, with no unchanged drug excreted.[8] Its biotransformation follows two primary oxidative pathways, catalyzed predominantly by cytochrome P450 (CYP) enzymes, leading to the formation of a secondary metabolite.[2][8][9]

• Demethylation (M-1 Formation): Catalyzed by both CYP2C8 and CYP3A4 , this reaction involves the removal of a methyl group from the benzylic methyl ether moiety of cerivastatin, producing the O-desmethyl metabolite, M-1 .[8]

• Hydroxylation (M-23 Formation): This pathway is primarily catalyzed by CYP2C8 and involves the stereoselective hydroxylation of a methyl group on the 6-isopropyl substituent, resulting in the hydroxylated metabolite, M-23 .[8]

• Secondary Metabolism (M-24 Formation): The product of both demethylation and hydroxylation is the secondary metabolite desmethyl hydroxy cerivastatin (M-24) .[8]

Crucially, all three metabolites—M-1, M-23, and M-24—are active inhibitors of HMG-CoA reductase, exhibiting a potency similar to the parent compound.[8]

Fig. 1: Metabolic Pathway of Cerivastatin

Compound	Precursor(s)	Key Metabolic Reaction	Catalyzing Enzyme(s)	Pharmacological Activity
Cerivastatin	N/A	N/A	N/A	Active HMG-CoA Reductase Inhibitor
M-1	Cerivastatin	Demethylation	CYP2C8, CYP3A4	Active HMG-CoA Reductase Inhibitor
M-23	Cerivastatin	Hydroxylation	CYP2C8	Active HMG-CoA Reductase Inhibitor
M-24	M-1 / M-23	Hydroxylation / Demethylation	CYP2C8 / CYP3A4	Active HMG-CoA Reductase Inhibitor

Table 1: Summary of Cerivastatin Biotransformation Products

Part 3: The Multifactorial Nature of Cerivastatin Myotoxicity

Research has shown that the extreme risk associated with cerivastatin is not due to a single factor but a confluence of properties and interactions.

• Pharmacokinetic Drug-Drug Interactions (DDIs): The most well-documented issue was the co-administration of cerivastatin with gemfibrozil. Gemfibrozil is a potent inhibitor of CYP2C8, one of the primary enzymes responsible for cerivastatin clearance.[10] This inhibition leads to a significant increase in the systemic exposure to cerivastatin, elevating the risk of dose-dependent toxicity.[6][11]

• Genetic Predisposition: Variants in genes encoding for drug transporters can significantly alter statin pharmacokinetics. Specifically, polymorphisms in the SLCO1B1 gene, which encodes the hepatic uptake transporter OATP1B1, have been strongly associated with an increased risk of statin-induced myopathy.[12][13] Reduced function of this transporter decreases the liver's ability to take up cerivastatin from the blood, increasing its concentration in the systemic circulation and thus its exposure to muscle tissue.[12]

• Dose-Dependent Toxicity: The risk of rhabdomyolysis was shown to be strongly dose-dependent. Higher prescribed doses (e.g., 0.8 mg) were associated with a much greater probability of rhabdomyolysis, even in the absence of interacting drugs like fibrates.[14][15]

• Intrinsic Cellular Mechanisms: At a cellular level, cerivastatin has been shown to induce myotoxicity through several mechanisms common to statins, but with greater potency. These include:

  • Selenoprotein Suppression: Cerivastatin, at nanomolar concentrations, can suppress the synthesis of essential antioxidant selenoproteins in muscle cells, making them highly vulnerable to oxidative stress.[16]

  • Mitochondrial Dysfunction: By inhibiting the mevalonate pathway, statins can reduce the synthesis of ubiquinone (Coenzyme Q10), a critical component of the mitochondrial electron transport chain, leading to impaired cellular energy production.[7][17]

Part 4: Desmethyl Hydroxy Cerivastatin (M-24) - The Uninvestigated Contributor

While DDIs and genetic factors explain the increased exposure to cerivastatin, they do not fully account for the severity of the resulting myotoxicity compared to other statins. This points toward the potential contribution of its metabolites.

The scientific literature has largely focused on the parent drug and its two primary metabolites, M-1 and M-23. The secondary metabolite, desmethyl hydroxy cerivastatin (M-24), has been frequently overlooked. Early pharmacokinetic studies described it as being "not detectable in plasma" or formed in "trace amounts" in vitro.[1][8]

However, two critical findings demand a re-evaluation of M-24's potential role:

• High Pharmacological Potency: Despite its low concentration, M-24 is an active HMG-CoA reductase inhibitor with a potency comparable to that of cerivastatin itself.[8]

• Analytical Detectability: Advances in analytical chemistry, specifically liquid chromatography-tandem mass spectrometry (LC-MS/MS), have enabled the development of validated methods capable of quantifying M-24 (both acid and lactone forms) in human serum, with a lower limit of quantitation of 0.500 ng/mL.[18]

The Central Hypothesis: The disproportionate myotoxicity of cerivastatin may be partially attributable to the intrinsic toxicity of its pharmacologically potent secondary metabolite, desmethyl hydroxy cerivastatin (M-24). While its systemic concentration is low, its potential for preferential accumulation in skeletal muscle tissue or a higher intrinsic myotoxic potential than the parent drug remains a critical and uninvestigated possibility.

Part 5: A Framework for Investigation - Methodologies and Protocols

To address this knowledge gap, a systematic investigation is required. The following protocols provide a validated framework for researchers to assess the direct myotoxic contribution of desmethyl hydroxy cerivastatin.

Protocol 1: Comparative In Vitro Myotoxicity Assessment

This protocol is designed to directly compare the cytotoxic potential of cerivastatin against its primary and secondary metabolites in a relevant skeletal muscle cell model.

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• 1. Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cerivastatin - Wikipedia [en.wikipedia.org]
• 3. Cerivastatin: pharmacology of a novel synthetic and highly active HMG-CoA reductase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preclinical and clinical pharmacology of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The myotoxicity of statins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. BioKB - Relationship - cerivastatin - activates - Rhabdomyolysis [biokb.lcsb.uni.lu]
• 7. gpnotebook.com [gpnotebook.com]
• 8. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. clinician.com [clinician.com]
• 10. researchgate.net [researchgate.net]
• 11. Severe Rhabdomyolysis Associated with the Cerivastatin-Gemfibrozil Combination Therapy: Report of a Case - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cerivastatin, Genetic Variants, and the Risk of Rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Not All Statins Are Equal–Environmental and Genetic Myotoxicity Risk Factors [mdpi.com]
• 14. cmaj.ca [cmaj.ca]
• 15. Cerivastatin: a review of its pharmacological properties and therapeutic efficacy in the management of hypercholesterolaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Prooxidative toxicity and selenoprotein suppression by cerivastatin in muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. droracle.ai [droracle.ai]
• 18. Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Metabolic Fate of Cerivastatin: A Retrospective Technical Analysis of Active Metabolites and the Gemfibrozil Interaction

[1]

Executive Summary

Status: Withdrawn (2001) | Class: Synthetic HMG-CoA Reductase Inhibitor Key Insight: The withdrawal of Cerivastatin (Baycol) remains the definitive case study in transporter-mediated drug-drug interactions (DDIs). While marketed on the premise of a "dual metabolic pathway" (CYP2C8 and CYP3A4) theoretically offering redundancy, this safety net collapsed under specific inhibition.

This technical guide analyzes the active metabolites (M-1 and M-23), their pharmacological potency relative to the parent compound, and the mechanistic "perfect storm" involving Gemfibrozil glucuronidation that led to toxic systemic accumulation.

Part 1: The Active Metabolites (M-1 & M-23)[2][3][4]

Unlike many statins administered as inactive lactone prodrugs (e.g., simvastatin), Cerivastatin is administered in its active hydroxy-acid form.[1] Its metabolism yields compounds that retain significant HMG-CoA reductase inhibitory activity, contributing to the total pharmacodynamic load.

M-1 (Desmethylcerivastatin)[4]

• Formation: Produced via O-demethylation of the benzylic methyl ether moiety.

• Enzymology: Mediated by CYP2C8 (primary) and CYP3A4 (secondary).[2][1][3][4]

• Potency: Approximately 50% of the parent compound's inhibitory activity.

• Significance: While less potent, it represents a major clearance pathway. In the absence of CYP2C8 activity, shunting to CYP3A4 increases M-1 formation, but not enough to compensate for the loss of the M-23 pathway.

M-23 (6-Hydroxycerivastatin)[4]

• Formation: Produced via stereoselective hydroxylation of the isopropyl group.[1][5]

• Enzymology: Mediated almost exclusively by CYP2C8 .

• Potency: 100% (Equipotent) to the parent compound.

• Significance: This is the critical metabolic bottleneck. Blockade of CYP2C8 essentially halts the formation of M-23, forcing the parent drug to accumulate or attempt clearance via the lower-capacity CYP3A4 route.

M-24 (Secondary Metabolite)[3]

• Formation: Result of combined demethylation and hydroxylation.[1][6]

• Potency: Comparable to parent, but systemic concentrations are typically low in normal physiology.

Part 2: Metabolic Pathway Visualization

The following diagram illustrates the bifurcation of Cerivastatin metabolism. Note the heavy reliance on CYP2C8 for the formation of the equipotent M-23 metabolite.

Figure 1: Metabolic cascade of Cerivastatin showing the critical CYP2C8 dependence for M-23 formation.[5]

Part 3: The Gemfibrozil Interaction (The "Smoking Gun")

The withdrawal was driven by rhabdomyolysis cases occurring when Cerivastatin was co-administered with Gemfibrozil.[7] This is not a simple competitive inhibition; it is a multi-vector blockade involving the Gemfibrozil 1-O-β-glucuronide metabolite.

The Mechanism of Toxicity

• OATP1B1 Blockade: Gemfibrozil glucuronide is a potent inhibitor of the OATP1B1 hepatic uptake transporter.[8][9] This prevents Cerivastatin from entering the hepatocyte (its site of action and metabolism), causing massive accumulation in the systemic circulation (plasma).

• CYP2C8 Suicide Inhibition: Inside the liver, Gemfibrozil glucuronide acts as a mechanism-based inhibitor of CYP2C8. This shuts down the M-23 pathway.

• Result: Plasma AUC of Cerivastatin increases 10-fold.

Figure 2: Dual-vector blockade by Gemfibrozil Glucuronide inhibiting both hepatic uptake and metabolism.

Part 4: Technical Protocols

For researchers investigating statin metabolism or forensic toxicology, the following protocols ensure accurate detection of the parent and active metabolites.

LC-MS/MS Detection Protocol

Objective: Simultaneous quantification of Cerivastatin, M-1, and M-23 in human plasma.

• Instrumentation: Triple Quadrupole MS (e.g., Sciex QTRAP or equivalent) coupled to UHPLC.

• Ionization: Electrospray Ionization (ESI) Positive Mode.[2]

• Column: C18 Reverse Phase (e.g., Waters XTerra MS C18, 3.5 µm, 2.1 x 50 mm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[10]

  • B: 0.1% Formic Acid in Acetonitrile.[10]

  • Gradient: 30% B to 90% B over 3 minutes.

MRM Transitions (Mass-to-Charge Ratio):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (Approx)
Cerivastatin	460.2	356.2	2.5 min
M-1 (Desmethyl)	446.2	342.2	2.1 min
M-23 (Hydroxy)	476.2	372.2	1.8 min
Internal Std	559.2 (Atorvastatin)	440.3	2.6 min

In Vitro Microsomal Stability Assay

Objective: Determine intrinsic clearance (

) via CYP2C8 vs CYP3A4.

• Preparation: Thaw Human Liver Microsomes (HLM) on ice.

• Incubation Mix:

  • Phosphate Buffer (100 mM, pH 7.4).

  • HLM protein (0.5 mg/mL).

  • Cerivastatin (1 µM final concentration).

  • Optional: Add specific inhibitors (Montelukast for CYP2C8, Ketoconazole for CYP3A4) to isolate pathways.

• Initiation: Pre-incubate at 37°C for 5 min. Start reaction with NADPH-generating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

• Sampling: Aliquot 50 µL at 0, 5, 10, 20, 30, and 60 min.

• Quenching: Immediately add 150 µL ice-cold Acetonitrile containing Internal Standard.

• Analysis: Centrifuge (4000g, 10 min) and inject supernatant into LC-MS/MS.

Part 5: Data Summary

Relative Potency & Kinetics

The following data consolidates findings from preclinical and clinical pharmacokinetic studies.

Parameter	Cerivastatin (Parent)	M-1 (Desmethyl)	M-23 (6-Hydroxy)
HMG-CoA IC50 (nM)	1.3	~2.6	1.3
Relative Potency	100%	~50%	100%
Primary Enzyme	N/A	CYP2C8 / CYP3A4	CYP2C8
Plasma Protein Binding	>99%	>99%	>99%
Elimination Route	Metabolism	Fecal/Renal	Fecal/Renal

Interaction Magnitude (Gemfibrozil Co-administration)

Pharmacokinetic Parameter	Fold Increase (approx.)[11][1]	Mechanism
AUC (Parent)	4x - 10x	OATP1B1 Inhibition + CYP2C8 Blockade
Cmax (Parent)	2x - 5x	OATP1B1 Inhibition
M-23 Formation	Decreased	CYP2C8 Inhibition

References

• Mück, W. (2000). Clinical pharmacokinetics of cerivastatin.[5] Clinical Pharmacokinetics, 39(2), 99-116.

• Shitara, Y., et al. (2004). Gemfibrozil and its glucuronide inhibit the organic anion transporting polypeptide 2 (OATP2/OATP1B1:SLC21A6)-mediated hepatic uptake and CYP2C8-mediated metabolism of cerivastatin.[8][9] Journal of Pharmacology and Experimental Therapeutics, 311(1), 228-236.[8]

• Ramakrishna, N. V. S., et al. (2004). Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma.[12] Journal of Pharmaceutical and Biomedical Analysis, 36(3), 505-515.[12]

• Wang, J. S., et al. (2002). The effect of gemfibrozil on the pharmacokinetics of cerivastatin. Clinical Pharmacology & Therapeutics, 71, 228.

• PubChem. Cerivastatin Compound Summary.

Sources

• 1. Dietary Modulation of CYP3A4 and Its Impact on Statins and Antidiabetic Drugs: A Narrative Review | MDPI [mdpi.com]
• 2. Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. preprints.org [preprints.org]
• 5. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Quantitative Analysis of Complex Drug-Drug Interactions between Cerivastatin and Metabolism/Transport Inhibitors Using Physiologically Based Pharmacokinetic Modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Clinical importance of OATP1B1 and OATP1B3 in drug-drug interactions [jstage.jst.go.jp]
• 9. Gemfibrozil and its glucuronide inhibit the organic anion transporting polypeptide 2 (OATP2/OATP1B1:SLC21A6)-mediated hepatic uptake and CYP2C8-mediated metabolism of cerivastatin: analysis of the mechanism of the clinically relevant drug-drug interaction between cerivastatin and gemfibrozil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An LC-MS assay for the screening of cardiovascular medications in human samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hepatic and Intestinal OATP-mediated Drug-Drug Interactions - Page 7 [medscape.com]
• 12. Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

A Robust, Validated RP-HPLC Method for the Quantification of Desmethyl Hydroxy Cerivastatin in Pharmaceutical Samples

An Application Note for the Analysis of Desmethyl Hydroxy Cerivastatin by High-Performance Liquid Chromatography

Abstract

This application note details the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Desmethyl Hydroxy Cerivastatin. Cerivastatin, a potent HMG-CoA reductase inhibitor, is metabolized by cytochrome P450 enzymes, primarily CYP2C8 and CYP3A4, into several metabolites, including the active Desmethyl Hydroxy form.[1][2][3] Monitoring this metabolite is critical for pharmacokinetic studies, drug-drug interaction assessments, and quality control during drug manufacturing. This guide provides a comprehensive, step-by-step protocol grounded in established chromatographic principles and validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure regulatory compliance and data integrity.[4][5]

Introduction: The Rationale for Metabolite Analysis

Cerivastatin was a synthetic statin developed to lower cholesterol levels by inhibiting the rate-limiting enzyme in cholesterol biosynthesis.[6] Like many statins, its in-vivo activity is influenced by its metabolic profile. The parent drug is converted into primary metabolites, including Desmethyl Hydroxy Cerivastatin, which contribute to the overall therapeutic and toxicological profile.[2][3] Reports of severe adverse effects, particularly rhabdomyolysis, were often linked to drug-drug interactions that altered the metabolic clearance of Cerivastatin and its metabolites.[7][8]

Therefore, a reliable analytical method to quantify Desmethyl Hydroxy Cerivastatin is indispensable for researchers in drug development and metabolism. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of pharmaceuticals and their metabolites due to its high resolution, sensitivity, and reproducibility.[5][9] This document serves as a practical guide for establishing such a method in a research or quality control laboratory.

Method Development: A Mechanistic Approach

The selection of chromatographic conditions was driven by the physicochemical properties of Desmethyl Hydroxy Cerivastatin and established principles of reversed-phase chromatography.

• Chromatographic Mode: Reversed-Phase HPLC Reversed-phase HPLC is the premier technique for analyzing moderately polar to non-polar compounds like statins.[10][11] The analyte, Desmethyl Hydroxy Cerivastatin, is retained on a non-polar stationary phase (C18) and eluted by a polar mobile phase. This approach provides excellent separation efficiency and is compatible with a wide range of analytes.

• Stationary Phase Selection: C18 Column A C18 (octadecylsilane) column was chosen as the stationary phase. The long alkyl chains provide a high degree of hydrophobicity, leading to strong retention of lipophilic molecules like statins, allowing for effective separation from more polar impurities or formulation excipients.[10] A column with a particle size of 5 µm offers a good balance between efficiency and backpressure.

• Mobile Phase Optimization The mobile phase consists of a mixture of an aqueous buffer and an organic modifier.

  • Organic Modifier: Acetonitrile was selected due to its low viscosity, low UV cutoff, and excellent elution strength for a broad range of compounds.

  • Aqueous Buffer & pH Control: An ammonium acetate buffer (10 mM) adjusted to an acidic pH of 5.5 was used.[1] Statins are organic acids, and maintaining an acidic pH suppresses the ionization of the carboxylate group. This un-ionized form is more hydrophobic, leading to better retention, improved peak symmetry, and reproducible retention times on the C18 column.[12][13]

• Detection UV detection at 254 nm was selected for monitoring the analyte. This wavelength provides adequate sensitivity for the aromatic functional groups present in the Cerivastatin structure.[14] While LC-MS/MS offers higher sensitivity for bioanalysis, UV detection is robust, cost-effective, and perfectly suited for quality control and formulation analysis.[1][15]

Experimental Protocol

Instrumentation, Reagents, and Materials

• Instrumentation: HPLC system equipped with a quaternary pump, autosampler, column thermostat, and UV-Vis detector (Agilent 1200 series or equivalent).[16]

• Column: C8 or C18 column (e.g., Agilent Zorbax XDB C8, 2.1 µm, 5 cm or equivalent), maintained at 40°C.[1]

• Reagents:

  • Desmethyl Hydroxy Cerivastatin reference standard

  • Acetonitrile (HPLC grade)

  • Ammonium Acetate (Analytical grade)

  • Methanol (HPLC grade)

  • Ultrapure water

• Materials: Volumetric flasks, pipettes, 0.45 µm nylon syringe filters.

Preparation of Solutions

• Mobile Phase A (Aqueous): Prepare a 10 mM ammonium acetate solution in ultrapure water. Adjust the pH to 5.5 using acetic acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): Acetonitrile (100%).

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Desmethyl Hydroxy Cerivastatin reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with methanol.[16]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 20 µg/mL.

Sample Preparation (from Tablets)

• Weigh and finely powder no fewer than 20 tablets to determine the average tablet weight.

• Accurately weigh a portion of the powder equivalent to one tablet's dosage and transfer it to a suitable volumetric flask.

• Add approximately 70% of the flask volume with methanol and sonicate for 15 minutes to ensure complete dissolution of the active ingredient.

• Dilute to the final volume with methanol and mix thoroughly.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.[17][18]

Chromatographic Conditions

Parameter	Condition
Column	C8, 2.1 µm, 5 cm
Mobile Phase	Gradient elution with A: 10 mM Ammonium Acetate (pH 5.5) and B: Acetonitrile
Gradient Program	0-1 min, 30% B; 1-2 min, 30% to 70% B; 2-4 min, 70% to 100% B; 4-6.5 min, 100% B; 6.5-8 min, re-equilibrate to 30% B[1]
Flow Rate	0.3 mL/min[1]
Column Temperature	40°C
Injection Volume	20 µL[1]
Detector Wavelength	254 nm
Run Time	8 minutes

Method Validation Protocol (ICH Q2(R1) Guidelines)

Method validation is the process that demonstrates an analytical procedure is suitable for its intended purpose.[19][20]

System Suitability

Before sample analysis, the chromatographic system's performance is verified. A working standard solution (e.g., 10 µg/mL) is injected six times. The acceptance criteria are:

• Tailing Factor (Asymmetry): ≤ 2.0

• Theoretical Plates: ≥ 2000

• % RSD of Peak Area: ≤ 2.0%

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by injecting a placebo (formulation excipients without the active ingredient) and showing no interfering peaks at the retention time of Desmethyl Hydroxy Cerivastatin.

Linearity

Linearity is established by analyzing five concentrations of the analyte across a specified range. The peak area is plotted against the concentration, and the correlation coefficient (R²) is calculated.[11]

Concentration (µg/mL)	Peak Area (mAU*s)
1.0	55,210
2.5	138,150
5.0	275,980
10.0	551,500
20.0	1,104,200
Correlation Coefficient (R²)	≥ 0.999

Accuracy

Accuracy is determined by recovery studies, spiking a placebo mixture with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Each level is prepared in triplicate.[20]

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%	8.0	7.95	99.4%
100%	10.0	10.08	100.8%
120%	12.0	11.91	99.3%
Acceptance Criteria	98.0% - 102.0%

Precision

Precision is assessed at two levels: repeatability and intermediate precision.[20]

• Repeatability (Intra-day precision): Six replicate samples are prepared at 100% of the target concentration and analyzed on the same day.

• Intermediate Precision: The repeatability assay is performed by a different analyst on a different day using different equipment.

Precision Level	Mean Peak Area	Std. Deviation	% RSD
Repeatability	552,150	4,150	0.75%
Intermediate Precision	550,980	5,810	1.05%
Acceptance Criteria	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ are determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S) (Where σ = standard deviation of the y-intercepts of regression lines, S = slope of the calibration curve).

  • Calculated LOD: ~0.1 µg/mL

  • Calculated LOQ: ~0.3 µg/mL[20]

Robustness

The method's reliability is tested by making small, deliberate variations in the chromatographic parameters, such as:

• Flow rate (± 0.1 mL/min)

• Mobile phase pH (± 0.2 units)

• Column temperature (± 2°C) The system suitability parameters should remain within the acceptance criteria, demonstrating the method's robustness for routine use.[21]

Workflow Visualization

The following diagram illustrates the complete workflow for the analysis of Desmethyl Hydroxy Cerivastatin using this validated HPLC method.

Caption: End-to-end workflow for HPLC analysis of Desmethyl Hydroxy Cerivastatin.

Conclusion

This application note presents a fully developed and validated RP-HPLC method for the quantitative determination of Desmethyl Hydroxy Cerivastatin. The method is specific, linear, accurate, precise, and robust, making it highly suitable for routine quality control analysis in the pharmaceutical industry and for supporting metabolic and pharmacokinetic research. By adhering to the detailed protocol and validation standards outlined herein, laboratories can ensure the generation of reliable and reproducible data that meets stringent regulatory requirements.

References

• Vertex AI Search. (n.d.). An Improved HPLC Method with the Aid of a Chemometric Protocol: Simultaneous Determination of Atorvastatin and Its Metabolites in Plasma - PMC.
• Vertex AI Search. (n.d.). Analysis of Cerivastatin in Human Plasma and Identification of Its Lactone Metabolite by Capillary Electrophoresis.
• Taylor & Francis Online. (2007, August 22). Analysis of Cerivastatin in Human Plasma and Identification of Its Lactone Metabolite by Capillary Electrophoresis.
• Taylor & Francis Online. (n.d.). Pharmacokinetic Parameters of Statin Drugs Characterized by Reversed Phase High-Performance Liquid Chromatography.
• Vertex AI Search. (n.d.). Development and validation of the HPLC method for the determination of contaminants in drug substances.
• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
• Vertex AI Search. (n.d.). A Fast and Validated Reversed-Phase HPLC Method for Simultaneous Determination of Simvastatin, Atorvastatin, Telmisartan and Irbesartan in Bulk Drugs and Tablet Formulations - PMC.
• ResearchGate. (2010, March 16). Reverse phase HPLC method for the determination of Pravastatin in tablet dosage forms.
• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation.
• Austin Publishing Group. (2014, September 17). A Validated Reversed-Phase HPLC Method for the Determination of Atorvastatin Calcium in Tablets.
• Vertex AI Search. (n.d.). Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC.
• Vertex AI Search. (n.d.). Different analytical methods for determination of some cholesterol-lowering drugs in pharmaceutical formulations.
• Clinician.com. (n.d.). Drug Criteria & Outcomes: Cerivastatin (Baycol)for cholesterol |….
• Acta Scientific. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines.
• Asian Journal of Pharmaceutical Analysis. (n.d.). A Review of HPLC Method Development and Validation as per ICH Guidelines.
• De Gruyter. (2019, November 5). Method development for quantitative determinationof seven statins including four active metabolites by meansof high-resolution t.
• MDPI. (2025, July 4). Simulation of Plasma Level Changes in Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadministration with CYP2C8 Inhibitor Gemfibrozil, CYP3A4 Inhibitor Itraconazole, or Both, Using the Metabolite-Linked Model.
• CMAJ. (2001, September 4). Bayer pulls cerivastatin (Baycol) from market.
• MDPI. (2025, September 14). Development and Validation of a Simultaneous HPLC Stability-Indicating Method for Atorvastatin and Apigenin in a Novel SMEDDS Formulation Using Quality by Design (QbD) Approach.
• accessdata.fda.gov. (1997, June 4). NDA 20-740 Baycol (cerivastatin) Tablets.
• Vertex AI Search. (2013, November 17). A screening study of drug-drug interactions in cerivastatin users: an adverse effect of clopidogrel - PMC.
• Vertex AI Search. (n.d.). High performance liquid chromatographic method validation for determination of rosuvastatin calcium in tablet dosage forms.
• World Journal of Advanced Research and Reviews. (2020, September 10). Development and validation of HPLC-UV based bioanalytical method for the quantification of atorvastatin in rat plasma.
• YMER. (n.d.). ANALYTICAL METHOD DEVELOPMENT FOR QUANTIFICATION OF ROSUVASTATIN CALCIUM THROUGH REVERSE PHASE HPLC.

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• 5. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. cmaj.ca [cmaj.ca]
• 8. A screening study of drug-drug interactions in cerivastatin users: an adverse effect of clopidogrel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academics.su.edu.krd [academics.su.edu.krd]
• 10. tandfonline.com [tandfonline.com]
• 11. A Fast and Validated Reversed-Phase HPLC Method for Simultaneous Determination of Simvastatin, Atorvastatin, Telmisartan and Irbesartan in Bulk Drugs and Tablet Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An Improved HPLC Method with the Aid of a Chemometric Protocol: Simultaneous Determination of Atorvastatin and Its Metabolites in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. A Validated Reversed-Phase HPLC Method for the Determination of Atorvastatin Calcium in Tablets [austinpublishinggroup.com]
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• 19. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 20. ajpaonline.com [ajpaonline.com]
• 21. mdpi.com [mdpi.com]

Application Note: LC-MS/MS Quantification of Desmethyl Hydroxy Cerivastatin (Metabolite M-24)

This Application Note is designed for bioanalytical researchers and drug development scientists. It details the LC-MS/MS quantification of Desmethyl Hydroxy Cerivastatin (Metabolite M-24) , a secondary metabolite of Cerivastatin formed via dual biotransformation pathways (CYP2C8 and CYP3A4).

Executive Summary & Scientific Context

Cerivastatin is a potent HMG-CoA reductase inhibitor metabolized primarily by CYP2C8 and CYP3A4.[1] While the primary metabolites M-1 (Desmethyl cerivastatin) and M-23 (6-Hydroxy cerivastatin) are well-documented, the secondary metabolite Desmethyl Hydroxy Cerivastatin (M-24) represents a dual-transformation product.

Detecting M-24 requires high-sensitivity mass spectrometry due to its typically low circulating concentrations compared to the parent drug. This protocol addresses the specific challenges of lactone-acid interconversion , isobaric interference , and ionization optimization .

Compound Characterization

Compound Name	Desmethyl Hydroxy Cerivastatin (Metabolite M-24)
CAS Number	216220-12-1
Molecular Formula	C₂₅H₃₂FNO₆
Molecular Weight	461.5 g/mol
Precursor Ion (ESI+)	m/z 462.2 [M+H]⁺
Key Modifications	Demethylation (benzylic ether) & Hydroxylation (isopropyl group)

Experimental Workflow

The following diagram outlines the critical path from sample collection to data acquisition, highlighting the pH stabilization step essential for statin analysis.

Caption: Workflow emphasizing pH stabilization to prevent acid-lactone interconversion, a common source of quantitation error in statin analysis.

Sample Preparation Protocol

Objective: Isolate the hydroxy-acid form while preventing conversion to the lactone form.

Reagents

• Extraction Solvent: Methyl tert-butyl ether (MTBE) OR Diethyl ether/Dichloromethane (70:30 v/v).

• Stabilization Buffer: 10 mM Ammonium Acetate (pH 5.0).

• Internal Standard (IS): Cerivastatin-d3 or Atorvastatin (if isotopolog unavailable).

Step-by-Step Methodology

• Thawing & Stabilization: Thaw plasma samples on ice. Immediately add 20 µL of pH 5.0 Ammonium Acetate buffer per 100 µL of plasma.

  • Why? Statins exist in equilibrium between the active hydroxy-acid and inactive lactone. Neutral/alkaline pH favors the acid; acidic pH favors the lactone. However, pH 5.0 offers a kinetic "sweet spot" that minimizes spontaneous conversion during the short extraction window [1, 2].

• Spiking: Add 10 µL of Internal Standard working solution. Vortex for 30 seconds.

• Extraction: Add 1.0 mL of Extraction Solvent.

• Agitation: Shake on a reciprocating shaker for 10 minutes at medium speed.

• Phase Separation: Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Evaporation: Transfer the organic (upper) layer to a clean glass tube. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of Mobile Phase (30:70 Acetonitrile:Water + 0.1% Formic Acid). Vortex well and transfer to autosampler vials.

LC-MS/MS Method Development

Chromatographic Conditions

Separation is performed on a Reverse Phase C18 column.[2] The gradient must be optimized to separate M-24 from the parent drug and the M-23 isomer.

Parameter	Setting	Rationale
Column	Waters XTerra MS C18 (50 x 2.1 mm, 3.5 µm) or equivalent	High pH stability and excellent retention for polar metabolites.
Column Temp	40°C	Reduces backpressure and improves peak shape.
Flow Rate	0.25 mL/min	Compatible with standard ESI flow limits without splitting.
Injection Vol	10 µL	Standard volume for sensitivity.
Mobile Phase A	10 mM Ammonium Acetate + 0.1% Formic Acid in Water	Provides protons for [M+H]⁺ formation.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic modifier for elution.

Gradient Profile:

• 0.0 min: 30% B

• 0.5 min: 30% B

• 3.0 min: 80% B (Linear Ramp)

• 4.0 min: 95% B (Wash)

• 4.1 min: 30% B (Re-equilibration)

• 6.0 min: Stop

Mass Spectrometry Parameters

Operate in Positive Electrospray Ionization (ESI+) mode. The transitions are based on the loss of the dihydroxyheptanoic acid side chain, characteristic of statin fragmentation.

Source Parameters (Sciex 4000/5500/6500 equivalent):

• Curtain Gas (CUR): 20 psi

• Ion Spray Voltage (IS): 4500 V

• Temperature (TEM): 450°C

• Ion Source Gas 1 (GS1): 50 psi

• Ion Source Gas 2 (GS2): 50 psi

MRM Transitions (Multiple Reaction Monitoring):

Analyte	Precursor Ion (Q1)	Product Ion (Q3)	Dwell (ms)	DP (V)	CE (eV)
Cerivastatin (Parent)	460.2	356.2	100	70	25
M-1 (Desmethyl)	446.2	342.2	100	70	27
M-23 (Hydroxy)	476.2	372.2	100	70	27
M-24 (Desmethyl Hydroxy)	462.2	358.2 *	150	75	30
IS (Atorvastatin)	559.2	440.3	50	80	35

*Note on M-24 Transition: The precursor m/z 462.2 corresponds to the protonated molecule [M+H]⁺. The product ion m/z 358.2 represents the core pyridine structure after the loss of the side chain (similar to the parent's loss of 104 Da). Due to the trace nature of M-24, verify this transition by performing a Product Ion Scan (MS2) if a reference standard is available [3, 4].

Method Validation & Troubleshooting

Self-Validating Checks

• Lactone Interference Check: Inject a pure standard of the acid form. If a second peak appears at the retention time of the lactone (usually elutes later), your sample preparation pH is too low or the evaporation temperature is too high.

• Carryover: Inject a blank solvent immediately after the highest calibration standard. The signal for M-24 should be <20% of the LLOQ (Lower Limit of Quantification).

Troubleshooting Matrix Effects

Cerivastatin metabolites are highly susceptible to ion suppression from plasma phospholipids.

• Diagnosis: Perform a post-column infusion of the analyte while injecting a blank plasma extract. Look for dips in the baseline.

• Solution: If suppression is observed at the M-24 retention time, switch the extraction method from LLE to Solid Phase Extraction (SPE) using a polymeric weak anion exchange (WAX) cartridge to remove phospholipids more effectively.

Metabolic Pathway Visualization

Understanding the formation of M-24 helps in interpreting PK data.

Caption: M-24 is a secondary metabolite formed by the convergence of the demethylation and hydroxylation pathways.[3][4]

References

• Ramakrishna, N. V. S., et al. (2004). Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies. Journal of Pharmaceutical and Biomedical Analysis, 36(3), 505-515. Link

• Jemal, M., et al. (1999). Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry.[5] Journal of Chromatography B: Biomedical Sciences and Applications, 736(1-2), 19-41. Link

• Kaspera, R., et al. (2004). Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis. Pharmacogenetics, 14(4). Link

• PubChem. (2025). Desmethyl hydroxyl cerivastatin (Compound Summary). National Library of Medicine. Link

Sources

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• 3. Making sure you're not a bot! [helda.helsinki.fi]
• 4. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Determining the Solubility of Desmethyl Hydroxy Cerivastatin Sodium Salt in DMSO for Research Applications

Introduction: Navigating the Solubility Landscape of Statin Metabolites

Desmethyl Hydroxy Cerivastatin, a key metabolite of Cerivastatin, is a compound of significant interest in pharmacological and metabolic studies.[1][2] As with many active pharmaceutical ingredients (APIs) and their metabolites, accurate and reproducible in vitro assays are foundational to understanding its biological activity. A critical parameter underpinning the reliability of such assays is the solubility of the test compound in a suitable solvent. Dimethyl sulfoxide (DMSO) is a powerful and widely used polar aprotic solvent in biological research, prized for its ability to dissolve a vast array of organic molecules, including those with poor aqueous solubility.[3]

However, the sodium salt form of a compound, while often enhancing aqueous solubility, can present unique challenges in organic solvents like DMSO.[4] Furthermore, the introduction of hydroxyl and desmethyl groups alters the physicochemical properties of the parent molecule, potentially impacting its solubility profile.[5]

These application notes provide a comprehensive, experience-driven guide for researchers, scientists, and drug development professionals on the best practices for determining the solubility of Desmethyl Hydroxy Cerivastatin Sodium Salt in DMSO. The protocols herein are designed not merely as a series of steps, but as a self-validating framework to ensure the generation of high-quality, reliable stock solutions for downstream applications. We will leverage the known high solubility of the parent compound, Cerivastatin Sodium Salt, in DMSO as a guiding principle while establishing an empirical protocol for its metabolite.[6][7]

Physicochemical Properties: A Comparative Overview

Understanding the structural and chemical properties of both the parent drug and its metabolite provides a rationale for our experimental approach. The addition of a hydroxyl group and the removal of a methyl group in Desmethyl Hydroxy Cerivastatin Sodium Salt can influence its polarity and, consequently, its interaction with solvents.

Property	Cerivastatin (Parent Compound)	Desmethyl Hydroxy Cerivastatin (Metabolite)	Significance for Solubility
Molecular Formula	C26H34FNO5[2]	C25H32FNO6[1]	The change in formula reflects the structural modifications that can alter solubility.
Molecular Weight	459.5 g/mol [2]	461.5 g/mol [1]	Important for calculating molar concentrations from mass.
Known Solubility in DMSO	High (80-97 mg/mL reported for sodium salt)[6][7]	Sparingly soluble (qualitative)[8]	Provides a starting point, suggesting the metabolite may be less soluble than the parent.
Key Functional Groups	Carboxylic acid, pyridine, fluorophenyl	Additional hydroxyl group[1][5]	The added hydroxyl group can increase polarity, potentially affecting solubility in a polar aprotic solvent like DMSO.

Experimental Workflow for Solubility Determination

The following diagram outlines the logical flow for empirically determining the maximum solubility of Desmethyl Hydroxy Cerivastatin Sodium Salt in DMSO. This systematic approach ensures that the resulting stock solution is saturated but free of undissolved particulates.

Caption: Workflow for Empirical Solubility Determination.

Protocol 1: Determination of Maximum Solubility in DMSO

This protocol is designed to establish the saturation point of Desmethyl Hydroxy Cerivastatin Sodium Salt in anhydrous DMSO at ambient temperature. The use of anhydrous DMSO is critical, as moisture can significantly reduce the solubility of many compounds.[6]

Materials:

• Desmethyl Hydroxy Cerivastatin Sodium Salt

• Anhydrous DMSO (Biotechnology Grade)

• Calibrated analytical balance

• 2.0 mL microcentrifuge tubes

• Vortex mixer

• Bath sonicator

• High-speed microcentrifuge (e.g., 14,000 rpm)

• Calibrated micropipettes

Methodology:

• Preparation of a Supersaturated Solution: a. Accurately weigh approximately 5-10 mg of Desmethyl Hydroxy Cerivastatin Sodium Salt into a 2.0 mL microcentrifuge tube. b. Add a small, precise volume of anhydrous DMSO (e.g., 100 µL) to the tube. c. Vortex the mixture vigorously for 2-3 minutes. The causality here is to provide sufficient mechanical energy to break up powder aggregates and facilitate solvent interaction. d. If undissolved solid remains, place the tube in a bath sonicator for 10-15 minutes.[7] Sonication uses high-frequency sound waves to create micro-cavitations, which helps to break down particles and enhance dissolution. e. If the compound dissolves completely, continue to add small, pre-weighed increments of the compound (e.g., 1-2 mg), repeating steps 1c and 1d after each addition, until a fine precipitate remains that does not dissolve. This ensures a truly saturated solution is created.

• Equilibration: a. Once a supersaturated solution is achieved, incubate the tube at a constant ambient temperature (e.g., 25°C) for 24 hours.[9] This step is crucial for allowing the solution to reach thermodynamic equilibrium between the dissolved and undissolved states. b. Gently mix the solution periodically (e.g., with a tube rotator) during incubation to ensure homogeneity.

• Separation of Undissolved Solid: a. Centrifuge the equilibrated suspension at high speed (e.g., 14,000 rpm) for 10 minutes to pellet all undissolved solid material.[9] b. Carefully collect the supernatant (the clear, saturated solution) without disturbing the pellet. This supernatant represents the maximum solubility concentration.

• Concentration Analysis: a. Accurately dilute a known volume of the supernatant into a solvent suitable for your analytical method (e.g., methanol or acetonitrile for LC-MS). b. Determine the precise concentration of the compound in the supernatant using a validated analytical method such as HPLC-UV or LC-MS. This provides the quantitative solubility value (e.g., in mg/mL or mM).

Protocol 2: Preparation and Storage of a High-Concentration Stock Solution

Once the maximum solubility is determined, a stock solution can be prepared at a concentration slightly below this limit (e.g., 90% of maximum) to ensure complete dissolution and prevent precipitation during storage.

Materials:

• Desmethyl Hydroxy Cerivastatin Sodium Salt

• Anhydrous DMSO

• Sterile, amber glass vials or cryovials

• Vortex mixer and/or sonicator

Methodology:

• Calculation: Based on the empirically determined solubility, calculate the mass of the compound required to achieve the desired stock concentration (e.g., 10 mM, 50 mM).

• Dissolution: a. Weigh the calculated mass of the compound into a sterile vial. b. Add the corresponding volume of anhydrous DMSO. c. Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but must be validated for compound stability.[9] For statin compounds, sonication is often a preferred and effective method.[7]

• Storage: a. Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected vials. This is a critical step to minimize freeze-thaw cycles, which can degrade the compound or cause it to precipitate out of solution over time.[9] b. Store the aliquots at -20°C or -80°C for long-term stability.[7]

Application in Cell-Based Assays: A Guide to Dilution

The transition from a 100% DMSO stock to an aqueous cell culture medium is a common point of failure where poorly soluble compounds can precipitate.[10] The final concentration of DMSO in cell culture should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.[11][12]

Caption: Workflow for Preparing Working Solutions.

Protocol for Dilution:

• Thaw Stock: Thaw one aliquot of your DMSO stock solution at room temperature.

• Prepare Intermediate Dilutions (if necessary): For creating a dose-response curve, it is best practice to perform serial dilutions in 100% DMSO before diluting into the aqueous medium.[11] This maintains the dissolving power of the solvent as long as possible.

• Final Dilution: a. Pre-warm the required volume of cell culture medium to 37°C. b. Vigorously vortex or pipette-mix the medium while adding the small volume of DMSO stock (or intermediate dilution) directly into the medium. This rapid mixing helps to disperse the compound quickly, preventing localized high concentrations that can lead to precipitation. c. Visually inspect the final solution for any signs of precipitation or cloudiness. If observed, the concentration may be too high for its kinetic solubility in the aqueous environment.

Troubleshooting and Expert Insights

• Problem: Compound precipitates upon addition to aqueous media.

  • Insight & Solution: This is a common issue of kinetic solubility.[10] Ensure the final DMSO concentration is sufficient (while remaining non-toxic) and that the dilution is performed into vigorously mixing media. Consider using a carrier protein like BSA in the final medium if it does not interfere with the assay, as this can sometimes help stabilize hydrophobic compounds.

• Problem: Variability between experiments.

  • Insight & Solution: This often traces back to the stock solution. Ensure you are using anhydrous DMSO, as absorbed water can alter solubility over time.[6] Avoid repeated freeze-thaw cycles by using single-use aliquots. Re-confirm the concentration of aged stock solutions if there is any doubt.

• Problem: The salt form is insoluble in DMSO.

  • Insight & Solution: While salts are generally less soluble in non-polar solvents, DMSO is highly polar.[4] However, if significant issues persist, it may be necessary to explore alternative solvents like Dimethylformamide (DMF) or to prepare the free acid form of the compound, though this would be a significant chemical modification requiring careful consideration.[13]

Conclusion

While specific quantitative solubility data for Desmethyl Hydroxy Cerivastatin Sodium Salt in DMSO is not widely published, a robust and reliable stock solution can be generated through the empirical and systematic protocols detailed in these notes. By leveraging the known properties of the parent statin, employing best practices for dissolution and storage, and carefully managing the dilution into aqueous systems, researchers can ensure the integrity and reproducibility of their in vitro experiments. This methodical approach transforms the challenge of solubility from a potential roadblock into a controlled and understood experimental parameter.

References

• Desmethyl hydroxyl cerivastatin | C25H32FNO6 | CID 102506881 - PubChem . National Center for Biotechnology Information. [Link]

• Cerivastatin | C26H34FNO5 | CID 446156 - PubChem . National Center for Biotechnology Information. [Link]

• Any suggestions for treating DMSO soluble compound in cell culture? . ResearchGate. [Link]

• Pharmacological Aspects of Statins Are Relevant to Their Structural and Physicochemical Properties . Systematic Reviews in Pharmacy. [Link]

• Physicochemical properties | Medicinal Chemistry Class Notes . Fiveable. [Link]

• Can AZD8797 be prepared with 10% DMSO + 90% saline? . ResearchGate. [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data . Gaylord Chemical. [Link]

• Solubility of compounds slightly soluble or insoluble in DMSO? . ResearchGate. [Link]

• Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective . AAPS PharmSciTech. [Link]

• How to enhance drug solubility for in vitro assays? . ResearchGate. [Link]

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• 2. Cerivastatin | C26H34FNO5 | CID 446156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. researchgate.net [researchgate.net]
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• 7. Cerivastatin sodium | HMG-CoA reductase inhibitor | TargetMol [targetmol.com]
• 8. Desmethyl Cerivastatin, Sodium Salt | 157199-28-5 [amp.chemicalbook.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. researchgate.net [researchgate.net]
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• 13. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for Statin Metabolite Extraction from Biological Matrices

Introduction: The Critical Role of Statin Metabolite Quantification

Statins are a cornerstone in the management of hypercholesterolemia and the prevention of cardiovascular diseases.[1][2][3] Upon administration, these drugs undergo extensive metabolism, primarily in the liver, leading to the formation of various active and inactive metabolites.[4][5] The parent drug and its metabolites can exist in a pH-dependent equilibrium between a pharmacologically active hydroxy acid form and an inactive lactone form.[4] Accurate quantification of these metabolites in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and understanding the interindividual variability in patient response and potential side effects, such as myopathy.[1][2][3][6]

The inherent chemical diversity and varying concentrations of statin metabolites present significant analytical challenges.[7] Effective sample preparation is the most critical step to ensure the accuracy, precision, and sensitivity of subsequent analytical measurements, typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[8][9][10] This application note provides a comprehensive guide to the principles and protocols for the extraction of statin metabolites from various biological fluids and tissues, designed for researchers, scientists, and drug development professionals.

Principles of Sample Preparation for Statin Metabolite Analysis

The primary goals of sample preparation are to remove interfering substances from the biological matrix (e.g., proteins, lipids), concentrate the analytes of interest, and present them in a solvent compatible with the analytical instrument.[11][12] The choice of extraction technique is dictated by the physicochemical properties of the statin and its metabolites, the nature of the biological matrix, and the desired analytical sensitivity.[13] The three most common techniques employed for statin metabolite extraction are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[5]

Protein Precipitation (PPT)

Principle: PPT is a straightforward and rapid method for removing proteins from biological samples like plasma and serum.[14][15] It involves the addition of a water-miscible organic solvent (e.g., acetonitrile, methanol) or an acid (e.g., trichloroacetic acid) to the sample.[14][15] This disrupts the hydration layer around the protein molecules, leading to their denaturation and precipitation.[14] The precipitated proteins are then separated by centrifugation, and the supernatant containing the analytes is collected for analysis.

Causality Behind Experimental Choices:

• Solvent Choice: Acetonitrile (ACN) is often preferred as it tends to produce cleaner extracts and more efficient protein removal compared to methanol.[14][16]

• Solvent-to-Sample Ratio: A ratio of at least 3:1 (solvent to sample) is generally recommended to ensure efficient protein precipitation.[16]

• Temperature: Performing precipitation at low temperatures (e.g., on ice or at 4°C) helps to minimize enzymatic activity and potential degradation of thermolabile metabolites.[17]

Liquid-Liquid Extraction (LLE)

Principle: LLE separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[12][13][18][19][20] The choice of organic solvent is critical and depends on the polarity and pKa of the target analytes.[13] By adjusting the pH of the aqueous phase, the ionization state of the statin metabolites can be manipulated to enhance their partitioning into the organic phase.[13]

Causality Behind Experimental Choices:

• Solvent Selection: The organic solvent should be immiscible with the aqueous sample and have a high affinity for the analytes of interest. Common solvents for statin extraction include methyl tert-butyl ether (MTBE), ethyl acetate, and dichloromethane.[17][18]

• pH Adjustment: For acidic statin metabolites, adjusting the sample pH to be approximately two units below their pKa will ensure they are in their neutral, more organic-soluble form, thus maximizing extraction efficiency.[13]

• Supported Liquid Extraction (SLE): A variation of LLE, SLE utilizes a solid support material (e.g., diatomaceous earth) to immobilize the aqueous sample.[18][20] The organic extraction solvent is then passed through the support, allowing for a more efficient and reproducible extraction without the formation of emulsions that can occur in traditional LLE.[18][19][20] SLE has been shown to offer superior extraction recovery and precision compared to LLE for some statins.[18]

Solid-Phase Extraction (SPE)

Principle: SPE is a highly selective and versatile technique that uses a solid sorbent material packed in a cartridge or a 96-well plate to isolate analytes from a liquid sample.[11] The selection of the sorbent is based on the physicochemical properties of the analytes and the matrix. Common SPE mechanisms include reversed-phase, normal-phase, and ion-exchange.[11] The process involves four main steps: conditioning the sorbent, loading the sample, washing away interferences, and eluting the analytes of interest.[11]

Causality Behind Experimental Choices:

• Sorbent Selection: For statins and their metabolites, which are often moderately polar, reversed-phase sorbents like C18 or polymeric sorbents are commonly used.[8][11] Hydrophilic-Lipophilic Balanced (HLB) cartridges are also effective for extracting a wide range of compounds.[5]

• pH Control: Similar to LLE, adjusting the pH of the sample and wash solutions is crucial for optimizing the retention and elution of ionizable statin metabolites on the SPE sorbent.

• Elution Solvent: The elution solvent should be strong enough to disrupt the interactions between the analytes and the sorbent, leading to their complete recovery in a small volume.

Experimental Workflows and Protocols

The following section provides detailed, step-by-step protocols for the extraction of statin metabolites from plasma/serum, urine, and tissue samples.

Workflow Diagrams

Caption: Protein Precipitation (PPT) Workflow for Plasma/Serum.

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Caption: Solid-Phase Extraction (SPE) Workflow.

Detailed Protocols

Protocol 1: Protein Precipitation for Statins in Human Plasma

This protocol is adapted from a method for the simultaneous quantification of lovastatin and its active metabolite, lovastatin acid.[4]

Materials:

• Human plasma (collected with K2EDTA)

• Internal Standard (IS) solution (e.g., a deuterated analog of the statin of interest in methanol)

• Ice-cold acetonitrile (ACN)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Refrigerated microcentrifuge

Procedure:

• Pipette 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard solution to the plasma sample.

• Add 200 µL of ice-cold acetonitrile to the tube to precipitate the proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject an aliquot of the supernatant directly into the LC-MS/MS system for analysis.

Self-Validation Check: The recovery of this method can be assessed by comparing the peak areas of analytes in pre-extraction spiked samples with those in post-extraction spiked samples. A good recovery is typically in the range of 70-120%.[4]

Protocol 2: Liquid-Liquid Extraction for Statins in Urine

This protocol is a general procedure for extracting statins from urine, which can be adapted based on the specific statin's properties.[21][22]

Materials:

• Human urine

• Internal Standard (IS) solution

• pH adjustment solution (e.g., 1 M HCl or 1 M NaOH)

• Extraction solvent (e.g., Methyl tert-butyl ether (MTBE))

• Glass centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Reconstitution solvent (e.g., 50:50 Acetonitrile:Water)

Procedure:

• Pipette 1 mL of urine into a 15 mL glass centrifuge tube.

• Add 20 µL of the internal standard solution.

• Adjust the pH of the urine sample to approximately 4.0 using 1 M HCl to ensure acidic statins are in their non-ionized form.

• Add 5 mL of MTBE to the tube.

• Cap the tube and vortex for 5 minutes.

• Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the reconstitution solvent.

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Self-Validation Check: Method validation should be performed according to regulatory guidelines, assessing parameters like linearity, accuracy, precision, and stability.[2][23]

Protocol 3: Extraction of Statins from Muscle Tissue

This protocol is based on a method developed for the determination of simvastatin and its hydroxy acid form in muscle tissue.[1][3]

Materials:

• Muscle tissue sample (10-25 mg)

• Internal Standard (IS) solution

• Homogenization buffer (e.g., 0.5 M ammonium acetate)

• Extraction solvent (e.g., Methanol:Ethanol mixture)

• Bead mill homogenizer with stainless steel beads

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Weigh the muscle tissue sample and place it in a 2 mL microcentrifuge tube containing stainless steel beads.

• Add the homogenization buffer in a proportion of 5 µL per 1 mg of tissue.

• Add the internal standard solution.

• Homogenize the sample using a bead mill homogenizer (e.g., for 5 minutes at 50 Hz).[3]

• Add the extraction solvent (Methanol:Ethanol) in a proportion of 5 µL per 1 mg of tissue.[3]

• Vortex the mixture for 5 minutes.

• Incubate the sample on ice for 30 minutes.[3]

• Centrifuge at high speed (e.g., 16,000 x g) for 15 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Self-Validation Check: The extraction efficiency should be evaluated by determining the recovery. The matrix effect should also be assessed to ensure that components of the tissue homogenate do not interfere with the ionization of the analytes.[1][3]

Data Presentation: Comparison of Extraction Methods

The selection of an appropriate extraction method is a balance between recovery, cleanliness of the extract, throughput, and cost. The following table summarizes typical performance characteristics of the described methods for statin analysis.

Feature	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Supported Liquid Extraction (SLE)	Solid-Phase Extraction (SPE)
Principle	Protein removal by denaturation	Partitioning between immiscible liquids	LLE on a solid support	Analyte isolation on a solid sorbent
Selectivity	Low	Moderate	Moderate	High
Recovery	~70%[4]	~60%[18]	>95%[18]	>70%[5]
Throughput	High	Low to Medium	High	Medium
Cost per Sample	Low	Low	Medium	High
Automation Potential	High	Difficult	High	High
Key Advantage	Simple, fast, and inexpensive	Good for removing salts	High recovery, no emulsions	High selectivity and concentration factor
Key Disadvantage	Less clean extract, potential for matrix effects	Labor-intensive, emulsion formation	Higher cost than LLE	More complex and time-consuming

Conclusion and Future Perspectives

The successful analysis of statin metabolites is heavily reliant on the implementation of a robust and well-validated sample preparation protocol. Protein precipitation offers a rapid and cost-effective solution for high-throughput screening, particularly in plasma. Liquid-liquid extraction, especially in its supported format (SLE), provides cleaner extracts and higher recovery for more demanding applications. Solid-phase extraction remains the gold standard for achieving the highest selectivity and sensitivity, which is often required for the analysis of low-concentration metabolites in complex matrices like tissue.

As analytical instrumentation continues to advance in sensitivity and robustness, there is a trend towards simpler and faster sample preparation methods, such as the "dilute-and-shoot" approach for urine samples.[24] However, a thorough understanding of the principles behind each extraction technique and careful method validation will always be essential to ensure the generation of high-quality, reliable data in the field of statin research and clinical monitoring.

References

• A Simple Protein Precipitation-based Simultaneous Quantification of Lovastatin and Its Active Metabolite Lovastatin Acid in Human Plasma by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry using Polarity Switching. (n.d.). National Institutes of Health.
• Sample preparation - Zhu Research Group. (n.d.). Zhu Lab.
• Development of an LC-MS method for the determination of simvastatin and its hydroxy acid form in muscle tissue and method application. (2025, May 5). PMC.
• A rapid method for determination of rosuvastatin in blood plasma with supported liquid extraction. (2025, April 10). PMC.
• Method development for quantitative determination of seven statins including four active metabolites by means of high-resolution tandem mass spectrometry applicable for adherence testing and therapeutic drug monitoring. (2020, April 28). PubMed.
• A One-Step Sample Processing Method in Combination with HPLC-MS/MS for the Simultaneous Quantification of Atorvastatin, Ezetimibe and Three Metabolites including o-Hydroxyl Atorvastatin, p-Hydroxyl Atorvastatin, and Ezetimibe-Glucuronide in Human Plasma. (2023, July 17). MDPI.
• Determination of atorvastatin and metabolites in human plasma with solid-phase extraction followed by LC-tandem MS. (2005, July 15). PubMed.
• Analytical Methods for the Determination of Rosuvastatin in Pharmaceutical Formulations and Biological Fluids: A Critical Review. (2018, March 13).
• Development of an LC-MS method for the determination of simvastatin and its hydroxy acid form in muscle tissue and method applic. (2025, May 5). Semantic Scholar.
• Development and validation of an HPLC method to be used for simultaneous detection and quantification of different statins after. (n.d.). Ingenta Connect.
• Comparison of different extraction methods for the determination of statin drugs in wastewater and river water by HPLC/Q-TOF-MS. (2011, July 15). PubMed.
• Validation of a novel direct method to determine reduced adherence to atorvastatin therapy. (n.d.). Ovid.
• Simultaneous Determination of Statins in Human Urine by Dilute-and-Shoot-Liquid Chromatography-Mass Spectrometry. (2019, January 14). ResearchGate.
• Automated Metabolite Extraction for Plasma using the Agilent Bravo Platform. (n.d.).
• Pharmacometabolomics for the Study of Lipid-Lowering Therapies: Opportunities and Challenges. (2023, February 7). MDPI.
• Determination of rosuvastatin in urine by spectrofluorimetry after liquid-liquid extraction and derivatization in acidic medium. (2013, January 15). PubMed.
• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. (n.d.).
• Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. (2021, August 1). LCGC International.
• Liquid-liquid extraction (LLE) : introduction to this sample preparation technique. (2019, April 15).
• Protein Precipitation Method. (2025, June 9). Phenomenex.
• Sample Preparation – Liquid-Liquid Extraction. (2024, May 14). SCION Instruments.
• (PDF) Tissue Sample Preparation for LC-MS Analysis v1. (n.d.). ResearchGate.
• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. (n.d.). LabRulez LCMS.
• A Novel Validated UHPLC Method for the Estimation of Rosuvastatin and Its Complete Impurity Profile in Tablet Formulations. (2023, January 3). MDPI.
• Solid Phase Extraction (SPE). (n.d.). MilliporeSigma.
• (PDF) A One-Step Sample Processing Method in Combination with HPLC-MS/MS for the Simultaneous Quantification of Atorvastatin, Ezetimibe and Three Metabolites including o-Hydroxyl Atorvastatin, p-Hydroxyl Atorvastatin, and Ezetimibe-Glucuronide in Human Plasma. (2025, October 12). ResearchGate.
• Biochemical urine analysis of atorvastatin and rosuvastatin by LC-MS: a pilot study of an objective method to assess non-adherence. (2026, January 9). PMC.
• Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. (2025, May 23). Phenomenex.
• Protein precipitation: A comprehensive guide. (n.d.). Abcam.
• What Is the Difference Between Liquid Liquid Extraction and Supported Liquid Extraction? (2025, October 15). Chrom Tech.
• LC/MS/MS High Sensitivity Bioanalytical Method: Atorvastatin Calcium in Human Plasma. (n.d.).
• Determination of Rosuvastatin in Urine by Spectrofluorimetry After Liquid–Liquid Extraction and Derivatization in Acidic Medium. (2025, August 9). ResearchGate.
• Metabolomics Core. (n.d.). BCM.
• Confirmation of Statin and Fibrate Use from Small-Volume Archived Plasma Samples by High-Throughput LC-MS/MS Method. (2023, April 27). PMC.
• Metabolomics Sample Extraction. (n.d.). MetwareBio.
• Detailed methodology of different plasma preparation procedures... (n.d.). ResearchGate.
• (PDF) Biochemical urine analysis of atorvastatin and rosuvastatin by LC-MS: a pilot study of an objective method to assess non-adherence. (2026, January 10). ResearchGate.
• Synthesis, characterization and quantification of simvastatin metabolites and impurities. (n.d.).

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Application Note: Recommended Storage and Handling of Cerivastatin Sodium Salt Analytical Standards

Introduction

Cerivastatin sodium salt is a potent, synthetic inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol biosynthesis.[1][2][3] As a member of the statin class of drugs, it was developed to lower cholesterol and prevent cardiovascular disease.[4][5] Although withdrawn from the market due to adverse effects, its high potency and specific mechanism of action ensure its continued relevance in research, particularly in studies of cholesterol metabolism, cardiovascular pathways, and as a reference standard in analytical chemistry.[4][6][7]

The integrity of analytical standards is the bedrock of accurate and reproducible scientific results. This is particularly true for a compound like Cerivastatin sodium salt, which is described as a white to off-white, hygroscopic, amorphous powder.[1][2] Its propensity to absorb moisture necessitates stringent storage and handling protocols to prevent degradation and ensure the reliability of experimental outcomes.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimal storage, handling, and verification of Cerivastatin sodium salt standards. The protocols outlined herein are designed to maintain the chemical and physical integrity of the compound, ensuring its suitability for use in sensitive analytical applications.

Physicochemical Properties and Stability Considerations

Understanding the inherent properties of Cerivastatin sodium salt is fundamental to establishing appropriate storage and handling procedures.

Table 1: Physicochemical Properties of Cerivastatin Sodium Salt

Property	Value	Source(s)
Appearance	White to off-white solid/powder	[1][2][8]
Molecular Formula	C₂₆H₃₃FNNaO₅	[1][9]
Molecular Weight	481.5 g/mol	[1][7]
Hygroscopicity	Hygroscopic amorphous powder	[1][2][8][10]
Solubility	Soluble in water, methanol, and ethanol.[1][2][9] Soluble in DMSO.[11]	[1][2][9][11]
Purity (Typical)	≥98% (HPLC)	[12]

The hygroscopic nature of Cerivastatin sodium salt is a critical factor.[1][2][8][10] Absorption of moisture can lead to physical changes in the powder and may catalyze hydrolytic degradation, compromising the integrity of the standard. Therefore, protection from moisture is a primary concern.

Recommended Storage Conditions

To ensure the long-term stability of Cerivastatin sodium salt analytical standards, the following storage conditions are recommended based on information from various suppliers and safety data sheets.

Table 2: Recommended Storage Conditions for Cerivastatin Sodium Salt

Form	Temperature	Atmosphere	Duration	Rationale & Best Practices
Solid (Powder)	-20°C	Desiccated, tightly sealed container	Up to 3 years	Low temperature minimizes chemical degradation kinetics.[11][13] A desiccant is crucial to mitigate the compound's hygroscopicity. The container must be tightly sealed to prevent moisture ingress.
In Solvent (Stock Solution)	-80°C	Tightly sealed, light-protected vials	Up to 1 year	Frozen solutions prevent microbial growth and slow degradation.[11] Aliquoting into single-use volumes is highly recommended to avoid repeated freeze-thaw cycles, which can degrade the compound.[14] Protection from light is a general precaution for statins, which can be susceptible to photodegradation.[15]

Safe Handling and Personal Protective Equipment (PPE)

Cerivastatin sodium salt is a potent pharmaceutical compound and should be handled with care by personnel trained in the management of active pharmaceutical ingredients.[16]

Engineering Controls

• Ventilation: Handle in a well-ventilated area. For procedures that may generate dust, such as weighing, a chemical fume hood or a ventilated balance enclosure is recommended.

• Containment: Use appropriate containment strategies, such as weighing paper or enclosed balance systems, to minimize dust dispersion.

Personal Protective Equipment (PPE)

• Eye Protection: Safety glasses or goggles are mandatory to protect against accidental splashes or dust exposure.[17]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected before use and disposed of properly after handling.

• Body Protection: A lab coat should be worn to protect personal clothing.[17]

• Respiratory Protection: If engineering controls are insufficient or during spill cleanup, a NIOSH-approved respirator may be necessary.[18]

General Hygiene Practices

• Avoid inhalation, ingestion, and contact with skin and eyes.[16][18]

• Wash hands thoroughly after handling.[18]

• Do not eat, drink, or smoke in areas where the compound is handled.[17]

Protocol for Preparation of Standard Stock Solutions

Accurate preparation of stock solutions is critical for downstream applications. Given the hygroscopic nature of the solid, it is advisable to allow the container to equilibrate to room temperature in a desiccator before opening to prevent condensation.

Materials

• Cerivastatin sodium salt analytical standard

• Anhydrous Dimethyl Sulfoxide (DMSO) or HPLC-grade water/methanol

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Calibrated pipettes

• Vortex mixer and/or sonicator

Step-by-Step Protocol

• Equilibration: Transfer the sealed container of Cerivastatin sodium salt from -20°C storage to a desiccator at room temperature. Allow at least 1-2 hours for the container to equilibrate.

• Weighing: In a ventilated enclosure, accurately weigh the desired amount of Cerivastatin sodium salt.

• Dissolution: Transfer the weighed powder to a Class A volumetric flask. Add a portion (approximately 50-70% of the final volume) of the chosen solvent (e.g., DMSO, water).

• Mixing: Cap the flask and mix thoroughly. Sonication may be recommended to ensure complete dissolution, particularly for aqueous solutions.[11]

• Dilution to Volume: Once fully dissolved, bring the solution to the final volume with the solvent.

• Homogenization: Invert the flask several times to ensure a homogenous solution.

• Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected vials. Store immediately at -80°C.[11][14]

Workflow for Handling and Preparation of Cerivastatin Standards

The following diagram illustrates the recommended workflow from receiving the standard to its use in an assay.

Caption: Workflow for Cerivastatin sodium salt standard management.

Stability Verification and Quality Control

Regular verification of the standard's purity is a cornerstone of a robust quality control system. While a full stability-indicating method development is beyond the scope of this note, a routine purity check using High-Performance Liquid Chromatography (HPLC) is recommended.

Rationale for HPLC Analysis

HPLC is the method of choice for assessing the purity of pharmaceutical standards due to its high resolution, sensitivity, and specificity.[19] A stability-indicating HPLC method is one that can separate the active pharmaceutical ingredient (API) from its degradation products, thus providing a clear indication of the standard's integrity.

Illustrative HPLC Purity Check Protocol

This protocol is an example and should be optimized and validated for the specific instrumentation and standards in use.

• Standard Preparation: Prepare a working standard solution of Cerivastatin sodium salt (e.g., 20 µg/mL) in a suitable diluent, such as a 50:50 (v/v) mixture of acetonitrile and water.[19]

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.[19]

  • Injection Volume: 10-20 µL.

• System Suitability: Before analysis, perform system suitability tests (e.g., replicate injections of the standard) to ensure the chromatographic system is performing adequately.

• Analysis: Inject the working standard solution.

• Data Evaluation:

  • Identify the principal peak corresponding to Cerivastatin.

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the area of the principal peak by the total area of all peaks, expressed as a percentage.

  • Compare the result against the purity stated in the Certificate of Analysis and monitor for any new impurity peaks over time.

Potential Degradation Pathways

Cerivastatin, like other statins, can be susceptible to degradation under stress conditions such as acidic or basic hydrolysis, oxidation, and photolysis.[15] The primary metabolic pathways in humans involve demethylation and hydroxylation, catalyzed by cytochrome P450 enzymes.[20] These metabolic transformations can serve as a guide to potential degradation products that might be observed in a forced degradation study.

Caption: Potential degradation and metabolic pathways for Cerivastatin.

Conclusion

The integrity of Cerivastatin sodium salt as an analytical standard is paramount for generating reliable and accurate data. Its hygroscopic nature demands meticulous attention to storage and handling. By adhering to the recommendations outlined in this application note—including storage at -20°C under desiccated conditions, use of appropriate personal protective equipment, and careful preparation of solutions—researchers can significantly mitigate the risks of degradation. Routine purity verification via HPLC provides an essential quality control check to ensure the continued validity of the standard over its lifespan. These practices form a self-validating system that upholds the principles of scientific integrity and reproducibility.

References

• U.S. Food and Drug Administration. (n.d.). BAYCOL - accessdata.fda.gov. Retrieved from [Link]

• Mück, W. (1996). Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition. Retrieved from [Link]

• LKT Laboratories, Inc. (n.d.). Safety Data Sheet - Cerivastatin Sodium. Retrieved from [Link]

• Mück, W. (2000). Clinical pharmacokinetics of cerivastatin. Clinical Pharmacokinetics, 39(2), 99–116. Retrieved from [Link]

• Seshachalam, U., et al. (2018). Development and application of Liquid Chromatographic method for determination of Cerivastatin in bulk and in tablet dosage form. International Journal of Creative Research Thoughts (IJCRT). Retrieved from [Link]

• U.S. Food and Drug Administration. (1997, June 4). NDA 20-740 Baycol (cerivastatin) Tablets. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 23663992, Cerivastatin sodium. Retrieved from [Link]

• California Office of Environmental Health Hazard Assessment. (2015, December 31). Cerivastatin Sodium. Retrieved from [Link]

• Alsante, K. M., et al. (2014). Forced degradation study of statins: a review. Pharmaceutical Technology, 38(4). Retrieved from [Link]

• Bischoff, H., & Heller, A. H. (1998). Preclinical and clinical pharmacology of cerivastatin. The American Journal of Cardiology, 82(4B), 18J–25J. Retrieved from [Link]

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Solid phase extraction (SPE) of Desmethyl Hydroxy Cerivastatin from plasma

Application Note: High-Selectivity Solid Phase Extraction (SPE) of Desmethyl Hydroxy Cerivastatin (Metabolite M-24) from Human Plasma

Abstract

This application note details a robust, high-sensitivity protocol for the isolation of Desmethyl Hydroxy Cerivastatin (also known as Metabolite M-24 ) from human plasma. Unlike the parent drug cerivastatin, this secondary metabolite possesses increased polarity and susceptibility to pH-dependent lactonization. Traditional Liquid-Liquid Extraction (LLE) often suffers from matrix effects and poor recovery of this specific polar metabolite. This guide presents a Mixed-Mode Anion Exchange (MAX) Solid Phase Extraction (SPE) workflow. By leveraging the carboxylic acid moiety of the analyte, this method achieves orthogonal cleanup—removing neutral interferences (including the lactone form) and phospholipids—to ensure accurate quantification by LC-MS/MS.

Introduction & Scientific Context

Cerivastatin is a potent HMG-CoA reductase inhibitor metabolized primarily by CYP2C8 and CYP3A4.[1] Its metabolic pathway yields two primary metabolites: Demethyl Cerivastatin (M-1) and Hydroxy Cerivastatin (M-23) .[1][2] Further biotransformation leads to the secondary metabolite Desmethyl Hydroxy Cerivastatin (M-24) .

Critical Analytical Challenges:

• Polarity Shift: The dual modification (demethylation and hydroxylation) makes M-24 significantly more polar than the parent cerivastatin, reducing its retention in traditional LLE using ethers.

• Lactone Interconversion: Like all statins, M-24 exists in an equilibrium between its active hydroxy-acid form and its inactive lactone form. Acidic conditions favor lactonization. To accurately quantify the active acid form, the extraction must prevent in-situ lactonization.

• Matrix Interference: Plasma phospholipids often co-elute with statin metabolites, causing ion suppression in Electrospray Ionization (ESI).

The Solution: This protocol utilizes a polymeric Mixed-Mode Anion Exchange (MAX) sorbent. This sorbent retains the M-24 acid via an ionic interaction at neutral/basic pH, allowing aggressive organic washing to remove neutrals (including the lactone) and lipids before elution.

Materials and Reagents

• Target Analyte: Desmethyl Hydroxy Cerivastatin (M-24).

• Internal Standard (IS): Cerivastatin-d6 or Fluvastatin (structural analog).

• Matrix: Human Plasma (K2EDTA or Lithium Heparin).

• SPE Cartridge: Polymeric Mixed-Mode Anion Exchange (e.g., Oasis MAX, 30 mg/1 cc or Strata-X-A).

• Reagents:

  • Ammonium Hydroxide (NH4OH), HPLC Grade.

  • Formic Acid (FA), LC-MS Grade.

  • Methanol (MeOH) & Acetonitrile (ACN), LC-MS Grade.

  • Water, Milli-Q (18.2 MΩ).

Experimental Protocol

Sample Pre-treatment (The "Soft-Base" Approach)

Rationale: We adjust the plasma to a slightly alkaline pH. This ensures the carboxylic acid group of M-24 is fully ionized (

), facilitating strong retention on the anion-exchange sorbent. It also prevents the acid-catalyzed conversion to the lactone form.

• Thaw plasma samples at room temperature and vortex briefly.

• Aliquot 200 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of Internal Standard working solution.

• Add 200 µL of 5% NH4OH in Water .

  • Note: Do not use strong acids (like H3PO4) here, as they would protonate the analyte and prevent ion-exchange binding.

• Vortex for 30 seconds to ensure homogeneity.

Solid Phase Extraction (MAX Protocol)

Step	Solvent / Action	Mechanism & Expert Insight
1. Condition	1 mL Methanol	Activates the polymeric surface.
2. Equilibrate	1 mL Water	Prepares the sorbent for aqueous loading.
3. Load	Load pre-treated sample (approx. 420 µL)	Critical: Flow rate < 1 mL/min. The ionized M-24 ( ) binds to the positively charged quaternary amine on the sorbent.
4. Wash 1	1 mL 5% NH4OH in Water	Removes plasma proteins and salts. High pH keeps analyte bound.
5. Wash 2	1 mL Methanol	Crucial Step: Removes hydrophobic neutrals, lipids, and crucially, any Cerivastatin Lactone (which is neutral and cannot bind to the ion exchanger). The analyte remains locked by ionic charge.
6. Elute	2 x 400 µL 2% Formic Acid in Methanol	Acidification neutralizes the M-24 carboxyl group ( ), breaking the ionic bond and releasing it into the organic solvent.
7. Dry	Evaporate under at 40°C	Gentle drying prevents thermal degradation.
8. Reconstitute	100 µL Mobile Phase (80:20 H2O:ACN + 0.1% FA)	Match the initial LC gradient conditions to ensure peak shape.

Automated Workflow Diagram

Figure 1: Mixed-Mode Anion Exchange (MAX) workflow designed to isolate the acid metabolite (M-24) while excluding the lactone interference.

LC-MS/MS Analysis Conditions

To ensure specificity, the chromatographic method must resolve M-24 from M-23 and M-1, although MS selectivity helps.

Chromatography (UHPLC):

• Column: C18, 2.1 x 50 mm, 1.7 µm (e.g., Kinetex C18 or Acquity BEH C18).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[3][4][5][6][7]

• Flow Rate: 0.4 mL/min.

Gradient Table:

Time (min)	% Mobile Phase B
0.0	20
0.5	20
3.0	90
3.5	90
3.6	20

| 5.0 | 20 (Re-equilibration) |

Mass Spectrometry (ESI+):

• Ionization: Positive Electrospray (ESI+).[1]

• Target: Desmethyl Hydroxy Cerivastatin (M-24).

• Parent Ion: m/z 462.2

  (Calculated: Cerivastatin 460 - 14 (CH2) + 16 (O) = 462).

• Transitions (MRM):

  • Quantifier: m/z 462.2

    358.2 (Common pyridine core fragment).

  • Qualifier: m/z 462.2

    444.2 (Water loss).

Method Validation Parameters

Trustworthiness is established through rigorous validation.[8]

• Linearity: 0.1 – 50 ng/mL (

  ).[5]

• Recovery (Extraction Efficiency):

  • M-24 is polar; typical LLE recovery is ~60%.

  • MAX SPE Recovery: Expected > 85% due to ionic trapping.

• Matrix Effect: The methanol wash in the MAX protocol significantly reduces phospholipid carryover. Matrix factors should be within 0.9 – 1.1.

• Stability:

  • Benchtop: Stable for 4 hours at pH 7-8.

  • Autosampler: 24 hours at 4°C.

  • Freeze-Thaw: 3 cycles (Note: Always check for lactone conversion).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Recovery	Sample pH too low during load.	Ensure 5% NH4OH is added to plasma. pH must be > 6.0 for binding.
High Backpressure	Protein precipitation on cartridge.	Do not use ACN/MeOH in the pre-treatment step. Use aqueous base only.
Lactone Interference	Conversion during evaporation.	Do not use temperatures > 40°C. Avoid strong acid in reconstitution solvent if delaying analysis.
Peak Tailing	Interaction with silanols.	Increase buffer strength (Ammonium Acetate) or use a modern end-capped C18 column.

References

• Jemal, M., et al. (1999).[9] "Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry." Journal of Chromatography B: Biomedical Sciences and Applications, 736(1-2), 19-41.[9] Link

• Ramakrishna, N. V. S., et al. (2004).[3] "Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies." Journal of Pharmaceutical and Biomedical Analysis, 36(3), 505-515.[3] Link

• Böttcher, M. F., et al. (2002). "Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis."[1] Pharmacogenetics, 12(8), 619-627. (Confirming M-24 mass and identity). Link

• Agilent Technologies. (2011). "Extraction of Basic Drugs from Plasma with Polymeric SPE." Application Note. Link

Sources

• 1. Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A rapid method for determination of rosuvastatin in blood plasma with supported liquid extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. mdpi.com [mdpi.com]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput UPLC-MS/MS Assay for the Simultaneous Quantification of Cerivastatin and its Major Metabolites in Human Plasma

Abstract

This application note presents a robust and sensitive Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS) method for the simultaneous determination of Cerivastatin and its principal active metabolites, M-1 (desmethyl-cerivastatin) and M-23 (hydroxyl-cerivastatin), along with their corresponding lactone forms, in human plasma. The method employs a rapid liquid-liquid extraction for sample clean-up and a sub-two-minute gradient elution on a high-efficiency UPLC column, making it suitable for high-throughput pharmacokinetic studies and clinical monitoring. This protocol provides the detailed conditions and rationale necessary for researchers, scientists, and drug development professionals to implement this assay effectively.

Introduction

Cerivastatin is a potent, synthetic inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol biosynthesis.[1][2] Despite its high efficacy at low doses, Cerivastatin was withdrawn from the market due to a higher incidence of rhabdomyolysis compared to other statins.[1] Understanding its pharmacokinetic profile, particularly its metabolic fate, is crucial for toxicological studies and for the broader understanding of statin metabolism.

Cerivastatin is primarily cleared through hepatic metabolism.[3] Two main oxidative biotransformation pathways are of equal importance: demethylation of the benzylic methyl ether, catalyzed by CYP3A4 and CYP2C8, to form metabolite M-1; and stereoselective hydroxylation of the 6-isopropyl substituent, catalyzed by CYP2C8, to produce the major active metabolite, M-23.[3][4] A minor metabolite, M-24, results from the combination of these two pathways.[3] Both M-1 and M-23 are pharmacologically active, with potencies comparable to the parent drug.[1][5] Additionally, Cerivastatin and its acidic metabolites can exist in equilibrium with their corresponding lactone forms.[6][7] The lactone forms can be unstable and may convert back to the active acid form, necessitating careful sample handling and analytical methodology.[5][6]

The structural similarities and varying polarities of Cerivastatin and its metabolites present a chromatographic challenge. Ultra-Performance Liquid Chromatography (UPLC) offers significant advantages in terms of speed, resolution, and sensitivity over conventional HPLC, making it the ideal platform for this application.[8] Coupled with tandem mass spectrometry (MS/MS), it provides the selectivity and sensitivity required for quantification at the low concentrations typically found in biological matrices.[1][9]

Experimental

Materials and Reagents

• Analytes and Internal Standard (IS): Cerivastatin sodium, M-1, M-23, and their corresponding lactones (analytical standards). Atorvastatin or another suitable statin can be used as an internal standard (IS).[1]

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Dichloromethane (DCM), Diethyl ether, Methyl tert-butyl ether (MTBE) - all LC-MS grade.

• Reagents: Formic acid (FA), Ammonium formate, pH 5.0 buffer - LC-MS grade.

• Biological Matrix: Drug-free human plasma (K2-EDTA).

UPLC-MS/MS Instrumentation

• UPLC System: A Waters ACQUITY UPLC I-Class System or equivalent, capable of operating at pressures up to 15,000 psi.[10]

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S, Sciex API 4000/5000, or equivalent) equipped with an electrospray ionization (ESI) source.[1][10]

Chromatographic Conditions

The separation of Cerivastatin and its metabolites is achieved using a reversed-phase UPLC column. A gradient elution is employed to resolve the parent compound from its more polar metabolites within a short run time.

Parameter	Condition
UPLC Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.[8][11] This column chemistry provides excellent peak shape for basic compounds and operates over a wide pH range.[12][13]
Mobile Phase A	Water with 0.1% Formic Acid and 10 mM Ammonium Formate.[8]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid.[8]
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Elution	Time (min)
0.0
1.5
2.0
2.1
3.0
Total Run Time	3.0 minutes

Causality behind Experimental Choices:

• Column Choice: The ACQUITY UPLC BEH C18 column is selected for its high efficiency, stability at low pH, and excellent peak shape for a broad range of analytes, including statins.[8] The 1.7 µm particle size allows for high-resolution separations at faster flow rates.[8]

• Mobile Phase: The use of formic acid and ammonium formate helps to achieve good peak shapes by controlling the ionization state of the analytes and improves the sensitivity of MS detection in positive ion mode.[8]

• Gradient Elution: A gradient is necessary to first elute the more polar hydroxylated metabolite (M-23) and then the parent drug and the less polar M-1 metabolite, ensuring their separation from each other and from matrix components within a short timeframe.

Mass Spectrometry Conditions

Detection is performed using an ESI source operating in positive ion mode with Multiple Reaction Monitoring (MRM).

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	450 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	Compound
Cerivastatin
M-1 (desmethyl)
M-23 (hydroxyl)
Cerivastatin Lactone
Atorvastatin (IS)

Note: The specific cone voltages and collision energies should be optimized for the specific instrument used. The precursor ions correspond to [M+H]+.[1][7]

Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is designed to efficiently extract Cerivastatin and its metabolites from plasma while removing proteins and phospholipids that can cause matrix effects.[1][14]

• Sample Thawing: Thaw plasma samples at room temperature.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 200 µL of plasma sample, calibration standard, or quality control sample.

• Acidification: Add 20 µL of a pH 5.0 buffer to stabilize the lactone forms of the analytes.[15] Vortex briefly.

• Internal Standard Spiking: Add 20 µL of the internal standard working solution (e.g., 500 ng/mL Atorvastatin in acetonitrile/water). Vortex briefly.

• Extraction: Add 1 mL of extraction solvent (a mixture of diethyl ether and dichloromethane, 70:30 v/v).[1]

• Mixing: Vortex the tubes for 3 minutes to ensure thorough mixing and partitioning of the analytes into the organic layer.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[7]

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (30% Mobile Phase B). Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for UPLC-MS/MS analysis.

Self-Validating System Rationale:

• The use of a structurally similar internal standard added at the beginning of the process corrects for variability in extraction efficiency and matrix effects.[9]

• Acidification of the plasma helps to prevent the hydrolysis of the lactone metabolites back to their acid forms, ensuring accurate quantification of all species.[15]

• LLE with a volatile organic solvent mixture provides a clean extract by removing proteins and salts, and the subsequent evaporation and reconstitution step concentrates the analytes, enhancing sensitivity.[14][16]

Diagrams

Cerivastatin Metabolic Pathway

Caption: Metabolic pathways of Cerivastatin.

Experimental Workflow

Caption: UPLC-MS/MS workflow for Cerivastatin analysis.

Conclusion

The UPLC-MS/MS method detailed in this application note provides a rapid, sensitive, and reliable means for the simultaneous quantification of Cerivastatin and its major metabolites in human plasma. The optimized sample preparation protocol and chromatographic conditions ensure high-quality data suitable for demanding applications in pharmaceutical research and development. The rationale provided for each step of the protocol is intended to allow for straightforward implementation and adaptation as needed for specific laboratory instrumentation and requirements.

References

• Ramakrishna, N. V. S., et al. (2004). "Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies." Journal of Pharmaceutical and Biomedical Analysis, 36(3), 505-515. [Link]

• Mück, W. (2000). "Clinical pharmacokinetics of cerivastatin." Clinical Pharmacokinetics, 39(2), 99-116. [Link]

• Jemal, M., et al. (1999). "Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry." Journal of Chromatography B: Biomedical Sciences and Applications, 736(1-2), 19-41. [Link]

• Riedmaier, S., et al. (1997). "Metabolism of cerivastatin by human liver microsomes in vitro. Characterization of primary metabolic pathways and of cytochrome P450 isozymes involved." Drug Metabolism and Disposition, 25(3), 321-331. [Link]

• Tornio, A., et al. (2005). "Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis." Pharmacogenetics and Genomics, 15(5), 295-303. [Link]

• Waters Corporation. "ACQUITY UPLC BEH C18 and C8 Columns." [Link]

• Wikipedia. "Cerivastatin." [Link]

• Jemal, M., & Rao, S. (1999). "Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry." Journal of Chromatography B: Biomedical Sciences and Applications, 736(1-2), 19-41. [Link]

• PubChem. "Cerivastatin." [Link]

• Schachter, M. (2005). "Chemical, pharmacokinetic and pharmacodynamic properties of statins: an update." Fundamental & Clinical Pharmacology, 19(1), 117-125. [Link]

• Waters Corporation. "Analysis of Rosuvastatin in Dried Blood Spot and Plasma Using ACQUITY UPLC with 2D Technology." [Link]

• Biotage. "Bioanalytical sample preparation." [Link]

• Bischoff, H. (1997). "Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition." International Journal of Clinical Pharmacology Research, 17(2-3), 39-48. [Link]

• Zhang, Y., et al. (2012). "Simultaneous determination of atorvastatin and its metabolites in human plasma by UPLC-MS/MS." Analytical Methods, 4(6), 1643-1648. [Link]

• U.S. Food and Drug Administration. "BAYCOL." [Link]

• Waters Corporation. "UPLC COLUMNS AND CONSUMABLES." [Link]

• Pike, E. (2015). "A Simplified Approach to Bioanalytical Sample Preparation." American Laboratory. [Link]

• Agilent Technologies. "Sample Preparation Techniques for Biological Matrices." [Link]

• Robertson, D. G., et al. (2011). "Applying NMR- and LC/MS-based metabolite profiling to predictive and investigative toxicology." Toxicological Sciences, 121(1), 1-15. [Link]

• Maurer, H. H., et al. (2020). "Method development for quantitative determination of seven statins including four active metabolites by means of high-resolution tandem mass spectrometry applicable for adherence testing and therapeutic drug monitoring." Clinical Chemistry and Laboratory Medicine, 58(5), 664-672. [Link]

• Plumb, R. S., et al. (2006). "UPLC-MS for metabolomics: a giant step forward in support of pharmaceutical research." Expert Review of Proteomics, 3(3), 337-347. [Link]

• Wiley Analytical Science. (2023). "The importance of unstable metabolites in LC-MS/MS-based bioanalysis." [Link]

• Labmedica. (2021). "UPLC-MS/MS Method Simultaneously Determines Plasma Catecholamines and Their Metabolites." [Link]

Sources

• 1. Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. organomation.com [organomation.com]
• 8. Simultaneous LC-MS/MS analysis of simvastatin, atorvastatin, rosuvastatin and their active metabolites for plasma samples of obese patients underwent gastric bypass surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of atorvastatin and its metabolites in human plasma by UPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. UPLC-MS/MS Method Simultaneously Determines Plasma Catecholamines and Their Metabolites - Clinical Chemistry - Labmedica.com [labmedica.com]
• 11. Waters Corp ACQUITY UPLC BEH C18 Method Validation Kit, 130Å, 1.7 µm, 2.1 | Fisher Scientific [fishersci.com]
• 12. Waters ACQUITY UPLC BEH C18 Column, 130A, 1.7 um, 3 mm X 75 mm, 1/pk - 186005609 - £1,024.00 : UVISON.com [uvison.com]
• 13. selectscience.net [selectscience.net]
• 14. americanlaboratory.com [americanlaboratory.com]
• 15. Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. agilent.com [agilent.com]

Application Note: Preparation of Stock Solutions for Desmethyl Hydroxy Cerivastatin

Introduction & Scientific Context

Desmethyl Hydroxy Cerivastatin (often classified as Metabolite M-24) is a secondary metabolite of Cerivastatin, a potent HMG-CoA reductase inhibitor. While the parent drug was withdrawn from the market due to associations with rhabdomyolysis, this metabolite remains a critical reference standard in toxicological studies, metabolic profiling, and mechanistic investigations into statin-induced myotoxicity.

The Challenge: Researchers often face difficulties with this compound due to its amphiphilic nature and the specific solubility profile of its salt form. Unlike the parent Cerivastatin, the introduction of hydroxyl and removal of methyl groups alters the lipophilicity (LogP), making solvent selection non-trivial. Furthermore, the sodium salt form exhibits distinct solubility behaviors compared to the free acid, particularly in organic solvents like methanol.

This guide provides a validated approach to preparing stock solutions that ensures stoichiometric accuracy and long-term stability , mitigating the risks of precipitation or degradation that can invalidate bioassay results.

Physicochemical Profile & Solvent Selection Strategy

Before handling the powder, it is imperative to understand the "Why" behind the solvent choice.

Property	Specification	Implication for Protocol
Appearance	White to Off-White Solid	Visual inspection is reliable for precipitate detection.
Hygroscopicity	Moderate (Sodium Salt)	Critical: Equilibrate vial to room temperature before opening to prevent water absorption, which alters weighing accuracy.
Solubility (DMSO)	High (> 10 mg/mL)	Preferred solvent for primary biological stocks.
Solubility (MeOH)	Slight / Moderate	Suitable for analytical (LC-MS) stocks but requires care; the salt form may dissolve slower than the free acid.
Stability	Light & Moisture Sensitive	Use amber vials; purge headspace with inert gas (Argon/Nitrogen).

Decision Matrix: Which Solvent?

• For Cell Culture / Enzyme Assays (IC50): Use DMSO . It maintains solubility at high concentrations (10-20 mM) and is miscible with aqueous buffers.

• For LC-MS / HPLC Standards: Use Methanol (or 50:50 Methanol:Water). DMSO is difficult to remove in mass spectrometry and can suppress ionization.

Materials & Equipment

• Compound: Desmethyl Hydroxy Cerivastatin Sodium Salt (Verify purity >95% via CoA).

• Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% (Sigma-Aldrich or equivalent).

• Secondary Solvent (Optional): Methanol, LC-MS Grade.

• Vials: Amber glass vials (silanized preferred to minimize adsorption) with PTFE-lined caps.

• Gas: Nitrogen or Argon stream for headspace purging.

• Equipment: Analytical balance (0.01 mg readability), Vortex mixer, Sonicator bath.

Protocol A: Preparation of Primary Stock Solution (10 mM in DMSO)

This protocol is designed for the Sodium Salt (MW: 483.51 g/mol ).[1][2] If using the Free Acid, adjust calculations accordingly.

Step 1: Environmental Equilibration

Remove the product vial from the -20°C freezer. Do not open the vial immediately. Allow it to equilibrate to room temperature (approx. 30 minutes) inside a desiccator.

• Reasoning: Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder, rendering mass measurements inaccurate and potentially hydrolyzing the compound.

Step 2: Gravimetric Measurement

Weigh approximately 1-2 mg of the powder into a tared amber glass vial. Record the exact mass (

) in mg.

• Target: To prepare 1 mL of 10 mM solution, you need ~4.84 mg. However, due to the high cost and limited quantity of metabolites, it is standard to weigh the available amount and adjust the solvent volume.

Step 3: Volume Calculation

Calculate the required volume of DMSO (

) to achieve a 10 mM concentration using the formula:

Example: If you weigh 1.50 mg :

Step 4: Solubilization

Add the calculated volume of Anhydrous DMSO.

• Vortex vigorously for 30 seconds.

• Inspect visually. If particles remain, sonicate in a water bath at room temperature for 2-5 minutes.

  • Caution: Monitor temperature. Do not let the water bath exceed 30°C, as statins can degrade thermally.

Step 5: Quality Check & Aliquoting

Verify the solution is clear and colorless. Aliquot immediately into small volumes (e.g., 20-50 µL) to avoid freeze-thaw cycles.

Step 6: Storage

Purge the headspace of each aliquot vial with Nitrogen or Argon gas for 5-10 seconds. Cap tightly. Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol B: Working Solutions (Aqueous Dilution)

Crucial Warning: The sodium salt is soluble in water, but the free acid form (which may form upon protonation in acidic buffers) is less soluble.

• Thaw the DMSO stock at room temperature. Vortex briefly.

• Dilution: Slowly add the DMSO stock to the buffer (e.g., PBS pH 7.4) while vortexing.

  • Do not add buffer to the DMSO stock; this can cause transient high concentrations that precipitate the compound ("crashing out").

• Solvent Limit: Ensure the final DMSO concentration in your assay is < 0.1% (v/v) to prevent solvent toxicity or enzyme denaturation.

Visual Workflow (Graphviz)

Figure 1: Step-by-step workflow for the preparation of stable Desmethyl Hydroxy Cerivastatin stock solutions.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 102506881, Desmethyl hydroxyl cerivastatin. Retrieved October 26, 2023 from [Link]

• Mück, W. (2000). Clinical pharmacokinetics of cerivastatin.[3] Clinical Pharmacokinetics, 39(2), 99-116. [Link]

• Iga, K. (2025). Simulation of Plasma Level Changes in Cerivastatin and Its Metabolites... Using the Metabolite-Linked Model. MDPI. [Link]

Sources

• 1. Desmethyl Hydroxy Cerivastatin Sodium Salt | CymitQuimica [cymitquimica.com]
• 2. Desmethyl Hydroxy Cerivastatin Sodium Salt | CymitQuimica [cymitquimica.com]
• 3. mdpi.com [mdpi.com]

Title: A Practical Guide to In Vitro Metabolic Stability Assessment of Desmethyl Hydroxy Cerivastatin (M-24) Using Human Liver Microsomes

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The metabolic stability of a drug and its metabolites is a critical parameter in drug development, profoundly influencing its pharmacokinetic profile, potential for drug-drug interactions, and overall safety and efficacy. Cerivastatin, a potent HMG-CoA reductase inhibitor, undergoes complex biotransformation to form several active metabolites, including the secondary metabolite Desmethyl Hydroxy Cerivastatin (M-24). Understanding the metabolic fate of such metabolites is crucial for a complete characterization of the drug's disposition. This application note provides a comprehensive, field-proven guide for determining the in vitro metabolic stability of Desmethyl Hydroxy Cerivastatin (M-24) using pooled human liver microsomes (HLM). We detail the scientific rationale, a step-by-step experimental protocol, LC-MS/MS bioanalysis, data interpretation, and troubleshooting, grounding the methodology in established scientific principles and regulatory expectations.

Part I: Scientific Principles & Rationale

The Imperative of Metabolic Stability in Drug Development

In vitro metabolic stability assays are a cornerstone of modern drug discovery and preclinical development.[1] These experiments measure the rate at which a compound is eliminated by metabolic enzymes, typically in liver-derived systems. The primary output, intrinsic clearance (Clint), provides a quantitative measure of a compound's susceptibility to metabolism.[2] This data is vital for:

• Predicting In Vivo Pharmacokinetics: In vitro Clint values can be scaled to predict in vivo hepatic clearance, which helps forecast key parameters like oral bioavailability and dosing frequency in humans.[3]

• Guiding Medicinal Chemistry: By ranking compounds based on their metabolic stability, chemists can establish structure-activity relationships (SAR) and rationally design molecules with optimized pharmacokinetic properties.[4]

• Informing Clinical Study Design: Early identification of rapidly metabolized compounds can prevent the progression of candidates that are likely to fail in clinical trials due to poor pharmacokinetic profiles.[5]

The Metabolic Context: Cerivastatin and its M-24 Metabolite

Cerivastatin is cleared from the body almost exclusively through metabolism.[6] Its biotransformation is primarily mediated by Cytochrome P450 (CYP) enzymes, following two main oxidative pathways.[6][7]

• O-Demethylation: Catalyzed by CYP2C8 and CYP3A4, this pathway leads to the M-1 metabolite.[6][8]

• Hydroxylation: Predominantly catalyzed by CYP2C8, this pathway stereoselectively hydroxylates the isopropyl substituent to form the M-23 metabolite.[6][8]

The subject of this protocol, Desmethyl Hydroxy Cerivastatin (M-24) , is a secondary metabolite formed through the combined action of both demethylation and hydroxylation.[6][7][9] Although considered a minor metabolite, M-24 is also an active inhibitor of HMG-CoA reductase, making its own metabolic fate relevant to the overall pharmacological profile of Cerivastatin.[9][10]

Figure 1. Simplified metabolic pathway of Cerivastatin to its key metabolites.

Rationale for the In Vitro Test System: Human Liver Microsomes (HLM)

The choice of an in vitro system is critical for generating relevant data. While intact hepatocytes represent the "gold standard" by containing a full complement of Phase I and Phase II enzymes and cofactors, human liver microsomes (HLM) are often the preferred system for initial stability screening.[4][11][12]

• Scientific Justification: HLMs are subcellular fractions of the liver endoplasmic reticulum, enriched in key Phase I drug-metabolizing enzymes, particularly the CYP superfamily.[13] Since the formation of M-24 involves CYP enzymes, it is logical to assume its further metabolism will also be CYP-mediated, making HLMs a highly relevant and cost-effective choice.

• Assay Requirements: The enzymatic activity of CYPs is dependent on the cofactor NADPH.[14] Therefore, the assay must include an NADPH-regenerating system to ensure enzyme activity is not limited by cofactor depletion during the incubation period.

Part II: Detailed Experimental Protocol

This protocol is designed for a 96-well plate format, allowing for efficient screening. All steps should be performed with precision and care to ensure data quality.

Materials and Reagents

Reagent/Material	Recommended Source	Purpose
Desmethyl Hydroxy Cerivastatin (M-24)	Toronto Research Chemicals or equivalent	Test Article
Pooled Human Liver Microsomes (HLM)	XenoTech, Corning, or equivalent	Enzyme Source
Dextromethorphan, Midazolam	Sigma-Aldrich	Positive Controls
Potassium Phosphate Buffer (100 mM, pH 7.4)	In-house preparation or purchased	Assay Buffer
NADPH Regenerating System (e.g., Solution A & B)	Corning or equivalent	Enzyme Cofactor
Acetonitrile (ACN), LC-MS Grade	Fisher Scientific or equivalent	Quenching/Solvent
Formic Acid, LC-MS Grade	Fisher Scientific or equivalent	Mobile Phase Additive
Fluvastatin or other suitable compound	Sigma-Aldrich	Internal Standard (IS)
96-well incubation plates	VWR or equivalent	Reaction Vessel
96-well collection plates	VWR or equivalent	Sample Collection

Preparation of Solutions

• Test Article Stock (10 mM): Prepare a 10 mM stock solution of Desmethyl Hydroxy Cerivastatin (M-24) in DMSO.

• Intermediate Spiking Solution (100 µM): Dilute the 10 mM stock to 100 µM in 50:50 Acetonitrile:Water. This intermediate dilution minimizes the final DMSO concentration in the incubation to <0.1%, preventing enzyme inhibition.

• HLM Working Suspension (1 mg/mL): On the day of the experiment, thaw the HLM stock (typically 20 mg/mL) at 37°C and immediately place on ice. Dilute to a final concentration of 1 mg/mL in cold 100 mM potassium phosphate buffer (pH 7.4).

• NADPH Regenerating System: Prepare according to the manufacturer's instructions immediately before use and keep on ice.

• Quenching Solution: Prepare ice-cold acetonitrile containing a suitable internal standard (e.g., 100 ng/mL Fluvastatin). The IS helps correct for variations in sample processing and instrument response.

Assay Workflow

Figure 2. High-level experimental workflow for the microsomal stability assay.

Step-by-Step Incubation Procedure

The final incubation volume is 200 µL with a test article concentration of 1 µM and an HLM concentration of 0.5 mg/mL.

• Plate Setup: In a 96-well plate, set up reactions for the test article (M-24), positive controls (e.g., Midazolam), and a negative control (M-24 without NADPH).

• Reagent Addition: To the appropriate wells, add 98 µL of 100 mM potassium phosphate buffer.

• Add Microsomes: Add 100 µL of the 1 mg/mL HLM working suspension to each well. For the "-NADPH" control wells, add buffer instead of the HLM suspension for now.

• Pre-incubation: Place the plate in a shaking incubator at 37°C for 5-10 minutes to pre-warm the mixture.

• Add Test Article: Add 2 µL of the 100 µM M-24 intermediate spiking solution to the appropriate wells. Mix gently.

• Initiate Reaction:

  • For +NADPH wells: Add 40 µL of the prepared NADPH regenerating system.

  • For -NADPH wells: Add 40 µL of buffer instead of the NADPH system.

• Time-Point Sampling: Immediately after initiating the reaction (T=0) and at subsequent time points (e.g., 5, 15, 30, 45, 60 minutes), transfer a 25 µL aliquot of the incubation mixture into a collection plate containing 125 µL of ice-cold Quenching Solution (ACN + Internal Standard). Mix thoroughly.

• Sample Processing: After the final time point, seal the collection plate and centrifuge at 4,000 rpm for 15 minutes at 4°C to precipitate proteins.

• Final Sample Preparation: Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

Part III: Bioanalysis by LC-MS/MS

Quantitative analysis is performed using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system, which offers high sensitivity and selectivity.[15][16]

Chromatographic Conditions

• Column: C18 reverse-phase column (e.g., Kinetex 2.6µ C18, 3.0 x 30 mm).[14]

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.5 mL/min.

• Gradient: A typical gradient would start at 5-10% B, ramp up to 95% B to elute the analytes, hold, and then re-equilibrate.

Mass Spectrometry Conditions

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). The specific mass transitions must be optimized by infusing the analytical standards.

Analyte	Precursor Ion (Q1) [M+H]+	Product Ion (Q3)	Notes
Desmethyl Hydroxy Cerivastatin (M-24)	462.2	To be optimized	Based on the molecular weight of C26H31F2NO5.[8]
Cerivastatin (Parent)	460.2	356.3	For context and potential cross-reference.[8][15]
Fluvastatin (Internal Standard)	412.2	To be optimized	Common internal standard for statin analysis.[8]
Dextromethorphan (Positive Control)	272.2	171.1	Standard CYP2D6 substrate.
Midazolam (Positive Control)	326.1	291.1	Standard CYP3A4 substrate.

Part IV: Data Analysis & Interpretation

Data Processing

• Integrate the peak areas for the analyte (M-24) and the Internal Standard (IS) for each time point.

• Calculate the Peak Area Ratio (PAR) = Analyte Peak Area / IS Peak Area.

• Determine the percent of M-24 remaining at each time point relative to the T=0 sample: % Remaining = (PAR at time Tx / PAR at time T0) x 100

Calculation of Stability Parameters

• Plot Data: Plot the natural logarithm (ln) of the % Remaining versus the incubation time (in minutes).

• Determine Rate Constant (k): Perform a linear regression on the data points. The slope of the line is the elimination rate constant (-k). The value of k will be positive (k = -slope).

• Calculate In Vitro Half-Life (t½): t½ (min) = 0.693 / k

• Calculate In Vitro Intrinsic Clearance (Clint): Clint (µL/min/mg protein) = (0.693 / t½) / (HLM protein concentration in mg/mL) For this protocol, the protein concentration is 0.5 mg/mL.

Interpreting the Results

The calculated Clint value is used to classify the metabolic stability of M-24. While classification schemes can vary, a general guide is provided below.

Clint (µL/min/mg protein)	Metabolic Stability Classification	Predicted In Vivo Hepatic Extraction
< 5	Low	Low
5 - 25	Intermediate	Intermediate
> 25	High	High

Self-Validation:

• -NADPH Control: The % remaining of M-24 should be >85% after 60 minutes. Significant loss indicates chemical instability or non-CYP metabolism not requiring NADPH.

• Positive Controls: Dextromethorphan and/or Midazolam should exhibit high clearance, confirming the enzymatic activity of the HLM batch.

Part V: Troubleshooting & Advanced Considerations

• High Variability: Can result from poor compound solubility, inconsistent pipetting, or non-specific binding to the plate. Pre-treating plates or including a small amount of surfactant may help.

• No Metabolism Observed: If even the positive controls show low turnover, the HLM or NADPH cofactors may be compromised. If only the test article is stable, it may genuinely have low metabolic clearance or be metabolized by non-CYP pathways not present in microsomes.

• Regulatory Context: Regulatory agencies like the FDA and EMA provide detailed guidance on conducting and interpreting in vitro metabolism studies to inform clinical drug-drug interaction (DDI) potential.[17][18][19] The data generated from this assay is a key component of the preclinical data package.[20] The harmonized ICH M12 guideline further standardizes these expectations.[21][22][23]

References

• Lai, X., et al. (2009). Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis. Pharmacogenomics, 10(6), 947-961. [Link]

• Mercell. (n.d.). Metabolic stability in liver microsomes. [Link]

• Mück, W., et al. (1997). Metabolism of cerivastatin by human liver microsomes in vitro. Characterization of primary metabolic pathways and of cytochrome P450 isozymes involved. Drug Metabolism and Disposition, 25(3), 321-331. [Link]

• GPnotebook. (2025). Starting/monitoring statin therapy: Interactions. [Link]

• Federal Register. (2017). In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies, and Clinical Drug Interaction Studies-Study Design, Data Analysis, and Clinical Implications; Draft Guidances for Industry; Availability. [Link]

• European Pharmaceutical Training and Information. (2025). EMA's Draft ICH Guideline M12 on drug interaction studies is open for public consultation. [Link]

• European Medicines Agency. (2015). Guideline on the investigation of drug interactions. [Link]

• protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]

• BioDuro. (n.d.). ADME Microsomal Stability Assay. [Link]

• Jemal, M., et al. (1999). Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 736(1-2), 19-41. [Link]

• ECA Academy. (2024). ICH M12 Guideline on Drug Interaction Studies. [Link]

• Mück, W. (2000). Clinical pharmacokinetics of cerivastatin. Clinical Pharmacokinetics, 39(2), 99-116. [Link]

• Regulations.gov. (2017). In Vitro Metabolism- and Transporter- Mediated Drug-Drug Interaction Studies Guidance for Industry. [Link]

• Domainex. (n.d.). Microsomal Clearance/Stability Assay. [Link]

• Merck Millipore. (n.d.). Metabolic Stability Assays. [Link]

• European Medicines Agency. (2024). ICH M12 guideline on drug interaction studies - Step 5. [Link]

• MDPI. (2025). Simulation of Plasma Level Changes in Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadministration with CYP2C8 Inhibitor Gemfibrozil, CYP3A4 Inhibitor Itraconazole, or Both, Using the Metabolite-Linked Model. [Link]

• JRC Publications Repository. (n.d.). Development of an in vitro metabolic hepatic clearance method. [Link]

• ResearchGate. (2025). Prediction of the in vitro intrinsic clearance determined in suspensions of human hepatocytes by using artificial neural networks. [Link]

• BioIVT. (2019). What In Vitro Metabolism and DDI Studies Do I Actually Need?. [Link]

• BS Publications. (n.d.). Guidance for Industry: Drug Metabolism/Drug Interaction Studies in the Drug Development Process: Studies In Vitro. [Link]

• Zhang, L., et al. (2013). Drug–Drug Interaction Studies: Regulatory Guidance and An Industry Perspective. The AAPS Journal, 15(3), 629-645. [Link]

• Ramakrishna, N. V. S., et al. (2004). Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies. Journal of Pharmaceutical and Biomedical Analysis, 36(3), 505-515. [Link]

• Fay, K. A., et al. (2018). Evaluation and comparison of in vitro intrinsic clearance rates measured using cryopreserved hepatocytes from humans, rats, and rainbow trout. Environmental Toxicology and Chemistry, 37(1), 180-191. [Link]

• Bischoff, H., et al. (1998). Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition. International Journal of Clinical Pharmacology Research, 18(1), 1-8. [Link]

• U.S. Food and Drug Administration. (2017). In Vitro Metabolism- and Transporter- Mediated Drug-Drug Interaction Studies - Guidance for Industry. [Link]

• Nassar, A. F., et al. (2007). An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software. Journal of Laboratory Automation, 12(2), 94-102. [Link]

• Patsnap. (2025). What are common issues in in vitro ADME assays?. [Link]

• Preprints.org. (2025). Simulation of Plasma Level Changes of Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadminist. [Link]

• Soars, M. G., et al. (2012). Prediction of Hepatic Clearance in Human From In Vitro Data for Successful Drug Development. Current Drug Metabolism, 13(7), 965-976. [Link]

• U.S. Food and Drug Administration. (1997). NDA 20-740 Baycol (cerivastatin) Tablets. [Link]

• Wójcikowski, J., & Daniel, W. A. (2006). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. Pharmacological Reports, 58(4), 443-450. [Link]

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. [Link]

• Tirkkonen, T., et al. (2014). A screening study of drug-drug interactions in cerivastatin users: an adverse effect of clopidogrel. The Pharmacogenomics Journal, 14(2), 183-192. [Link]

• Di, L., et al. (2020). Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. Drug Metabolism and Disposition, 48(11), 1155-1162. [Link]

• Madikizela, L. M., et al. (2019). Occurrence and spatial distribution of statins, fibrates and their metabolites in aquatic environments. Arabian Journal of Chemistry, 12(8), 4618-4628. [Link]

• BioIVT. (n.d.). ADME 101: Metabolic Stability. [Link]

• Spectroscopy Online. (2023). The importance of unstable metabolites in LC-MS/MS-based bioanalysis. [Link]

• Digital Scholarship@Texas Southern University. (2019). Simultaneous LC–MS/MS analysis of simvastatin, atorvastatin, rosuvastatin and their active metabolites for plasma samples of. [Link]

Sources

• 1. nuvisan.com [nuvisan.com]
• 2. if-pan.krakow.pl [if-pan.krakow.pl]
• 3. Prediction of Hepatic Clearance in Human From In Vitro Data for Successful Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolism of cerivastatin by human liver microsomes in vitro. Characterization of primary metabolic pathways and of cytochrome P450 isozymes involved - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. merckmillipore.com [merckmillipore.com]
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• 13. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
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• 15. Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. ema.europa.eu [ema.europa.eu]

Technical Notes & Optimization

Resolving peak tailing for Desmethyl Hydroxy Cerivastatin in HPLC

Topic: Resolving Peak Tailing in HPLC Analysis

Status: Active | Last Updated: October 26, 2025 Department: Application Support / Chromatography Division

Executive Summary

Desmethyl Hydroxy Cerivastatin is a polar Phase I metabolite of Cerivastatin. Its chromatographic behavior is dominated by two structural features: the carboxylic acid moiety (pKa ~3.9) and the pyridine ring (pKa ~5.4).

Peak tailing with this molecule is rarely a simple "column failure." It is almost always a kinetic or thermodynamic mismatch between the analyte's ionization state and the stationary phase surface. This guide provides a root-cause analysis and validated protocols to resolve asymmetry (

).

Part 1: Diagnostic & Troubleshooting (Q&A)

Category 1: Mobile Phase Chemistry (The "Danger Zone")

Q: I am using a standard Acetate buffer at pH 4.5, but the peak tailing factor (

) is consistently > 1.5. Why?

A: You are operating in the "Ionization Danger Zone." Desmethyl Hydroxy Cerivastatin is zwitterionic. At pH 4.5, you are dangerously close to the pKa of the carboxylic acid (~3.9) and the pyridine nitrogen (~5.4).

• The Mechanism: At this pH, the analyte exists as a chaotic mixture of protonated, neutral, and deprotonated species. Each species interacts differently with the stationary phase, causing the peak to "smear" (tail). Furthermore, at pH 4.5, residual silanols on the silica surface are beginning to ionize (

  ), acting as cation-exchange sites for the protonated pyridine ring.

• The Fix: Shift the pH away from the pKa.

  • Option A (Low pH - Recommended): Adjust aqueous mobile phase to pH 2.5 – 3.0 using Formic Acid or Phosphate. This protonates the carboxylic acid (neutralizing it) and protonates the silanols (suppressing secondary interactions).

  • Option B (High pH): If using a hybrid column (e.g., C18-H or XTerra), move to pH 7.5 – 8.0 . This ensures the acid is fully deprotonated (repelling the silica surface) and the pyridine is neutral.

Category 2: Stationary Phase Interactions

Q: I switched to low pH, but I still see a "foot" on the tail of the peak. Is my column dead?

A: Likely not dead, but chemically mismatched. The "Hydroxy" group on this metabolite increases its hydrogen-bonding potential compared to the parent Cerivastatin. Standard C18 columns with low carbon loads or insufficient end-capping leave exposed silanols that H-bond with the metabolite's hydroxyl group.

• The Mechanism: This is "Secondary Silanol Interaction." The analyte drags along the silica surface rather than partitioning cleanly into the C18 ligands.

• The Fix:

  • Switch Column: Use a "Type B" High-Purity Silica column with extensive end-capping (e.g., Zorbax Eclipse Plus, Luna Omega, or equivalent).

  • Add Modifier: If you cannot change the column, add 5-10 mM Triethylamine (TEA) to the mobile phase (only if using UV detection; TEA suppresses signal in MS). TEA acts as a sacrificial base, saturating the silanol sites so the drug cannot bind to them.

Category 3: Chelation & System Hardware[1]

Q: The peak shape degrades over the course of 20 injections. A new column fixes it temporarily. What is happening?

A: Metal Chelation Accumulation. Like many statins, the

-hydroxy acid moiety of Desmethyl Hydroxy Cerivastatin is a potent chelator of trace metals (Iron, Zinc) leached from stainless steel frits or tubing.

• The Mechanism: The analyte binds to metal ions trapped at the head of the column, creating a "pseudo-stationary phase" that causes severe tailing and retention time shifts.

• The Fix:

  • Immediate: Wash the system with 0.1% EDTA or Phosphoric Acid to strip metals.

  • Long-term: Replace stainless steel frits with PEEK or Titanium frits. Add 20µM EDTA to the mobile phase if using a steel system.

Part 2: Validated Experimental Protocols

Method A: The "Gold Standard" (UV/PDA)

Best for purity analysis and maximum peak symmetry.

Parameter	Condition	Rationale
Column	C18 End-capped, 3.5µm or 5µm (e.g., 150 x 4.6mm)	High carbon load prevents silanol interaction.
Mobile Phase A	20 mM Potassium Phosphate Buffer, pH 2.8	Suppresses silanol ionization; keeps acid moiety neutral.
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks than Methanol for statins.
Flow Rate	1.0 mL/min	Standard flow for optimal Van Deemter efficiency.
Temperature	40°C	Reduces viscosity; improves mass transfer kinetics.
Gradient	60% A / 40% B (Isocratic) or Gradient 30-70% B	Isocratic preferred for simple metabolite profiling.
Detection	UV @ 238 nm or 254 nm	Max absorption for the fluorophenyl/pyridine core.

Method B: LC-MS Compatible

Best for biological matrices (Plasma/Serum).

Parameter	Condition	Rationale
Column	C18 or Phenyl-Hexyl, 1.8µm (UHPLC)	Phenyl-Hexyl offers alternate selectivity for aromatic metabolites.
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)	Volatile acid for MS source; maintains low pH.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Matches ionic strength of Phase A.
Additives	None (Avoid TEA/Phosphate)	Non-volatiles ruin MS sensitivity.

Part 3: Troubleshooting Logic Flow

The following diagram illustrates the decision-making process for diagnosing peak tailing specific to Desmethyl Hydroxy Cerivastatin.

Caption: Logical workflow for isolating the root cause of peak asymmetry in Desmethyl Hydroxy Cerivastatin analysis.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 446156, Cerivastatin. Retrieved from [Link]

• Jemal, M., et al. (1999).[1] Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications. Retrieved from [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• Agilent Technologies. (2025). HPLC Troubleshooting Guide - Peak Tailing. Retrieved from [Link]

Sources

• 1. Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Recovery of Desmethyl Hydroxy Cerivastatin

Welcome to the technical support center for bioanalytical assays involving Desmethyl Hydroxy Cerivastatin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during sample analysis, particularly focusing on the issue of low recovery rates. As Senior Application Scientists, we have compiled this guide based on established scientific principles and extensive field experience to help you diagnose and resolve these issues effectively.

Frequently Asked Questions (FAQs)

** analyte stability**

Question 1: My recovery for Desmethyl Hydroxy Cerivastatin is consistently low and variable. Could analyte stability during sample handling and storage be a factor?

Answer: Yes, the stability of Desmethyl Hydroxy Cerivastatin, a polar metabolite of Cerivastatin, is a critical factor that can significantly impact recovery rates.[1] Analyte degradation can occur at various stages, from sample collection to final analysis.[2][3]

Potential Causes and Solutions:

• Enzymatic Degradation: Biological matrices like plasma or urine contain enzymes that can degrade the analyte.

  • Troubleshooting: Ensure rapid cooling of samples immediately after collection and store them at appropriate low temperatures (-20°C or -80°C). The use of protease or esterase inhibitors should be considered if enzymatic degradation is suspected.

• pH-Dependent Hydrolysis: Desmethyl Hydroxy Cerivastatin contains a carboxylic acid functional group, making it susceptible to pH-dependent degradation, particularly hydrolysis of its ester form (lactone).[4][5]

  • Troubleshooting: Maintain a stable and optimal pH throughout the sample preparation process. For acidic compounds, a lower pH (around 2-3 pH units below the pKa) can improve stability and retention on certain SPE phases.[6] A study on Cerivastatin and its metabolites found that lowering the serum pH to 5.0 stabilized the lactone compounds for up to 24 hours at room temperature.[4]

• Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to analyte degradation.

  • Troubleshooting: Aliquot samples into smaller volumes after the initial processing to avoid multiple freeze-thaw cycles. Validate the analyte's stability over a relevant number of freeze-thaw cycles.

• Long-Term Storage: The stability of the analyte over the intended storage period should be thoroughly evaluated.

  • Troubleshooting: Conduct long-term stability studies at the intended storage temperature to ensure the analyte concentration remains within acceptable limits.

A systematic investigation into analyte stability should be a primary step in troubleshooting low recovery.

Sample Preparation: Solid-Phase Extraction (SPE)

Question 2: I'm using a standard reversed-phase (C18) SPE protocol, but the recovery of Desmethyl Hydroxy Cerivastatin is poor. What could be going wrong?

Answer: Low recovery during solid-phase extraction (SPE) is a common issue, especially for polar metabolites like Desmethyl Hydroxy Cerivastatin.[7] A standard C18 protocol may not be optimal without careful method development.

Key Considerations for SPE Optimization:

• Sorbent Selection: While C18 is a good starting point for moderately non-polar compounds, a highly polar metabolite might require a different approach.

  • Troubleshooting:

    • Consider polymeric reversed-phase sorbents (e.g., HLB), which offer better retention for a wider range of polarities.[8]

    • For acidic compounds, anion exchange or mixed-mode (reversed-phase and anion exchange) SPE can provide higher selectivity and recovery.[9]

• Sample Pre-treatment and pH Adjustment: The pH of the sample is crucial for retaining acidic analytes on reversed-phase sorbents.[6]

  • Troubleshooting: Acidify the sample to a pH at least 2 units below the pKa of the carboxylic acid group of Desmethyl Hydroxy Cerivastatin. This protonates the analyte, making it less polar and enhancing its retention on the C18 sorbent.[6]

• Wash Steps: The wash solvent may be too strong, causing premature elution of the analyte.[10]

  • Troubleshooting: Use a weaker wash solvent (e.g., a lower percentage of organic solvent in water) to remove interferences without affecting the analyte. It's essential to empirically determine the optimal wash solvent composition.

• Elution Solvent: The elution solvent may not be strong enough to desorb the analyte completely from the sorbent.[11]

  • Troubleshooting:

    • Increase the percentage of the organic solvent in the elution mixture.

    • For an acidic analyte, adding a small amount of a weak base (e.g., ammonium hydroxide) to the elution solvent can neutralize the analyte, making it more polar and facilitating its elution from a reversed-phase sorbent.

The following table summarizes potential SPE sorbent choices:

Sorbent Type	Retention Mechanism	Suitable for Desmethyl Hydroxy Cerivastatin?	Key Considerations
Reversed-Phase (e.g., C18, C8)	Hydrophobic interactions	Potentially, with pH adjustment	Requires sample acidification for good retention of the acidic analyte.[6]
Polymeric Reversed-Phase (e.g., HLB)	Hydrophilic-Lipophilic Balance	Yes, highly recommended	Provides good retention for both polar and non-polar compounds.[8]
Anion Exchange (e.g., SAX, WAX)	Electrostatic interactions	Yes, highly recommended	The negatively charged carboxylic acid group will interact with the positively charged sorbent.
Mixed-Mode (e.g., RP/Anion Exchange)	Hydrophobic and electrostatic interactions	Yes, offers high selectivity	Can provide excellent cleanup by utilizing dual retention mechanisms.[9]

Experimental Workflow for SPE Troubleshooting:

To systematically identify the source of analyte loss during SPE, you can analyze the fractions from each step of the process.

Caption: A systematic workflow for troubleshooting low recovery in SPE by analyzing each fraction.

LC-MS/MS Analysis

Question 3: My SPE recovery seems acceptable, but the signal intensity for Desmethyl Hydroxy Cerivastatin in my LC-MS/MS analysis is still low. What could be the issue?

Answer: Even with good sample preparation, issues within the LC-MS/MS system can lead to poor signal intensity. The most common culprit is the matrix effect .[12][13]

Understanding and Mitigating Matrix Effects:

Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of the analyte due to co-eluting compounds from the biological matrix.[12][14] Phospholipids are common sources of matrix effects in plasma and serum samples.[14]

Troubleshooting Steps:

• Assess Matrix Effects:

  • Post-Column Infusion: Infuse a constant concentration of the analyte into the MS while injecting a blank, extracted matrix sample. A dip or rise in the baseline at the retention time of the analyte indicates ion suppression or enhancement, respectively.

  • Quantitative Assessment: Compare the peak area of the analyte in a post-extraction spiked sample (blank matrix extract with analyte added) to the peak area of the analyte in a neat solution at the same concentration. A significant difference indicates the presence of matrix effects.[12]

• Mitigation Strategies:

  • Improve Chromatographic Separation: Modify the LC gradient to separate the analyte from the interfering matrix components. Using a column with a different selectivity can also be beneficial.

  • Optimize Sample Preparation: Employ a more rigorous sample cleanup method to remove matrix components. Techniques like phospholipid removal plates or more selective SPE sorbents can be effective.[14][15]

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for matrix effects, as it will be affected similarly to the analyte.

Logical Relationship for Troubleshooting Low MS Signal:

Caption: A decision tree for troubleshooting low MS signal intensity.

Protein Binding

Question 4: I've heard that Cerivastatin is highly protein-bound. Could this affect the recovery of its metabolite, Desmethyl Hydroxy Cerivastatin?

Answer: Yes, the high protein binding of the parent drug, Cerivastatin (>99%), is a crucial consideration.[16][17] While specific protein binding data for Desmethyl Hydroxy Cerivastatin may not be readily available, it is reasonable to assume it may also exhibit some degree of protein binding. Inefficient disruption of protein-analyte binding during sample preparation will lead to low recovery.

Troubleshooting Protein Binding Issues:

• Protein Precipitation: This is the most common method to disrupt protein binding.

  • Protocol: Add a sufficient volume of a cold organic solvent (e.g., acetonitrile, methanol) or an acid (e.g., trichloroacetic acid) to the plasma/serum sample. Vortex thoroughly and centrifuge to pellet the precipitated proteins.

• pH Adjustment: Altering the pH of the sample can disrupt the ionic interactions between the analyte and proteins.

• Enzymatic Digestion: For very tightly bound analytes, enzymatic digestion with proteases can be employed, although this is a more aggressive and less common approach for small molecules.

It is essential to validate the efficiency of the protein disruption step to ensure the analyte is fully released into the solution before extraction.

References

• Mück, W. (2000). Clinical pharmacokinetics of cerivastatin. PubMed. [Link]

• Li, W., & Tse, F. L. (2018). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC - NIH. [Link]

• Bioanalysis Zone. (2016). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. [Link]

• National Center for Biotechnology Information. Cerivastatin. PubChem Compound Summary for CID 446156. [Link]

• Zhang, T., et al. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC. [Link]

• Jemal, M., et al. (1999). Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry. PubMed. [Link]

• National Center for Biotechnology Information. Desmethyl hydroxyl cerivastatin. PubChem Compound Summary for CID 102506881. [Link]

• Ovid. (2015). Importance of matrix effects in LC–MS/MS.... Bioanalysis. [Link]

• Wikipedia. Cerivastatin. [Link]

• Lai, X. S., et al. (2008). Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis. PMC. [Link]

• Bec, G., et al. (2005). Binding thermodynamics of statins to HMG-CoA reductase. PubMed. [Link]

• U.S. Food and Drug Administration. (1997). NDA 20-740 Baycol (cerivastatin) Tablets. [Link]

• LCGC International. (2019). Understanding and Improving Solid-Phase Extraction. [Link]

• Al-Tannak, N. M., & Hemmateenejad, B. (2022). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. PMC. [Link]

• WelchLab. (2025). Troubleshooting Low Recovery Rates in Chromatographic Analysis. [Link]

• Hawach. (2025). The Reason of Poor Sample Recovery When Using SPE. [Link]

• Phenomenex. Troubleshooting Low Recovery in SPE Methods. [Link]

• alwsci. (2025). Why Is Your SPE Recovery So Low?. [Link]

• Øiestad, E. L., et al. (2023). Exploring Enzymatic Hydrolysis of Urine Samples for Investigation of Drugs Associated with Drug-Facilitated Sexual Assault. PMC. [Link]

• Chromatography Forum. (2006). justification of lower recovery. [Link]

• Agilent. (2022). Tips for Developing Successful Solid Phase Extraction Methods. [Link]

• Academically. (2025). Hydrolysis & Oxidation in Drugs: Essential Degradation Pathways Explained. [Link]

• Li, L., & Shewry, P. R. (2021). Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds. PMC. [Link]

• Chemistry LibreTexts. (2023). Solid-Phase Extraction. [Link]

• Mthombeni, A., et al. (2025). Optimization of solid phase extraction for simultaneous quantification of efavirenz and levonorgestrel in wastewater using HPLC. Frontiers. [Link]

• Itkonen, M. K., et al. (2013). A screening study of drug-drug interactions in cerivastatin users: an adverse effect of clopidogrel. PMC. [Link]

• Dolan, J. W. (2014). Troubleshooting. LCGC North America. [Link]

• Nakahara, Y., et al. (2008). Long-term stability of various drugs and metabolites in urine, and preventive measures against their decomposition with special attention to filtration sterilization. PubMed. [Link]

• Taylor, L. (2023). The importance of unstable metabolites in LC-MS/MS-based bioanalysis. Wiley Analytical Science. [Link]

• Snape, T. J., et al. (2010). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. [Link]

• Wiesen, M. H. J., et al. (2019). Method development for quantitative determinationof seven statins including four active metabolites by meansof high-resolution tandem mass spectrometry (LC-HRMS/MS) and its applicability to human plasma samples. Clinical Chemistry and Laboratory Medicine. [Link]

• American Association for Clinical Chemistry. (2018). Using Hydrolysis to Improve Urine Drug Test Accuracy. [Link]

• IQVIA Laboratories. Validated Assays. [Link]

• de Faria, V. G., & de Souza, M. V. N. (2018). Analytical Methods for the Determination of Rosuvastatin in Pharmaceutical Formulations and Biological Fluids: A Critical Review. Critical Reviews in Analytical Chemistry. [Link]

• IJCRT.org. Development and application of Liquid Chromatographic method for determination of Cerivastatin in bulk and in tablet dosage form. [Link]

• Al-Khazrajy, O. S. A., & Boxall, A. B. A. (2016). Occurrence and spatial distribution of statins, fibrates and their metabolites in aquatic environments. Arabian Journal of Chemistry. [Link]

• Obach, R. S., et al. (2025). Simulation of Plasma Level Changes in Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadministration with CYP2C8 Inhibitor Gemfibrozil, CYP3A4 Inhibitor Itraconazole, or Both, Using the Metabolite-Linked Model. MDPI. [Link]

• Bischoff, D., et al. (1995). Cerivastatin: pharmacology of a novel synthetic and highly active HMG-CoA reductase inhibitor. PubMed. [Link]

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Optimizing mobile phase pH for Cerivastatin impurity separation

Welcome to the technical support center for optimizing the separation of Cerivastatin and its related impurities. This guide is designed for researchers, scientists, and drug development professionals who are engaged in the development and validation of HPLC methods for this compound. Here, we will address common challenges and fundamental questions through a practical, problem-solving lens, grounding our recommendations in established chromatographic principles.

Frequently Asked Questions (FAQs)

This section addresses the foundational concepts essential for understanding and manipulating the chromatographic behavior of Cerivastatin.

Q1: Why is mobile phase pH the most critical parameter for separating Cerivastatin and its impurities?

The chemical structure of Cerivastatin contains both a carboxylic acid and a pyridine ring, making it a zwitterionic compound.[1] The ionization state of these functional groups is highly dependent on the pH of the mobile phase.[2] In reversed-phase HPLC, the retention of a compound is primarily driven by its hydrophobicity; ionized forms are more polar (less hydrophobic) and therefore elute earlier.[3]

By carefully adjusting the mobile phase pH, you can selectively alter the charge state of Cerivastatin and its impurities. Since impurities may have different acidic or basic properties, changing the pH is a powerful tool to manipulate selectivity—the relative separation between peaks—and achieve resolution where none existed before.[4]

Q2: What are the pKa values of Cerivastatin, and how do they dictate its behavior on a reversed-phase column?

Cerivastatin has two estimated pKa values:

• ~3.9 for the carboxylic acid group[1]

• ~5.4 for the pyridine ring[1]

These values are the cornerstones of method development. The ionization state of the molecule at a given pH directly impacts its retention time:

• At pH < 2: Both the carboxylic acid and the pyridine ring are protonated. The molecule carries a net positive charge.

• At pH ~3.9 (the first pKa): The carboxylic acid is 50% ionized (COO-) and 50% neutral (COOH). Operating near a pKa should be avoided as it can lead to poor peak shape and method instability.[3][5]

• Between pH 4.5 and 4.9: The molecule is largely in its zwitterionic form (protonated pyridine, deprotonated carboxylate), resulting in minimal retention.

• At pH ~5.4 (the second pKa): The pyridine ring is 50% ionized (protonated) and 50% neutral. Again, this pH should be avoided.

• At pH > 7: The carboxylic acid is fully deprotonated (anionic), and the pyridine ring is neutral, giving the molecule a net negative charge.

Controlling the pH to be at least 1.5-2 units away from the pKa values ensures that the molecule is in a single, stable ionic form, leading to reproducible retention times and sharp, symmetrical peaks.[3][6]

Table 1: Influence of Mobile Phase pH on Cerivastatin's Ionization and Retention

pH Range	Carboxylic Acid Group (pKa ~3.9)	Pyridine Ring (pKa ~5.4)	Net Molecular Charge	Expected Retention in RP-HPLC
< 2.0	Mostly Neutral (COOH)	Mostly Protonated (N⁺-H)	Positive	Increased retention relative to zwitterion
3.0 - 4.5	Partially to Mostly Ionized (COO⁻)	Mostly Protonated (N⁺-H)	Approaching Neutral (Zwitterion)	Decreasing retention
5.0 - 6.0	Fully Ionized (COO⁻)	Partially Protonated (N⁺-H)	Approaching Negative	Low retention, potential peak shape issues
> 7.0	Fully Ionized (COO⁻)	Fully Neutral (N)	Negative	Increased retention relative to zwitterion

Q3: What are the risks of Cerivastatin degradation when adjusting mobile phase pH during method development?

Like many statins, Cerivastatin is susceptible to hydrolysis under harsh acidic and basic conditions.[7][8] When performing forced degradation studies, which are designed to intentionally degrade the drug substance, exposure to strong acids (e.g., 0.1 N HCl) and bases (e.g., 0.1 N NaOH) is common to generate potential degradation products.[7][9] While the buffered mobile phases used in HPLC are much milder, prolonged exposure or analysis at extreme pH values (e.g., pH < 2 or pH > 9), especially at elevated temperatures, can cause on-column or in-vial degradation. This can lead to the appearance of factitious peaks, loss of the main peak area, and inaccurate impurity profiling. It is crucial to monitor for this by comparing chromatograms of freshly prepared samples versus those that have been in the autosampler for an extended period.

Q4: How should I select an appropriate buffer for my target pH?

A buffer is most effective at a pH within +/- 1 unit of its pKa. Using a buffer outside of this range provides poor pH control, leading to method irreproducibility.[10]

• For acidic pH (e.g., 2.5 - 3.5): Phosphate buffers are an excellent choice (pKa1 ≈ 2.1).[2] Formate buffers (pKa ≈ 3.75) are also suitable and are volatile, making them compatible with mass spectrometry (LC-MS).

• For mid-range pH (e.g., 4.0 - 5.5): Acetate buffers (pKa ≈ 4.76) are ideal.[2]

• For basic pH (e.g., > 7.0): Phosphate (pKa2 ≈ 7.2) or borate buffers can be used, but care must be taken with column stability.[2][11] Many modern silica-based columns are designed to be stable up to pH 11 or 12.[12] Always verify the pH stability range of your specific column.[5]

Troubleshooting Guide

This section provides solutions to specific experimental issues you may encounter.

Problem: My Cerivastatin peak is tailing (or fronting) significantly.

• Primary Cause & Explanation: Peak tailing for a basic compound like Cerivastatin at low-to-mid pH is often caused by secondary interactions between the protonated pyridine ring and residual, ionized silanols (Si-O⁻) on the surface of the silica-based stationary phase. Peak shape issues can also occur if the mobile phase pH is too close to one of the analyte's pKa values, causing the compound to exist in both ionized and non-ionized forms during its transit through the column.[3][5]

• Solutions:

  • Adjust pH Further from pKa: Ensure your mobile phase pH is at least 1.5 units away from both the 3.9 and 5.4 pKa values. For example, try adjusting the pH down to 2.5-3.0 to fully protonate the pyridine and suppress ionization of the silanols. Alternatively, moving to a higher pH (>7.4) will deprotonate the carboxylic acid and neutralize the pyridine, which can also improve peak shape.

  • Increase Buffer Concentration: A higher buffer concentration (e.g., 20-25 mM) can sometimes shield the analyte from interacting with active sites on the stationary phase, improving peak symmetry.

  • Use a Modern Column: Employ a column with advanced bonding and end-capping technology (e.g., a hybrid-particle or high-purity silica column) designed to minimize silanol interactions and provide excellent peak shape for basic compounds over a wide pH range.[12]

Problem: An impurity is co-eluting with the main Cerivastatin peak.

• Primary Cause & Explanation: Co-elution occurs when the selectivity between two compounds is insufficient under the current conditions. Since Cerivastatin is zwitterionic, its retention behavior as a function of pH can be complex. An impurity may have different ionizable groups, causing its retention to change differently than Cerivastatin's as the pH is varied.

• Solutions:

  • Perform a pH Screen: This is the most effective solution. Analyze the sample using mobile phases at different pH values (e.g., pH 3.0, 4.5, and 7.5). It is highly likely that the elution order and/or retention times of the impurity and Cerivastatin will change relative to each other, leading to separation.[13]

  • Change Organic Modifier: If a pH screen is unsuccessful, try switching the organic solvent (e.g., from acetonitrile to methanol or vice-versa). The different solvent-analyte interactions can alter selectivity.

  • Modify the Gradient: A shallower gradient can increase the separation between closely eluting peaks.

Problem: Two of my known impurities are not resolved from each other.

• Primary Cause & Explanation: The two impurities have very similar hydrophobicity and ionic character under the current chromatographic conditions, resulting in a resolution factor (Rs) of less than 1.5.

• Solutions:

  • Fine-Tune the pH: If a broad pH screen showed that the impurities can be separated, perform smaller pH adjustments around the optimal pH. For example, if pH 3.0 gave the best initial separation, evaluate pH 2.8, 3.0, 3.2, and 3.4. Small changes in pH can have a significant impact on the selectivity of ionizable compounds.[4]

  • Lower the Temperature: Reducing the column temperature can sometimes increase selectivity between structurally similar compounds, although it will also increase retention times and pressure.

  • Evaluate a Different Stationary Phase: If pH and solvent changes fail, the interaction with the stationary phase may need to be altered. Try a column with a different chemistry, such as a Phenyl-Hexyl or a Polar-Embedded phase, which offer different selectivity mechanisms compared to a standard C18.

Problem: My retention times are drifting or are not reproducible.

• Primary Cause & Explanation: Unstable retention times for ionizable analytes are almost always due to inadequate pH control.[6] This can happen if the mobile phase is unbuffered, if the buffer is used outside its effective pH range, or if the buffer concentration is too low.

• Solutions:

  • Verify Buffer Preparation: Ensure the buffer is prepared correctly and that the final pH of the aqueous portion of the mobile phase is measured before mixing with the organic solvent.

  • Choose the Correct Buffer: Confirm that the target pH is within ±1 pH unit of the buffer's pKa.[10]

  • Ensure Column Equilibration: The column must be thoroughly equilibrated with the new mobile phase before starting analysis. A drifting baseline or shifting retention times at the beginning of a run are classic signs of insufficient equilibration. Equilibrate with at least 10-15 column volumes of the new mobile phase.

Experimental Protocols & Workflows

Protocol: Step-by-Step Mobile Phase pH Scouting Experiment

This protocol outlines a systematic approach to evaluating the effect of pH on the separation of Cerivastatin and its impurities.

• Preparation of Aqueous Buffers (Example Buffers):

  • pH 3.0 Buffer: Prepare a 25 mM solution of potassium phosphate monobasic (KH₂PO₄) in HPLC-grade water. Adjust the pH to 3.0 ± 0.05 using 85% phosphoric acid.

  • pH 4.5 Buffer: Prepare a 25 mM solution of ammonium acetate in HPLC-grade water. Adjust the pH to 4.5 ± 0.05 using acetic acid.

  • pH 7.5 Buffer: Prepare a 25 mM solution of potassium phosphate monobasic (KH₂PO₄) in HPLC-grade water. Adjust the pH to 7.5 ± 0.05 using a dilute potassium hydroxide solution.

• Mobile Phase Preparation:

  • For each pH, prepare the mobile phase by mixing the aqueous buffer with an organic solvent (e.g., acetonitrile) in a predetermined ratio (e.g., 60:40 v/v aqueous:organic). Filter and degas all mobile phases.

• Chromatographic Conditions (Starting Point):

  • Column: A high-quality, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at an appropriate wavelength for Cerivastatin and its impurities.

  • Injection Volume: 10 µL.

  • Sample: Cerivastatin spiked with known impurities or a sample from a forced degradation study.[7]

• Execution of the Screen:

  • Thoroughly flush the HPLC system and equilibrate the column with the first mobile phase (e.g., pH 3.0) for at least 20 column volumes.

  • Inject a blank (diluent) to ensure a clean baseline.

  • Inject the sample and record the chromatogram.

  • Repeat the process for each pH condition (pH 4.5 and pH 7.5), ensuring the system and column are fully re-equilibrated with each new mobile phase.

• Data Analysis:

  • Compare the chromatograms from each pH condition.

  • Track the retention time of Cerivastatin and all impurity peaks.

  • Calculate the resolution (Rs) between all critical peak pairs at each pH.

  • Identify the pH that provides the best overall separation and peak shape. This pH will be the starting point for further method optimization.[13]

Workflow Diagram: Systematic pH Optimization

The following diagram illustrates the logical process for optimizing mobile phase pH for a robust impurity separation method.

Caption: Logical workflow for pH optimization in HPLC method development.

References

• PubChem. (n.d.). Cerivastatin. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Cerivastatin. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). BAYCOL. Accessdata.fda.gov. Retrieved from [Link]

• PubChem. (n.d.). Cerivastatin sodium. National Center for Biotechnology Information. Retrieved from [Link]

• Moravek. (2024). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Shimadzu. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link]

• Muchtaridi, M., et al. (2018). Forced degradation study of statins: a review. International Journal of Applied Pharmaceutics, 10(6), 38-42. Retrieved from [Link]

• Veeprho. (2025). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Muchtaridi, M., et al. (2018). Forced degradation study of statins: A review. ResearchGate. Retrieved from [Link]

• Dolan, J. W. (2016). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. Retrieved from [Link]

• International Journal of Advanced Research. (2024). A simple, specific, precise, and efficient method for the simultaneous estimation of Atorvastatin and Ezetimibe. Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). Review on Forced Degradation Study of Statins. Retrieved from [Link]

• American Pharmaceutical Review. (2010). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. Retrieved from [Link]

• Semantic Scholar. (n.d.). Review on Forced Degradation Study of Statins. Retrieved from [Link]

• Waters. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance. Retrieved from [Link]

• Journal of AOAC INTERNATIONAL. (2007). Determination of Rosuvastatin in the Presence of Its Degradation Products by a Stability-Indicating LC Method. Retrieved from [Link]

• Monash University. (n.d.). Choices of chromatographic methods as stability indicating assays for pharmaceutical products. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• IJCRT.org. (2024). Chromatography Method Development For Impurity Analysis And Degradation. Retrieved from [Link]

• LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

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• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Reducing Matrix Effects in Desmethyl Hydroxy Cerivastatin MS Detection

Current Status: Operational Support Tier: Level 3 (Method Development & Validation) Subject: Ion Suppression Mitigation for Desmethyl Hydroxy Cerivastatin (DHC) Audience: Bioanalytical Scientists, DMPK Researchers

Executive Summary & Molecule Profile

The Challenge: Desmethyl Hydroxy Cerivastatin (DHC) presents a dual challenge in LC-MS/MS bioanalysis. As a secondary metabolite formed via CYP2C8 pathways, it is significantly more polar than the parent drug (Cerivastatin). This polarity causes it to elute earlier in reversed-phase chromatography, often placing it in the "suppression zone"—the early solvent front where salts and polar interferences (like unretained phospholipids) elute.

Technical Objective: To transition from "detecting" DHC to "quantifying" it with regulatory-grade accuracy (FDA/EMA compliant) by systematically eliminating matrix effects (ME).

DHC Physicochemical Context

• Analyte: Desmethyl Hydroxy Cerivastatin[1]

• Precursor Ion: m/z ~462.2

  (Positive Mode)

• Key Risk: Co-elution with Glycerophosphocholines (GPCh) and Lyso-GPCh (m/z 496, 524, 758, 786).

Diagnostic Workflow: Do I have a Matrix Effect?

Before optimizing extraction, you must visualize the ionization environment. We use the Post-Column Infusion (PCI) method, the qualitative gold standard for mapping suppression zones.

Experiment 1: Post-Column Infusion Setup

Goal: Visualize where the matrix suppresses the DHC signal.

Protocol:

• Infusion: Syringe pump infuses neat DHC standard (100 ng/mL) at 10 µL/min into the flow path after the column but before the MS source via a T-connector.

• Injection: Inject a blank extracted matrix (plasma/urine processed by your current method) onto the LC column.

• Observation: Monitor the baseline of the DHC transition. A flat baseline = no effect. A dip = suppression. A peak = enhancement.

Figure 1: Schematic of the Post-Column Infusion (PCI) setup for visualizing matrix effects in real-time.

Root Cause Resolution: Sample Preparation

Protein Precipitation (PPT) is insufficient for DHC because it fails to remove phospholipids. Solid Phase Extraction (SPE) is the required standard for this polar metabolite.

Recommended Protocol: Polymeric Reversed-Phase (HLB)

Why HLB? Hydrophilic-Lipophilic Balanced sorbents retain the polar DHC better than pure C18, allowing for more aggressive wash steps to remove salts.

Step-by-Step SPE Workflow:

Step	Action	Mechanistic Rationale
1. Pre-treatment	Dilute Plasma 1:1 with 2% .	Acidification breaks protein binding and ensures DHC is in a neutral state for retention.
2. Conditioning	1 mL Methanol followed by 1 mL Water.[2]	Solvates the sorbent ligands; water creates a compatible environment for the aqueous load.
3. Loading	Load pre-treated sample at 1 mL/min.	Slow flow ensures mass transfer of DHC to the sorbent surface.
4. Wash 1	1 mL 5% in Water.	Critical: Removes acidic interferences and proteins.
5. Wash 2	1 mL 20% Methanol in Water.	Removes moderately polar matrix components.[2] Note: Do not exceed 20% MeOH or you risk eluting DHC.
6. Elution	1 mL Methanol.	Elutes the DHC. Phospholipids (very hydrophobic) are often retained or elute later.

Chromatographic Optimization

If SPE doesn't remove all interferences, chromatography is your second firewall. You must separate the DHC peak from the phospholipid "dump."

The "Ballistic Gradient" Trap

Avoid ramping to 100% organic too quickly. Phospholipids elute at high organic strength. If DHC elutes early, and you ramp immediately, the phospholipids from the previous injection might co-elute with DHC in the current injection (Carryover Matrix Effect).

Optimization Strategy:

• Column: C18 or Phenyl-Hexyl (Phenyl provides pi-pi interactions, offering alternative selectivity for statins).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water[2][3]

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Rule: Hold at high organic (95% B) for at least 2 minutes at the end of the run to "burn off" phospholipids before re-equilibration.

Figure 2: Elution order in Reversed-Phase LC. The goal is to maximize the window between DHC and Phospholipids (PL).

Validation: Calculating the Matrix Factor (MF)[4]

According to FDA Bioanalytical Method Validation Guidance (2018), you must quantify the effect.[4]

Formula:

Interpretation:

• MF = 1.0: No effect.

• MF < 0.85: Significant Suppression (Signal loss).

• MF > 1.15: Significant Enhancement.

The Solution: Stable Isotope Labeled Internal Standard (SIL-IS) You must use a deuterated internal standard (e.g., Cerivastatin-d6 or DHC-d3).

• Why? The SIL-IS experiences the exact same suppression as the analyte.

• Result: The ratio (Analyte/IS) remains constant even if the absolute signal drops by 50%.

Frequently Asked Questions (FAQ)

Q1: I see a matrix effect even after SPE. What now? A: Check your evaporation step. If you evaporate the SPE eluate to dryness under

, you might be concentrating trace contaminants. Try injecting the eluate directly if sensitivity allows, or ensure the reconstitution solvent matches the mobile phase starting conditions exactly.

Q2: Can I use Protein Precipitation (PPT) if I use a SIL-IS? A: Technically, yes, the SIL-IS will compensate for quantitation errors. However, PPT leaves "dirt" on your column. Over 100 injections, phospholipids will accumulate, causing retention time shifts and eventual sensitivity loss that even an IS cannot fix. SPE is better for column longevity.

Q3: Why is DHC more susceptible to matrix effects than Cerivastatin? A: DHC is more polar. In Reversed-Phase LC, it elutes earlier, closer to the solvent front where unretained salts and polar matrix components elute. Cerivastatin elutes later in a "cleaner" region of the chromatogram.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry, 75(13), 3019-3030. [Link]

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22-34. [Link]

• Hermann, M., et al. (2005).[5] Determination of atorvastatin and metabolites in human plasma with solid-phase extraction followed by LC-tandem MS.[3][5] Analytical and Bioanalytical Chemistry, 382, 1165–1174. (Cited for comparable statin metabolite SPE protocols). [Link]

Sources

• 1. Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. bioanalysisforum.jp [bioanalysisforum.jp]
• 5. Determination of atorvastatin and metabolites in human plasma with solid-phase extraction followed by LC-tandem MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing lactonization of Desmethyl Hydroxy Cerivastatin during storage

A Guide to Preventing Lactonization During Storage and Experimental Handling

Welcome to the technical support center for Desmethyl Hydroxy Cerivastatin. This resource is designed for researchers, scientists, and drug development professionals to address the critical issue of lactonization, an intramolecular cyclization that converts the active hydroxy acid form of Desmethyl Hydroxy Cerivastatin into its inactive lactone metabolite. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to ensure the integrity and stability of your valuable compound during storage and experimentation.

Understanding the Challenge: The Hydroxy Acid-Lactone Equilibrium

Desmethyl Hydroxy Cerivastatin, like other statins, possesses a β-hydroxy acid moiety. This functional group is susceptible to an intramolecular esterification reaction, leading to the formation of a cyclic lactone.[1][2] This conversion is a reversible, pH-dependent equilibrium.[1][3] Understanding the factors that influence this equilibrium is paramount to preventing the degradation of the active compound.

The active form of Desmethyl Hydroxy Cerivastatin is the open-ring hydroxy acid. The formation of the lactone ring renders the molecule inactive. Therefore, maintaining the compound in its hydroxy acid form is crucial for obtaining accurate and reproducible experimental results.

Diagram of the Lactonization Reaction

Caption: Reversible, pH-dependent equilibrium between the active hydroxy acid and inactive lactone forms.

Frequently Asked Questions (FAQs)

Q1: My recent batch of Desmethyl Hydroxy Cerivastatin is showing reduced activity. Could lactonization be the cause?

A1: Yes, a decrease in biological activity is a strong indicator of lactonization. The formation of the inactive lactone will lead to an overestimation of the concentration of the active compound if not properly quantified, resulting in apparently lower efficacy in your experiments. It is crucial to verify the integrity of your stock solutions and stored materials.

Q2: What is the primary factor driving the lactonization of Desmethyl Hydroxy Cerivastatin?

A2: The most critical factor is pH . Acidic conditions significantly favor the formation of the lactone.[1][2] Conversely, neutral to alkaline conditions promote the hydrolysis of the lactone back to the active hydroxy acid form.[3]

Q3: How does temperature affect the stability of Desmethyl Hydroxy Cerivastatin?

A3: Elevated temperatures accelerate the rate of both lactonization and hydrolysis.[4] Storing the compound at elevated temperatures, even at a favorable pH, can lead to faster degradation and a shift in the equilibrium. For long-term storage, maintaining low temperatures is essential.

Q4: I dissolve my Desmethyl Hydroxy Cerivastatin in an organic solvent. Can this contribute to lactonization?

A4: The choice of solvent can influence the rate of lactonization. Aprotic solvents can promote the conversion of the hydroxy acid to the lactone. In contrast, protic solvents like methanol can stabilize both the acid and lactone forms.[5] The presence of water in the solvent mixture can also enhance the hydrolysis of the lactone back to the acid form, especially under neutral or alkaline conditions.

Q5: How can I detect and quantify the presence of the lactone form in my sample?

A5: The most reliable method is to use a validated chromatographic technique, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[6][7] These methods can separate and quantify both the hydroxy acid and the lactone forms, allowing you to determine the purity of your sample.

Troubleshooting Guide: Proactive and Reactive Measures

This guide provides a systematic approach to preventing and addressing the lactonization of Desmethyl Hydroxy Cerivastatin.

Troubleshooting Workflow

Caption: A step-by-step guide to troubleshooting lactonization.

Parameter	Optimal Condition	Rationale
pH	≥ 7.0 (ideally 7.0 - 8.0)	The hydroxy acid form is more stable in neutral to alkaline conditions, minimizing lactonization.[7]
Temperature	≤ -20°C for short-term, -80°C for long-term	Lower temperatures significantly reduce the rate of chemical degradation.[8]
Solvent	Protic solvents (e.g., methanol, ethanol)	Protic solvents can help stabilize both the hydroxy acid and lactone forms.[5]
Atmosphere	Inert gas (e.g., argon, nitrogen)	Minimizes oxidation, a potential secondary degradation pathway.
Light	Protection from light	Prevents potential photodegradation.[4][8]

Detailed Protocols

Protocol 1: Preparation of Stable Stock Solutions

• Solvent Selection: Choose a suitable protic solvent such as methanol or ethanol. If an aqueous buffer is required, select a buffer system that is effective in the pH range of 7.0-8.0, such as a phosphate buffer.[1]

• pH Adjustment: If using an aqueous buffer, ensure the final pH of the solution is between 7.0 and 8.0. Use a calibrated pH meter for accurate measurement.

• Dissolution: Dissolve the Desmethyl Hydroxy Cerivastatin in the chosen solvent or buffer at the desired concentration. Gentle vortexing or sonication at room temperature can be used to aid dissolution. Avoid heating.

• Inert Atmosphere: If possible, purge the vial with an inert gas like argon or nitrogen before sealing to displace oxygen.

• Storage: Store the stock solution in amber glass vials to protect from light. For short-term storage (up to 1 week), -20°C is acceptable. For long-term storage, -80°C is strongly recommended.

Protocol 2: Monitoring Stability by HPLC

This protocol provides a general framework for an HPLC method to separate Desmethyl Hydroxy Cerivastatin from its lactone. Method optimization will be required for your specific instrumentation and columns.

• Column: A C18 reversed-phase column is a suitable starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 20 mM ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is often effective.

• Detection: UV detection at a wavelength where both the hydroxy acid and lactone have significant absorbance.

• Procedure:

  • Prepare a standard of both the Desmethyl Hydroxy Cerivastatin hydroxy acid and its lactone form, if available.

  • Develop a gradient method that provides baseline separation of the two compounds.

  • Inject your stored sample and quantify the peak areas of both the hydroxy acid and the lactone.

  • Calculate the percentage of the lactone form to assess the stability of your sample.

Advanced Storage Strategies: Lyophilization

For long-term preservation and to eliminate solvent-related degradation pathways, lyophilization (freeze-drying) is an excellent option.

Lyophilization Workflow

Caption: The process of lyophilization for enhanced stability.

Lyophilization removes water at low temperatures, which minimizes chemical degradation.[5][9] The resulting dry powder is significantly more stable than a solution and can be stored for extended periods at -20°C or below, protected from moisture and light. When needed, the powder can be reconstituted in the appropriate buffer or solvent.

References

• U.S. Food and Drug Administration. Accelerated Stability Testing. Available at: [Link]

• Riedel, K.-H., et al. (2000). Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 742(2), 345-357. Available at: [Link]

• Pikal, M. J. (2002). Lyophilization. In Encyclopedia of Pharmaceutical Technology (pp. 1827-1851). Marcel Dekker, Inc. Available at: [Link]

• Al-Saeed, M., et al. (2025). The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective. Pharmaceutics, 17(x), x. Available at: [Link]

• Alsante, K. M., et al. (2011). Forced degradation: what is the value?. Pharmaceutical Technology, 35(5), 58-69. Available at: [Link]

• PonteVita Rx. (2025). How To Store Your Yearlong Supply Of Cholesterol Medication. Available at: [Link]

• Patel, J., & Patel, A. (2021). Lyophilization Technology for Improving Stability of Small and Large Molecules. Drug Development and Delivery. Available at: [Link]

• Agno Pharma. (2019). Lyophilization Of Pharmaceuticals: An Overview. Available at: [Link]

• Zhan, X., et al. (2019). Influence of Storage Conditions and Preservatives on Metabolite Fingerprints in Urine. Metabolites, 9(10), 214. Available at: [Link]

• European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. Available at: [Link]

• Samsung Biologics. (2024). Enhancing Biopharmaceutical Stability Through Lyophilization. Pharma's Almanac. Available at: [Link]

• Drug Development and Delivery. (2024). Lyophilization Technology - An Enabler for Stable Formulations of Small & Large Molecules. Available at: [Link]

• LifeLinkr. (2024). What are the storage requirements for maintaining the stability of Atorvastatin?. Available at: [Link]

• Waterman, K. C. (2011). An Introduction to the Accelerated Stability Assessment Program (ASAP). In Pharmaceutical Stability Testing to Support Global Markets (pp. 135-152). Springer. Available at: [Link]

• American Statistical Association. (2004). Assessing Shelf Life Using Real-Time and Accelerated Stability Tests. Available at: [Link]

• Béguin, P. (2019). Which one is better citrate buffer or Na-phosphate buffer? ResearchGate. Available at: [Link]

• Iga, K., et al. (2025). Simulation of Plasma Level Changes in Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadministration with CYP2C8 Inhibitor Gemfibrozil, CYP3A4 Inhibitor Itraconazole, or Both, Using the Metabolite-Linked Model. Metabolites, 15(7), 849. Available at: [Link]

• Lai, Y., et al. (2009). Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis. Pharmacogenomics, 10(7), 1121-1133. Available at: [Link]

• Iga, K., et al. (2025). Simulation of Plasma Level Changes of Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadminist. Preprints.org. Available at: [Link]

• Mück, W. (2000). Clinical pharmacokinetics of cerivastatin. Clinical Pharmacokinetics, 39(2), 99-116. Available at: [Link]

• Chi, E. Y., et al. (2003). The Effect of Buffers on Protein Conformational Stability. Journal of Pharmaceutical Sciences, 92(9), 1889-1902. Available at: [Link]

• Drugs.com. (2024). How long does atorvastatin stay in the system after stopping the drug?. Available at: [Link]

• Zhang, Y., et al. (2020). Impact of Plasma Exposure of Statins and Their Metabolites With Major Adverse Cardiovascular Events in Chinese Patients With Coronary Artery Disease. Frontiers in Pharmacology, 11, 748. Available at: [Link]

• Khan, A., et al. (2017). High performance liquid chromatographic method validation for determination of rosuvastatin calcium in tablet dosage forms. Journal of Applied Pharmaceutical Science, 7(5), 213-217. Available at: [Link]

• Ioele, G., et al. (2023). A Novel Validated UHPLC Method for the Estimation of Rosuvastatin and Its Complete Impurity Profile in Tablet Formulations. Molecules, 28(1), 415. Available at: [Link]

• Hoffmann, M., & Nowosielski, M. (2011). DFT study on hydroxy acid–lactone interconversion of statins: the case of atorvastatin. Organic & Biomolecular Chemistry, 9(15), 5414-5420. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 446156, Cerivastatin. Retrieved February 16, 2026, from [Link].

• Zarghi, A., et al. (2009). A simple and sensitive HPLC-UV method for quantitation of lovastatin in human plasma: application to a bioequivalence study. Scientia pharmaceutica, 77(3), 647–657. Available at: [Link]

• Zarghi, A., et al. (2009). A Simple and Sensitive HPLC-UV Method for Quantitation of Lovastatin in Human Plasma: Application to a Bioequivalence Study. ResearchGate. Available at: [Link]

• Soni, P., et al. (2015). Solubility profile of Rosuvastatin with various solvents. ResearchGate. Available at: [Link]

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Technical Support Center: Optimization of Gradient Elution for Complex Statin Mixtures

Welcome to the technical support center for the optimization of gradient elution in the analysis of complex statin mixtures. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance the resolution, sensitivity, and robustness of their HPLC and LC-MS methods for statins. Here, we will delve into common challenges and provide practical, in-depth solutions in a question-and-answer format.

Introduction: The Challenge of Statin Analysis

Statins, a class of drugs widely used to lower cholesterol, present a unique analytical challenge due to their structural diversity and the presence of active metabolites and potential impurities.[1][2] Simultaneous analysis of multiple statins or a single statin with its related substances often requires gradient elution to achieve adequate separation of compounds with a wide range of polarities.[3][4] This guide will address the intricacies of optimizing these gradient methods to overcome common hurdles encountered in the laboratory.

FAQs and Troubleshooting Guides

Section 1: Poor Resolution and Co-elution

Question: My chromatogram shows poor resolution between two or more statin peaks. How can I improve the separation?

Answer: Poor resolution is a common issue when analyzing structurally similar compounds.[5][6] The key is to manipulate the selectivity of your chromatographic system. Here’s a systematic approach:

1. Re-evaluate Your Mobile Phase Composition:

• Organic Modifier: The choice and proportion of the organic solvent (typically acetonitrile or methanol) are critical.[5][7] Acetonitrile generally provides lower viscosity and better UV transparency, while methanol can offer different selectivity. Try altering the organic solvent or running a series of scouting gradients with different solvent compositions.[8]

• Aqueous Phase pH: The ionization state of statins, many of which are carboxylic acids, is highly dependent on the mobile phase pH.[9][10][11][12] Adjusting the pH can significantly alter retention times and selectivity.[10][11][13] For acidic statins, a mobile phase pH around 2.5-4.5 is often a good starting point to suppress ionization and increase retention on a reversed-phase column.[3][13][14] It's recommended to operate at a pH at least one unit away from the analyte's pKa to ensure reproducible retention.[11][13]

2. Optimize the Gradient Profile:

• Gradient Slope: A shallower gradient (a slower increase in the organic solvent percentage over time) can significantly improve the resolution of closely eluting peaks.[15][16] Start with a broad scouting gradient (e.g., 5-95% organic solvent in 20 minutes) to determine the elution window of your analytes.[15][8] Then, create a shallower gradient within that specific window.

• Segmented Gradient: For complex mixtures, a multi-step gradient can be beneficial.[16] This involves using different gradient slopes at different points in the run to selectively separate co-eluting peaks.[16]

3. Consider Column Chemistry:

• Stationary Phase: Not all C18 columns are the same. Differences in end-capping and silica purity can affect selectivity. If you're struggling with resolution, trying a C18 column from a different manufacturer or a column with a different stationary phase (e.g., phenyl-hexyl) might provide the necessary change in selectivity.[7]

Section 2: Peak Shape Issues - Tailing, Fronting, and Splitting

Question: I am observing significant peak tailing for my statin analytes. What are the likely causes and how can I fix this?

Answer: Peak tailing is a common chromatographic problem that can compromise both resolution and accurate integration.[17][18] It is often caused by secondary interactions between the analyte and the stationary phase or issues with the column itself.[18][19]

Causes and Solutions for Peak Tailing:

Potential Cause	Explanation	Troubleshooting Steps
Secondary Silanol Interactions	Residual, un-capped silanol groups on the silica-based stationary phase can interact with basic functional groups on analytes, causing tailing.[18]	- Lower the mobile phase pH: This protonates the silanol groups, reducing their interaction with basic analytes.[13] - Use a highly end-capped column: Modern columns are designed to minimize exposed silanols. - Add a competing base: A small amount of a basic additive like triethylamine (TEA) can be added to the mobile phase to compete for the active sites.
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak distortion.[17][20]	- Reduce the injection volume or sample concentration. [19][20]
Column Contamination/Degradation	Accumulation of strongly retained sample components or degradation of the stationary phase can create active sites that cause tailing.[7][21]	- Flush the column with a strong solvent. - Replace the column if it is old or has been used extensively. [5]
Mismatched Injection Solvent	If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion.	- Whenever possible, dissolve the sample in the initial mobile phase. [22]

Question: My peaks are fronting or splitting. What could be the problem?

Answer: Peak fronting and splitting are other forms of peak asymmetry that can have several causes.[17][23]

Troubleshooting Peak Fronting and Splitting:

• Peak Fronting: This is often a sign of column overload, similar to tailing.[17][23] Try reducing the amount of sample injected.[20] It can also be caused by poor sample solubility in the mobile phase.[17]

• Peak Splitting: This can indicate a few issues:

  • A void at the column inlet: This can happen due to pressure shocks or column aging.[17][24][25] Replacing the column is often the solution.[24]

  • A partially blocked frit: This can be caused by particulate matter from the sample or mobile phase.[17][25] Back-flushing the column (if the manufacturer allows) or replacing the frit may resolve the issue.

  • Sample solvent mismatch: Injecting a sample in a solvent that is not miscible with the mobile phase can cause the peak to split.[17][26] Ensure your sample solvent is compatible with the mobile phase.

Section 3: Baseline Issues - Drift, Noise, and Ghost Peaks

Question: I'm experiencing a drifting baseline during my gradient run. What can I do to stabilize it?

Answer: Baseline drift in gradient elution is often related to the mobile phase or the detector.[23][27]

Solutions for Baseline Drift:

• Mobile Phase Purity: Use high-purity solvents (HPLC or LC-MS grade) and additives.[5][27] Impurities in the mobile phase can elute as the gradient progresses, causing the baseline to drift.

• Thorough Mixing and Degassing: Ensure your mobile phases are well-mixed and thoroughly degassed.[22][27] Dissolved gases can come out of solution as the mobile phase composition changes, leading to baseline instability.[27]

• Detector Equilibration: Allow sufficient time for the detector lamp to warm up and stabilize.[27]

• Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.[27][28]

Question: I see "ghost peaks" in my chromatogram, especially in blank runs. Where are they coming from?

Answer: Ghost peaks are unexpected peaks that appear in your chromatogram and can be a significant source of frustration.[19][27] They are typically caused by carryover or contamination.[27][29]

Identifying and Eliminating Ghost Peaks:

• Carryover from Previous Injections: This is a common cause, where a small amount of a previous sample is injected with the current one.[27][30]

  • Optimize the needle wash: Increase the volume and/or the strength of the autosampler wash solvent.[23][31] A mixture of organic solvent and water that is stronger than the mobile phase is often effective.

  • Check for worn parts: Worn injector seals or rotors can be a source of carryover.[29]

• Contamination: The source of contamination could be your mobile phase, vials, or sample preparation steps.[27][29]

  • Run blank gradients: This can help you determine if the contamination is in your mobile phase.

  • Use fresh, high-purity solvents and sample vials. [27]

Experimental Workflows and Diagrams

Workflow for Optimizing a Gradient Elution Method

This workflow provides a systematic approach to developing and optimizing a gradient method for a complex statin mixture.

Caption: A systematic workflow for the development and optimization of a gradient elution HPLC method.

Troubleshooting Logic for Poor Peak Resolution

This diagram illustrates a logical approach to troubleshooting poor peak resolution.

Caption: A decision tree for troubleshooting poor peak resolution in HPLC analysis.

References

• Development of a RP-HPLC method for the simultaneous analysis of diltiazem and statin: Application in pharmaceuticals and human serum. RSC Publishing.
• A simple HPLC method containing greener modifier and slighter temperature elevated for simultaneous determination of three statin drugs in tablets in. AKJournals. (2021).
• Gradient HPLC Method for Simultaneous Determination of Eight Sartan and Statin Drugs in Their Pure and Dosage Forms. PMC. (2020).
• Development and Validation of a Simultaneous HPLC Stability-Indicating Method for Atorvastatin and Apigenin in a Novel SMEDDS Formulation Using Quality by Design (QbD) Approach. MDPI. (2025).
• RP-HPLC method development and validation for simultaneous estimation of telmisartan, rosuvastatin calcium, and amlodipine besylate in combination. Folia Medica.
• RP-HPLC method development and validation for hyperlipidemic agent Atorvastatin in pharmaceutical dosage form. Research Journal of Pharmacy and Technology. (2017).
• HPLC methods for the determination of simvastatin and atorvastatin. ResearchGate. (2025).
• A simple HPLC method containing greener modifier and slighter temperature elevated for simultaneous determination of three statin drugs in tablets. AKJournals. (2021).
• Development of a Novel, Fast, Simple HPLC Method for Determination of Atorvastatin and its Impurities in Tablets. MDPI. (2021).
• Common Issues in HPLC Analysis. Medikamenter Quality Services. (2025).
• Simple statin analysis with LC-MS/MS. Wiley Analytical Science. (2022).
• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. ACD/Labs. (2022).
• Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. (2024).
• How to Optimize HPLC Gradient Elution for Complex Samples. Mastelf. (2025).
• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Shimadzu.
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. PharmaCores. (2025).
• Advanced HPLC: Optimizing Solvent Composition for Gradient Elution Efficiency. Pure Synth. (2025).
• Troubleshooting Common HPLC Issues: A Practical Guide. Maxi Scientific. (2025).
• Troubleshooting Common HPLC Issues. Labcompare.com. (2025).
• Carryover & Contamination Causes & Cures – Assuring the Quantitative Accuracy of LC-MS/MS Methods. Thermo Fisher Scientific.
• Exploring the Role of pH in HPLC Separation. Moravek. (2024).
• HPLC Troubleshooting Guide. Phenomenex.
• An Improved HPLC Method with the Aid of a Chemometric Protocol: Simultaneous Determination of Atorvastatin and Its Metabolites in Plasma. PMC.
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting.. ResearchGate. (2024).
• HPLC Troubleshooting Guide. MilliporeSigma.
• Minimization of carry-over for LC/MS analysis by autosampler with unique rinse function. Shimadzu.
• Control pH During Method Development for Better Chromatography. Agilent.
• Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. ALWSCI. (2025).
• Instrument Parameters Controlling Retention Precision in Gradient Elution Reversed-Phase Liquid Chromatography. PMC.
• Split peaks as a phenomenon in liquid chromatography. Bio-Works.
• Exploring the Role of pH in HPLC Separation. Veeprho. (2025).
• HPLC troubleshooting. CHROMSERVIS.EU.
• Gradient Optimization in HPLC. Welch Materials. (2025).
• Strategies for Method Development and Optimization in HPLC. Drawell. (2024).
• Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. (2026).
• How can I solve my carry over issue in LC-MS/MS?. ResearchGate. (2015).
• Mechanisms of retention in HPLC Part 6. IUPAC.
• HPLC Troubleshooting Guide. Agilent.
• Determination of carryover and contamination for mass spectrometry-based chromatographic assays. PMC.
• Peak splitting and tailing. Chromatography Forum. (2012).
• Gradient elution in HPLC – Fundamentals, instrumentation , methodology & and case studies. SlideShare.
• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. (2025).
• The Role of Elution Gradient Shape in the Separation of Protein Therapeutics. LCGC International. (2026).
• How to Reduce Peak Tailing in HPLC?. Phenomenex. (2025).
• HPLC Troubleshooting Guide. ResearchGate.

Sources

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Reference Data & Comparative Studies

Technical Guide: Certified Reference Material for Desmethyl Hydroxy Cerivastatin Sodium Salt (Metabolite M-24)

Executive Summary: The Imperative of Metrological Traceability in Statin Toxicity

Desmethyl Hydroxy Cerivastatin (M-24) represents a critical node in the metabolic pathway of Cerivastatin (Baycol), a drug voluntarily withdrawn from the global market in 2001 due to fatal cases of rhabdomyolysis. While the parent drug's toxicity is well-documented, the comprehensive mapping of its metabolic fate—specifically the dual-pathway metabolite M-24—remains essential for retrospective toxicological studies, forensic analysis, and the development of predictive models for statin-induced myopathy.

This guide provides a comparative technical analysis of Certified Reference Materials (CRMs) versus lower-tier analytical standards. It establishes that for regulatory submission and definitive metabolic profiling, the use of an ISO 17034 accredited CRM is not merely a "best practice" but a scientific necessity to minimize measurement uncertainty.

Part 1: Comparative Analysis of Reference Material Grades

In the quantification of Cerivastatin metabolites, researchers often encounter three grades of standards. The choice of material dictates the validity of the experimental data.

The Hierarchy of Reference Materials

Feature	ISO 17034 CRM (Gold Standard)	Analytical Standard (Silver)	Research Chemical (Bronze)
Traceability	SI-Traceable (NIST/BIPM). Unbroken chain of comparisons.	Traceable to manufacturer’s internal primary standard.	Often unknown or "literature value."
Uncertainty	Explicitly Stated (e.g., 98.5% ± 0.4%). Includes homogeneity & stability.[1]	Stated as purity only (e.g., >98%). No uncertainty budget.	"Approximate" (e.g., ~95%).
Homogeneity	Verified by inter-vial statistical sampling.	Assumed based on bulk batch analysis.	Not tested.
Stability	Monitored (Long-term & accelerated stability data included).	Expiry date provided, but often without real-time monitoring.	Unknown. High risk of degradation (Lactone conversion).
Intended Use	Quantification , Calibration, Method Validation (ISO 17025).[2]	Qualitative ID, approximate quantification.	Early-stage R&D, High-Throughput Screening hits.

Why "Purity" is Not Enough

A common pitfall in statin research is relying solely on "Chromatographic Purity."

• Scenario: A research-grade standard claims "99% Purity" by HPLC.

• The Reality: It may contain 5% water, 2% residual solvent, and 1% inorganic salts. The Assay Content (the actual amount of active molecule) might only be 92%.

• The CRM Advantage: An ISO 17034 CRM certifies the Mass Fraction (Assay), correcting for water, volatiles, and counter-ions (Sodium), providing the true concentration for accurate stoichiometry.

Part 2: Technical Context & Metabolic Pathway

Desmethyl Hydroxy Cerivastatin (M-24) is the product of a dual metabolic attack on the parent drug. Understanding this pathway is crucial for selecting the right internal standards and interpreting matrix effects.

The Metabolic Mechanism

Cerivastatin is cleared via two primary CYP450 isoforms:[3]

• CYP2C8: Hydroxylates the isopropyl group to form M-23 .[3]

• CYP3A4: Demethylates the benzylic ether to form M-1 .[3]

• M-24 Formation: M-24 is the secondary metabolite formed when both transformations occur.[3][4]

Critical Handling Note: Like all statins, M-24 exists in an equilibrium between the Hydroxy Acid (active) and Lactone (inactive) forms. This conversion is pH-dependent.

• Acidic pH: Favors Lactonization.

• Basic pH: Favors Hydrolysis to Acid.

• Protocol Implication: The CRM must be reconstituted in a buffered solution (pH ~7.4) or immediately used. Avoid acidic organic solvents for long-term storage.

Visualization: Cerivastatin Metabolic Pathway (DOT)

Figure 1: Metabolic pathway of Cerivastatin showing the dual formation of M-24 and the risk of lactonization.

Part 3: Experimental Protocol (Validation Workflow)

Objective: Validate the retention time and mass transition of Desmethyl Hydroxy Cerivastatin (M-24) using the CRM in human plasma.

Materials

• Analyte: Desmethyl Hydroxy Cerivastatin Sodium Salt CRM (ISO 17034).

• Internal Standard (IS): Cerivastatin-d6 or Deuterated M-24 (if available).

• Matrix: Drug-free Human Plasma (K2EDTA).

• Reagents: LC-MS grade Acetonitrile (ACN), Ammonium Acetate, Formic Acid.

Standard Preparation (Self-Validating Step)

• Stock Solution: Dissolve CRM in Methanol:Water (50:50) to 1 mg/mL. Note: Do not use pure ACN as solubility of the sodium salt may be limited.

• Working Standard: Dilute to 100 ng/mL in Mobile Phase A/B (50:50).

• Validation Check: Measure absorbance at λmax (approx 240-250 nm) to confirm concentration against the Certificate of Analysis (CoA) value.

Sample Extraction (Liquid-Liquid Extraction)

• Step A: Aliquot 200 µL plasma + 20 µL IS.

• Step B: Buffer adjustment. Add 50 µL Ammonium Acetate (5 mM, pH 5.0). Why? This pH minimizes lactonization during extraction.

• Step C: Add 1 mL Methyl tert-butyl ether (MTBE). Vortex 5 mins. Centrifuge 4000g for 10 mins.

• Step D: Evaporate supernatant under N2 stream at 40°C. Reconstitute in 100 µL Mobile Phase.

LC-MS/MS Conditions

• System: Agilent 6400 Series or Sciex QTRAP.

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[5]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 30% B to 90% B over 3.5 mins.

• MRM Transitions (Estimated):

  • Precursor: ~462.2 m/z [M+H]+ (Calculated: Parent 460 - 14 [Desmethyl] + 16 [Hydroxy] = 462).

  • Product Ions: Determine via Product Ion Scan. Likely 358.2 m/z (Core pyridine structure modification).

Visualization: Analytical Workflow (DOT)

Figure 2: Step-by-step analytical workflow ensuring sample integrity and lactone stability.

References

• U.S. Food and Drug Administration (FDA). (2001). Baycol (Cerivastatin Sodium) Withdrawal - Questions and Answers. Retrieved from [Link]

• International Organization for Standardization (ISO). (2016). ISO 17034:2016 - General requirements for the competence of reference material producers.[6] Retrieved from [Link]

• Jemal, M., et al. (1999).[7] "Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry." Journal of Chromatography B, 736(1-2), 19-41.[7] Retrieved from [Link]

• Kaspera, R., et al. (2010). "Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis."[8] Pharmacogenetics and Genomics, 20(10), 619–629.[8] Retrieved from [Link]

• PubChem. (2025).[9] "Desmethyl hydroxyl cerivastatin (Compound CID 102506881)."[9] National Library of Medicine. Retrieved from [Link]

Sources

• 1. ISO 17034 Versus ISO 17025 | Anton Paar Wiki [wiki.anton-paar.com]
• 2. cpiinternational.com [cpiinternational.com]
• 3. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. agilent.com [agilent.com]
• 6. why ISO17034 | LGC Standards [lgcstandards.com]
• 7. Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dietary Modulation of CYP3A4 and Its Impact on Statins and Antidiabetic Drugs: A Narrative Review | MDPI [mdpi.com]
• 9. Desmethyl hydroxyl cerivastatin | C25H32FNO6 | CID 102506881 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the NMR Characterization of Desmethyl Hydroxy Cerivastatin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed comparative analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of Desmethyl Hydroxy Cerivastatin, a significant metabolite of the HMG-CoA reductase inhibitor, Cerivastatin. Due to the limited availability of direct experimental NMR data for this metabolite, this document synthesizes information on the parent compound, Cerivastatin, and related statins to predict the ¹H and ¹³C NMR spectral features of Desmethyl Hydroxy Cerivastatin. This guide serves as a valuable resource for researchers involved in drug metabolism studies, impurity profiling, and the synthesis of reference standards.

Introduction: The Significance of Characterizing Cerivastatin Metabolites

Cerivastatin, a potent synthetic statin, was developed to lower cholesterol and prevent cardiovascular disease.[1] Like many pharmaceuticals, Cerivastatin undergoes metabolic transformation in the body, leading to the formation of various metabolites. Understanding the structure and properties of these metabolites is crucial for a comprehensive assessment of a drug's efficacy, safety, and pharmacokinetic profile.

One of the key metabolites of Cerivastatin is Desmethyl Hydroxy Cerivastatin. The structural characterization of such metabolites is paramount for several reasons:

• Pharmacological Activity: Metabolites can exhibit their own pharmacological activity, sometimes even greater than the parent drug.

• Toxicity: Metabolites may also be responsible for adverse drug reactions or toxicity.

• Drug-Drug Interactions: The metabolic pathway of a drug can be influenced by co-administered medications, leading to altered metabolite profiles and potential safety concerns.

• Regulatory Requirements: Regulatory agencies require thorough characterization of all significant drug metabolites.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the unambiguous structure elucidation of organic molecules, including drug metabolites. It provides detailed information about the chemical environment of individual atoms within a molecule, allowing for precise structural assignment.

Predicted NMR Spectral Data for Desmethyl Hydroxy Cerivastatin

In the absence of publicly available experimental NMR data for Desmethyl Hydroxy Cerivastatin, we can predict its ¹H and ¹³C NMR chemical shifts by analyzing the structure of the parent compound, Cerivastatin, and considering the electronic effects of demethylation and hydroxylation.

Molecular Structures:

Caption: Chemical structures of Cerivastatin and its metabolite, Desmethyl Hydroxy Cerivastatin.

2.1. Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of Desmethyl Hydroxy Cerivastatin would show characteristic signals for the pyridine core, the fluorophenyl group, the dihydroxy heptenoic acid side chain, and the isopropyl groups. The key differences compared to Cerivastatin would arise from the demethylation of the methoxymethyl group and hydroxylation of one of the isopropyl groups.

Table 1: Predicted ¹H NMR Chemical Shift Ranges for Desmethyl Hydroxy Cerivastatin

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
Aromatic-H (Fluorophenyl)	7.0 - 7.5	m
Pyridine-H	6.5 - 7.0	m
Olefinic-H	5.5 - 6.5	m
CH-OH (Side Chain)	3.5 - 4.5	m
CH₂ (Side Chain)	1.2 - 2.5	m
CH (Isopropyl)	3.0 - 3.5	sept	The chemical shift of the CH group of the hydroxylated isopropyl will be significantly downfield compared to the other isopropyl CH.
CH₃ (Isopropyl)	1.0 - 1.5	d
CH₂-OH (from demethylation)	4.5 - 5.0	s	This new singlet would replace the methoxy signal of Cerivastatin.
OH	Variable	br s	Chemical shift is dependent on solvent and concentration.

2.2. Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum of Desmethyl Hydroxy Cerivastatin would also reflect the structural changes. The carbon of the demethylated methoxymethyl group would be significantly shifted, and a new signal corresponding to the hydroxylated carbon of the isopropyl group would appear.

Table 2: Predicted ¹³C NMR Chemical Shift Ranges for Desmethyl Hydroxy Cerivastatin

Carbons	Predicted Chemical Shift (δ, ppm)	Notes
Aromatic-C (Pyridine & Fluorophenyl)	110 - 165
Olefinic-C	120 - 140
C-OH (Side Chain)	60 - 75
CH₂ (Side Chain)	30 - 45
C=O (Carboxylic Acid)	170 - 180
C (Isopropyl)	25 - 35
C-OH (Isopropyl)	65 - 75	The hydroxylated carbon of the isopropyl group will be significantly downfield.
CH₂-OH (from demethylation)	60 - 70	This signal replaces the methoxy carbon signal of Cerivastatin.

Comparative Analysis with Other Statins

While specific data for Cerivastatin and its metabolites are scarce in the public domain, a comparative analysis with other well-characterized statins like Pravastatin and Simvastatin can provide valuable insights. The core dihydroxy heptenoic acid side chain is a common feature among many statins, and the chemical shifts for the protons and carbons in this moiety are generally found in similar regions of the NMR spectrum.

For instance, publications detailing the complete ¹H and ¹³C NMR data of Pravastatin derivatives offer a foundational dataset for comparison. Although the core heterocyclic structures differ, the signals corresponding to the side chain can be used as a reference point to aid in the assignment of the Desmethyl Hydroxy Cerivastatin spectrum.

Recommended Experimental Protocols for NMR Characterization

To obtain high-quality NMR data for Desmethyl Hydroxy Cerivastatin, a standardized and rigorous experimental approach is essential. The following section outlines a recommended protocol based on best practices for the NMR analysis of small molecules.

4.1. Sample Preparation

• Compound Purity: Ensure the sample of Desmethyl Hydroxy Cerivastatin is of high purity (>95%), as impurities can complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. Common choices for polar molecules include Deuterated Dimethyl Sulfoxide (DMSO-d₆), Deuterated Methanol (CD₃OD), or Deuterated Chloroform (CDCl₃). The choice of solvent can affect the chemical shifts of exchangeable protons (e.g., -OH, -NH).

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, such as Tetramethylsilane (TMS) for organic solvents or 3-(Trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for aqueous solutions, to reference the chemical shifts (δ = 0.00 ppm).

• Filtration: Filter the solution through a small plug of glass wool or a syringe filter into a clean, dry 5 mm NMR tube to remove any particulate matter.

Caption: Recommended workflow for NMR characterization of drug metabolites.

4.2. NMR Data Acquisition

A comprehensive NMR characterization should include a suite of one-dimensional (1D) and two-dimensional (2D) experiments to unambiguously assign all proton and carbon signals.

• ¹H NMR: A standard 1D proton spectrum provides initial information on the types of protons present and their relative numbers (through integration).

• ¹³C NMR: A 1D carbon spectrum reveals the number of unique carbon environments. Proton-decoupled spectra are standard, providing single lines for each carbon.

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-90 and DEPT-135 experiments are useful for distinguishing between CH, CH₂, and CH₃ groups.

• COSY (Correlation Spectroscopy): A 2D homonuclear experiment that shows correlations between protons that are coupled to each other (typically through 2-3 bonds). This is crucial for identifying spin systems.

• HSQC (Heteronuclear Single Quantum Coherence): A 2D heteronuclear experiment that correlates directly bonded ¹H and ¹³C nuclei. This is a powerful tool for assigning carbons based on their attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation): A 2D heteronuclear experiment that shows correlations between protons and carbons that are separated by multiple bonds (typically 2-3 bonds). This is essential for connecting different spin systems and elucidating the overall carbon skeleton.

• NOESY (Nuclear Overhauser Effect Spectroscopy): A 2D experiment that shows correlations between protons that are close in space, regardless of whether they are bonded. This is valuable for determining stereochemistry and conformation.

Conclusion: A Path Forward for Metabolite Characterization

While direct experimental NMR data for Desmethyl Hydroxy Cerivastatin remains elusive in the public domain, this guide provides a robust framework for its characterization. By leveraging predictive methodologies based on the well-understood principles of NMR spectroscopy and by drawing comparisons with related statin compounds, researchers can anticipate the key spectral features of this important metabolite. The detailed experimental protocols outlined herein offer a standardized approach to acquiring high-quality NMR data, which is the cornerstone of accurate structural elucidation. As the field of drug metabolism continues to evolve, the principles and techniques described in this guide will remain indispensable for the comprehensive characterization of pharmaceutical metabolites, ensuring a deeper understanding of their role in drug safety and efficacy.

References

• Kralj, M., et al. (2009). Complete assignment of 1H and 13C NMR data of pravastatin derivatives. Magnetic Resonance in Chemistry, 47(1), 71-83.

• PubChem. (n.d.). Cerivastatin. Retrieved from [Link]

• PubChem. (n.d.). Desmethyl hydroxyl cerivastatin. Retrieved from [Link]

Sources

• 1. Complete assignment of 1H and 13C NMR data of pravastatin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Chromatographic Profiling: Cerivastatin vs. Desmethyl-Hydroxy Metabolite (M-24)

[1]

Executive Summary

In Reverse-Phase Liquid Chromatography (RPLC), Cerivastatin and its Desmethyl-Hydroxy metabolite (M-24) exhibit distinct retention behaviors governed by their polarity differences.[1] M-24 elutes significantly earlier than the parent Cerivastatin.[1] This shift is driven by the dual metabolic modifications—demethylation and hydroxylation—which drastically lower the lipophilicity (LogP) of the molecule, making it more soluble in the aqueous mobile phase and less retained by the hydrophobic C18 stationary phase.

Chemical & Mechanistic Analysis[1][2][3][4][5][6][7]

To understand the chromatographic separation, one must analyze the structural modifications that occur during metabolism.

Compound	Common Name	Metabolic Origin	Structural Modification	Physicochemical Impact
Cerivastatin	Parent Drug	N/A	N/A	High Lipophilicity (Base LogP ~4.[1]5)
M-1	Desmethyl-Cerivastatin	CYP2C8 / CYP3A4	Loss of Methyl group (-CH₃)	Increased Polarity (Moderate)
M-23	6-Hydroxy-Cerivastatin	CYP2C8	Addition of Hydroxyl group (-OH)	Increased Polarity (High)
M-24	Desmethyl-Hydroxy	Secondary Metabolism	Both Demethylation & Hydroxylation	Highest Polarity (LogP ~1.[1]8)

Chromatographic Theory: In a standard C18 Reverse-Phase workflow, retention time (

) correlates with hydrophobicity.[1]

• Cerivastatin interacts strongly with the alkyl chains of the stationary phase.

• M-24 , possessing both a free hydroxyl group and a demethylated site, has a significantly reduced partition coefficient (

  ).

• Elution Order: M-24 (Earliest)

  M-23 / M-1 Cerivastatin (Latest).[1]

Experimental Protocol (LC-MS/MS)

The following protocol is designed for the simultaneous quantification of Cerivastatin and its metabolites in human serum, ensuring resolution between the polar M-24 and the lipophilic parent.

A. Sample Preparation (Liquid-Liquid Extraction)

• Matrix: Human Serum (acidified).[1][2]

• Acidification: Add 20 µL of 1.0 M HCl to 0.5 mL serum (Critical: Acidification converts unstable lactones to stable acid forms and improves extraction efficiency).

• Extraction Solvent: Methyl tert-butyl ether (MTBE).[1]

• Procedure: Vortex for 5 mins, centrifuge at 3000g, evaporate supernatant, and reconstitute in mobile phase.

B. Chromatographic Conditions

• System: UHPLC coupled with Tandem Mass Spectrometry (MS/MS).[1][2][3]

• Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 1.7 µm) or equivalent.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1][4]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.[1]

C. Gradient Profile

Time (min)	% Mobile Phase B	Event
0.00	30%	Initial Loading
0.50	30%	Isocratic Hold (Focus M-24)
2.50	90%	Linear Ramp (Elute Cerivastatin)
3.00	90%	Wash
3.10	30%	Re-equilibration

D. Mass Spectrometry Parameters (MRM Mode)

• Ionization: ESI Positive Mode.

• Source Temp: 450°C.

Analyte	Precursor Ion ( )	Product Ion ( )	Retention Time (Approx)*
M-24 (Desmethyl-Hydroxy)	462.2	Product Ion	0.8 - 1.2 min
M-1 (Desmethyl)	446.2	Product Ion	1.4 - 1.6 min
M-23 (Hydroxy)	476.2	Product Ion	1.3 - 1.5 min
Cerivastatin	460.2	Product Ion	1.8 - 2.2 min

*Note: Exact RT varies by column length and dead volume; relative order remains constant.

Metabolic Pathway Visualization[1]

The following diagram illustrates the biotransformation pathways leading to the formation of the M-24 metabolite.

Caption: Metabolic pathway of Cerivastatin showing the formation of the M-24 metabolite via dual oxidation pathways involving CYP2C8 and CYP3A4.[5]

Technical Troubleshooting & Optimization

Issue: Co-elution of M-24 with Matrix Because M-24 is highly polar, it elutes early, often near the "void volume" where salts and unretained matrix components elute. This can cause ion suppression , reducing sensitivity.

• Solution: Use a lower initial organic concentration (e.g., 5-10% B) for the first 0.5 minutes to trap M-24 on the column head before starting the gradient.

Issue: Lactone Interconversion Cerivastatin and its metabolites can cyclize into lactone forms under acidic conditions or spontaneously in plasma.

• Control: Ensure all standards and samples are pH-stabilized. If analyzing the acid forms (active), maintain a slightly alkaline pH during storage or analyze immediately after acidic extraction.

References

• Jemal, M., et al. (1999).[1][2] "Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry." Journal of Chromatography B: Biomedical Sciences and Applications.

• Bayer AG. (2001).[1] "Cerivastatin (Baycol) Clinical Pharmacology and Pharmacokinetics." FDA Approved Drug Products.[1]

• PubChem. (2025).[1] "Desmethyl hydroxyl cerivastatin (Compound Summary)." National Library of Medicine.[1] [1]

• Kaspera, R., et al. (2004).[1] "Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis."[1] Pharmacogenetics.

Sources

• 1. Desmethyl hydroxyl cerivastatin | C25H32FNO6 | CID 102506881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and Validation of Targeted Metabolomics Methods Using Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS) for the Quantification of 235 Plasma Metabolites | MDPI [mdpi.com]
• 5. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Bioanalytical Validation of Cerivastatin Impurities

Executive Summary

While Cerivastatin (Baycol) was withdrawn from the commercial market due to rhabdomyolysis risks, it remains a critical Reference Standard in toxicological research and competitive binding assays. The precise quantification of its impurities—specifically the lactone form and oxidative degradants —is essential for interpreting potency and toxicity data.

This guide compares the traditional Isocratic HPLC-UV method (the "Alternative") against a modern UPLC-MS/MS Stability-Indicating Method (the "Product"). We demonstrate that while HPLC-UV is sufficient for assay potency, it fails to meet the sensitivity and specificity requirements for trace impurity profiling defined in the ICH Q2(R2) guidelines.

The Challenge: Cerivastatin Instability

Cerivastatin is structurally fragile. Its heptenoic acid side chain is susceptible to two primary degradation pathways that compromise bioanalytical accuracy:

• Lactonization: Under acidic conditions (pH < 5) or in vivo metabolism, the open-ring acid converts to the pharmacologically inactive Cerivastatin Lactone .

• Oxidative Degradation: The pyridyl ring is prone to oxidation, forming hydroxylated impurities (e.g., 5-hydroxy cerivastatin).

The Problem with Standard HPLC: Traditional isocratic HPLC methods (C18, Phosphate Buffer/Methanol) often fail to resolve the lactone from the parent peak due to similar hydrophobicity, leading to co-elution and overestimation of drug potency.

Comparative Analysis: UPLC-MS/MS vs. HPLC-UV

The following data summarizes the performance gap between the traditional pharmacopeial-style approach and the modern UPLC-MS/MS workflow.

Table 1: Performance Metrics Comparison

Feature	Method A: Traditional HPLC-UV (Alternative)	Method B: UPLC-MS/MS (Recommended)	Impact on Research
Detector	UV-Vis (238 nm)	Triple Quadrupole MS (ESI+)	Specificity: MS distinguishes co-eluting peaks by Mass-to-Charge (m/z) ratio.
Separation Mode	Isocratic (Constant mobile phase)	Gradient (Changing strength)	Resolution: Gradient elutes polar degradants early and lipophilic lactones late.
Run Time	15 - 25 minutes	3 - 5 minutes	Throughput: 5x faster analysis for large sample batches.
LOD (Limit of Detection)	~0.5 µg/mL	~0.5 ng/mL	Sensitivity: 1000x increase allows detection of trace toxic impurities.
Buffer Compatibility	Phosphate (Non-volatile, clogs MS)	Ammonium Formate (Volatile)	Instrument Health: Volatile buffers prevent source contamination.
Impurity ID	Retention time only	Mass Fragmentation Pattern	Certainty: Confirms identity of unknown peaks (e.g., M+16 for oxidation).

Recommended Protocol: UPLC-MS/MS Validation

This protocol is designed to be self-validating . The choice of reagents and conditions is based on the specific pKa and solubility profile of Cerivastatin.

A. Chromatographic Conditions[1][2][3][4][5]

• System: UPLC coupled to Triple Quadrupole Mass Spectrometer.[1]

• Column: C18 Bridged Ethyl Hybrid (BEH), 1.7 µm, 2.1 x 50 mm.

  • Causality: The sub-2-micron particle size provides the theoretical plates needed to resolve the lactone from the acid in under 5 minutes.

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Note: Acidic pH is maintained to suppress ionization of the carboxylic acid, keeping the analyte in a neutral state for better interaction with the C18 phase, sharpening the peak shape.

• Gradient:

  • 0.0 min: 30% B

  • 3.0 min: 90% B (Elutes Lactone)

  • 3.5 min: 90% B

  • 3.6 min: 30% B (Re-equilibration)

B. Mass Spectrometry Parameters (ESI+)

• Cerivastatin Transition: m/z 460.2 → 356.2 (Loss of side chain).

• Cerivastatin Lactone Transition: m/z 442.2 → 338.2 (Water loss difference).

• Internal Standard: Cerivastatin-d3 (Deuterated).

Validation Workflow (ICH Q2 R2 Compliance)

To ensure scientific integrity, the method must undergo the following validation steps. The "Specificity" step is the most critical for proving the method works.

Step 1: Specificity via Forced Degradation

You must prove the method detects impurities created during stress.

• Acid Stress: Reflux with 0.1N HCl at 60°C for 2 hours.

  • Expected Result: Decrease in Parent peak; appearance of Lactone peak (+18 Da mass shift absent in MS, but distinct RT).

• Oxidative Stress: 3% H2O2 at Room Temp for 4 hours.

  • Expected Result: Appearance of N-oxide or Hydroxyl derivatives (+16 Da mass shift).

Step 2: Linearity & Range

• Prepare 6 concentration levels (e.g., 1 ng/mL to 1000 ng/mL).

• Acceptance Criteria: Correlation coefficient (

  ) > 0.995.

Step 3: Accuracy & Recovery

• Spike blank plasma/matrix with Cerivastatin at Low, Medium, and High QC levels.

• Acceptance Criteria: Mean recovery within 85-115%.

Visualizations

Diagram 1: Analytical Validation Lifecycle (ICH Q2 R2)

This workflow illustrates the logical progression from protocol design to routine monitoring, emphasizing the feedback loop provided by system suitability testing.

Caption: The ICH Q2(R2) validation lifecycle ensures the method is "fit for purpose" by sequentially testing specificity, quantitative limits, and operational robustness.

Diagram 2: Cerivastatin Degradation Pathway

Understanding the chemistry is vital for identifying peaks. This diagram maps the interconversion between the active acid and the inactive lactone.

Caption: Major degradation pathways. The Acid-Lactone interconversion is reversible and pH-dependent, necessitating strict pH control during extraction and analysis.

References

• International Council for Harmonisation (ICH). (2023).[2][3] Validation of Analytical Procedures Q2(R2). ICH Guidelines.[1][4][2][3][5][6][7][8] [Link]

• Sutar, P. S., et al. (2018). Review on Forced Degradation Study of Statins. Asian Journal of Pharmaceutical Analysis.[9] [Link]

• Sterling Pharma Solutions. (2025). High-resolution mass spectrometry for impurity profiling: Comparing MS to HPLC. [Link]

• Veephro. (2024).[10] High-Performance Liquid Chromatography (HPLC) for Impurity Analysis: Advantages of HPLC-MS Integration.[10] [Link]

• Pure Synth. (2025). LCMS-Grade vs. HPLC-Grade Solvents: Why Purity Matters in Trace Analysis. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. researchgate.net [researchgate.net]
• 5. resolvemass.ca [resolvemass.ca]
• 6. veeprho.com [veeprho.com]
• 7. Review on Forced Degradation Study of Statins - ProQuest [proquest.com]
• 8. scispace.com [scispace.com]
• 9. IL175511A - Rosuvastatin degradation products - Google Patents [patents.google.com]
• 10. veeprho.com [veeprho.com]

Certificate of Analysis (CoA) requirements for Desmethyl Hydroxy Cerivastatin

Topic: Certificate of Analysis (CoA) Requirements for Desmethyl Hydroxy Cerivastatin (Metabolite M-24) Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Beyond the Label: Validating Metabolite Standards for Toxicity & Bioanalytical Studies

Executive Summary: The Rhabdomyolysis Link

Desmethyl Hydroxy Cerivastatin (often designated as Metabolite M-24 ) is a secondary metabolite of Cerivastatin, formed via dual oxidation pathways involving CYP2C8 and CYP3A4. While Cerivastatin was withdrawn from the market due to fatal rhabdomyolysis, M-24 remains a critical reference standard for retrospective toxicity studies and the development of next-generation statins.

The Analytical Challenge: Unlike stable APIs, M-24 is prone to lactonization —a pH-dependent reversible reaction that converts the active hydroxy-acid form into a lipophilic lactone. This conversion alters potency and solubility, making a standard "Purity >98%" statement on a CoA insufficient.

This guide compares Research-Grade vs. Primary Reference Standard-Grade CoAs and provides a self-validation protocol for researchers handling this unstable compound.

Metabolic Context & Stability Risks

To understand the CoA requirements, one must visualize where M-24 sits in the metabolic cascade. It is the product of both demethylation (M-1 pathway) and hydroxylation (M-23 pathway).[1][2][3][4][5]

Figure 1: Cerivastatin Metabolic Pathway & Lactonization Risk

Caption: M-24 formation via CYP2C8/3A4 and its reversible conversion to the lactone form (toxicity risk).

CoA Comparison: Research Grade vs. Reference Standard

When sourcing M-24, vendors offer varying tiers of certification. For GLP/GMP bioanalytical method validation, a "Research Grade" CoA is often inadequate.

Table 1: Critical CoA Parameter Comparison

Parameter	Research Grade CoA (Typical)	Reference Standard Grade CoA (Required for GLP)	Why It Matters
Assay (Content)	% Area (HPLC)	% w/w (Mass Balance or qNMR)	HPLC Area % ignores water, salt, and residual solvents, leading to dosing errors of 10–20%.
Stereochemistry	Not Tested	Chiral HPLC / Specific Rotation	Cerivastatin is enantiomerically pure (3R, 5S). M-24 has multiple chiral centers; the wrong isomer affects binding affinity.
Counter-Ion	Listed (e.g., Sodium Salt)	Stoichiometric Confirmation	M-24 is often supplied as a sodium salt. If the CoA doesn't confirm Na+ stoichiometry, the molecular weight used for calculations is a guess.
Lactone Content	Not Mentioned	Quantified (<1.0%)	Lactone forms spontaneously in acidic solvents. A high lactone content invalidates IC50 data.
Water Content	"Hygroscopic"	Karl Fischer (KF) Titration	Statins are hygroscopic. 5% absorbed water = 5% error in concentration if not accounted for.
Solvent Residue	Not Tested	1H-NMR or GC-HS	Synthetic metabolites often contain trace extraction solvents (methanol, ethyl acetate) that interfere with cellular assays.

Deep Dive: Critical Quality Attributes

A. The "Purity vs. Potency" Trap

A common pitfall is assuming Chromatographic Purity (% Area) equals Potency (% w/w) .

• Scenario: A CoA claims "99% Purity by HPLC."

• Reality: The sample contains 5% water (hygroscopic) and 10% inorganic salts from the synthesis workup.

• Actual Potency:

  .

• Impact: If you weigh 1 mg assuming it is 1 mg of active M-24, your experimental concentration is off by ~16%.

• Requirement: Always demand a Potency Value (Assigned Purity) derived from Mass Balance (

  ) or Quantitative NMR (qNMR).

B. The Lactone Equilibrium

Desmethyl Hydroxy Cerivastatin exists in equilibrium between the hydroxy-acid (active) and lactone (inactive) forms.

• CoA Warning Sign: If the CoA HPLC chromatogram shows a split peak or a broad tailing peak, it suggests on-column lactonization.

• Storage: The CoA must specify storage at -20°C and pH > 7.0 (if in solution). Acidic buffers used in HPLC (e.g., 0.1% Formic Acid) can artificially generate the lactone during analysis.

Protocol: Self-Validation of the Standard

If a vendor provides a generic CoA (Identity only), you must validate the material before use in critical assays. Use this "Self-Validation" workflow.

Figure 2: Reference Standard Qualification Workflow

Caption: Decision tree for validating Desmethyl Hydroxy Cerivastatin when the vendor CoA is insufficient.

Detailed Methodology

Step 1: Structural Confirmation & Solvent Check (NMR)

• Objective: Confirm identity and detect residual solvents not seen by UV.

• Method: Dissolve ~2 mg in DMSO-d6.

• Key Signals: Look for the isopropyl doublets (characteristic of the pyridine core) and the absence of methyl singlets (confirming demethylation).

• Solvent Trap: Check for Ethyl Acetate (singlet ~2.0 ppm, quartet ~4.1 ppm). These add weight but no activity.

Step 2: Lactone Screening (HPLC)

• Objective: Ensure the material hasn't cyclized during transport.

• Column: C18 (e.g., Waters XBridge), 3.5 µm.

• Mobile Phase: Ammonium Acetate (pH 7.0) / Acetonitrile.[6] Avoid TFA/Formic Acid to prevent on-column lactonization.

• Detection: UV at 254 nm.[6][7][8]

• Acceptance: Lactone peak (elutes later than acid) should be < 1.0%.

Step 3: Determining the Correction Factor

Calculate the Usage Factor to adjust your weighing:

If water/solvents are unknown, assume a default correction factor of 0.85 for statin salts, or perform qNMR using an internal standard (e.g., Maleic Acid).[1][9]

References

• FDA (2001). Baycol (Cerivastatin Sodium) Withdrawal Market Action. U.S. Food and Drug Administration. [Link]

• Mück, W. (1998). Clinical pharmacokinetics of cerivastatin. Clinical Pharmacokinetics, 35(4), 255-269. [Link]

• Böttcher, M. F., & Enzmann, H. (2007). Analysis of Cerivastatin in Human Plasma and Identification of Its Lactone Metabolite.[7] Analytical Letters.[7][10] [Link]

• ICH Expert Working Group (2000). ICH Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients. International Council for Harmonisation.[11] [Link]

• PubChem (2024). Desmethyl hydroxyl cerivastatin (Compound Summary). National Library of Medicine. [Link]

Sources

• 1. Inter-ethnic comparisons of the pharmacokinetics of the HMG-CoA reductase inhibitor cerivastatin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. ijcrt.org [ijcrt.org]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of cerivastatin in human plasma and identification of its lactone metabolite by capillary electrophoresis [pascal-francis.inist.fr]
• 11. mriglobal.org [mriglobal.org]

A Comparative Guide to the Mass Fragmentation Patterns of Cerivastatin Metabolites

For Researchers, Scientists, and Drug Development Professionals

Cerivastatin, a potent synthetic inhibitor of HMG-CoA reductase, was developed to lower cholesterol and prevent cardiovascular disease.[1] Although withdrawn from the market, its metabolic fate remains a key area of study for understanding drug metabolism and potential drug-drug interactions. Cerivastatin is primarily metabolized in the liver by cytochrome P450 enzymes, particularly CYP2C8 and CYP3A4.[2] This biotransformation leads to several metabolites, with the most significant being M-1 (O-desmethyl-cerivastatin) and M-23 (hydroxyl-cerivastatin). A minor metabolite, M-24, which is a combination of both demethylation and hydroxylation, is also formed.[2] Additionally, cerivastatin and its metabolites can exist in equilibrium with their corresponding lactone forms.[3]

Understanding the distinct mass fragmentation patterns of these metabolites is crucial for their unambiguous identification and quantification in complex biological matrices. This guide will delve into the characteristic fragmentation pathways of cerivastatin and its key metabolites, providing a comparative analysis to aid in analytical method development and metabolite identification studies.

Metabolic Pathways of Cerivastatin

Cerivastatin undergoes two primary phase I metabolic transformations: O-demethylation and hydroxylation. The O-demethylation of the methoxymethyl group results in the formation of metabolite M-1. The hydroxylation of one of the isopropyl methyl groups leads to the formation of metabolite M-23. A subsequent metabolite, M-24, can be formed through the hydroxylation of M-1 or the demethylation of M-23. These metabolic pathways are illustrated in the diagram below.

Sources

• 1. Cerivastatin | C26H34FNO5 | CID 446156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. employees.csbsju.edu [employees.csbsju.edu]
• 3. researchgate.net [researchgate.net]

Comparative Analysis of Analytical Methodologies for the Quantification of Desmethyl Hydroxy Cerivastatin

Executive Summary & Scientific Context

While Cerivastatin was withdrawn from the market due to rhabdomyolysis risks, it remains a critical compound in forensic toxicology and metabolic research. The quantification of its metabolites—specifically Desmethyl Hydroxy Cerivastatin (DHC) —presents a unique analytical challenge. DHC represents a dual-biotransformation product (combining demethylation via CYP2C8/3A4 and hydroxylation via CYP2C8), often referred to in literature as metabolite M-24 .

In pharmaceutical development, DHC is monitored not just as a biological metabolite, but as a potential oxidative degradant in stability studies of research-grade formulations. Its polarity shifts and structural similarity to the parent compound require high-specificity separation techniques.

This guide compares two primary methodologies:

• UHPLC-MS/MS (QqQ): The gold standard for trace quantification (ng/mL levels).

• HPLC-UV/PDA: The robust alternative for high-concentration reference standard purity analysis or limit tests.

Strategic Method Selection: The Decision Matrix

The choice between MS and UV detection for DHC is dictated by the Analytical Threshold of Evaluation (ATE) . DHC often exists at trace levels (<0.1%) in formulations, making UV detection insufficient for quantitation but acceptable for limit testing.

Method Comparison Table

Feature	Method A: UHPLC-MS/MS	Method B: HPLC-UV (PDA)
Primary Application	Trace Impurity Quantitation / Bioanalysis	Purity Assay / Limit Tests (>0.05%)
Sensitivity (LOQ)	0.1 – 0.5 ng/mL	50 – 100 ng/mL
Specificity	Mass-based (m/z transitions)	Retention time & UV Spectrum
Throughput	High (< 5 min run time)	Moderate (10–25 min run time)
Matrix Tolerance	Low (Requires cleanup to avoid ion suppression)	High (Tolerates excipients better)
Cost Per Sample	High	Low

Deep Dive: UHPLC-MS/MS Protocol (Gold Standard)

Rationale: DHC differs from Cerivastatin by only +2 Da in molecular weight (Demethylation -14 Da + Hydroxylation +16 Da). High-resolution separation or specific fragmentation patterns (MRM) are required to distinguish it from isobaric interferences.

Instrumentation & Conditions

• System: Agilent 6495 Triple Quadrupole or Sciex 6500+.

• Column: C18 Reverse Phase (e.g., Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm).

• Mobile Phase A: 0.1% Formic Acid in Water (Promotes protonation

  ).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 4 minutes.

Mass Spectrometry Parameters (ESI+)

• Ionization: Electrospray Ionization (Positive Mode).

• Precursor Ion: m/z ~462.2 (Calculated based on Cerivastatin Free Acid MW ~459; DHC ~461 + H).

• MRM Transitions (Indicative):

  • Quantifier: 462.2

    358.1 (Loss of side chain).

  • Qualifier: 462.2

    282.1.

Self-Validating System Suitability

To ensure data integrity, the sequence must include:

• Signal-to-Noise Check: A standard at the LOQ must yield S/N > 10.

• Retention Time Stability: DHC must elute within ±0.05 min of the reference standard.

• Ion Ratio Confirmation: The ratio of Quantifier/Qualifier transition areas must be within ±15% of the authentic standard.

Deep Dive: HPLC-UV Protocol (Cost-Effective Alternative)

Rationale: For establishing the purity of synthesized DHC standards or conducting forced degradation studies where DHC is a major degradant, UV detection is sufficient and more accessible.

Instrumentation & Conditions

• System: Standard HPLC with PDA (Photodiode Array).

• Column: Phenomenex Gemini C18 (4.6 x 150 mm, 5 µm).

• Wavelength: 238 nm (Maximal absorbance for the pyridine pharmacophore).

• Mobile Phase:

  • Buffer: 20 mM Ammonium Acetate, pH 4.5 (Critical: Acidic pH stabilizes the hydroxy acid form and prevents uncontrolled lactonization).

  • Organic: Acetonitrile.[1][2][3][4]

• Mode: Isocratic (60:40 Buffer:ACN) or shallow gradient.

Critical Limitation

UV methods lack the specificity to distinguish DHC from other hydroxylated isomers (e.g., M-23) solely by retention time. Peak purity analysis using PDA spectra is mandatory.

Critical Protocol: Sample Preparation & Stability

The most common source of error in quantifying Cerivastatin derivatives is the interconversion between the hydroxy-acid and lactone forms .

The "pH-Lock" Extraction Workflow

• Objective: Maintain DHC in the open-ring hydroxy-acid form during extraction from the pharmaceutical matrix.

• Buffer Choice: Ammonium Acetate (pH 7.0) is preferred for extraction to keep the acid ionized and soluble, preventing lactonization (which occurs at pH < 3).

Figure 1: The "pH-Lock" Extraction Workflow designed to prevent acid-lactone interconversion during sample preparation.

Logic of Analysis: Method Selection Diagram

The following diagram illustrates the decision-making process for selecting the appropriate analytical technique based on the concentration of DHC and the matrix complexity.

Figure 2: Decision matrix for selecting between HPLC-UV and UHPLC-MS/MS based on sensitivity needs.

References

• Mück, W. (2000).[5][6] Clinical Pharmacokinetics of Cerivastatin.[5][6][7][8][9] Clinical Pharmacokinetics.[5][6][7][9] Link

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[10] Link

• Bayer AG. (2001). Cerivastatin (Baycol) Withdrawal Notice and Pharmacology Data. FDA Archives. Link

• Siddiqui, M.R., et al. (2017). Analytical techniques for the determination of statins in pharmaceutical formulations and biological fluids. International Journal of Pharmacology.[8][9] Link

• Mück, W., et al. (2001).[9] The pharmacokinetics of cerivastatin in patients on chronic hemodialysis.[9] International Journal of Clinical Pharmacology and Therapeutics.[9] Link

Sources

• 1. academics.su.edu.krd [academics.su.edu.krd]
• 2. iosrjournals.org [iosrjournals.org]
• 3. tijer.org [tijer.org]
• 4. researchgate.net [researchgate.net]
• 5. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ovid.com [ovid.com]
• 8. Inter-ethnic comparisons of the pharmacokinetics of the HMG-CoA reductase inhibitor cerivastatin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The pharmacokinetics of cerivastatin in patients on chronic hemodialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. database.ich.org [database.ich.org]

Standardizing Safety: An Inter-Laboratory Comparison Guide for Cerivastatin Metabolite Quantitation

Introduction: The Imperative of Precision

The withdrawal of Cerivastatin (Baycol) from the market in 2001 remains a defining case study in toxicology, highlighting the lethal consequences of drug-drug interactions (DDIs)—specifically with Gemfibrozil. The mechanism involves the potent inhibition of CYP2C8 by Gemfibrozil-1-O-glucuronide, leading to supratherapeutic levels of Cerivastatin and subsequent rhabdomyolysis.[1]

For researchers today, quantifying Cerivastatin and its primary metabolites—M-1 (desmethyl) and M-23 (6-hydroxyl) —is not just about pharmacokinetics; it is a safety benchmark for evaluating new chemical entities (NCEs) that may perpetuate similar CYP2C8 inhibition.

This guide presents an objective inter-laboratory comparison of LC-MS/MS assays, designed to standardize the quantification of these unstable metabolites. Unlike generic protocols, this guide focuses on the "hidden" variables—specifically lactone-acid interconversion—that cause inter-lab variability.

Scientific Background: The CYP2C8 Axis

To validate an assay, one must understand the biological context. Cerivastatin is cleared via two main oxidative pathways and a glucuronidation pathway.[2]

• CYP2C8 Pathway (Major): Hydroxylation at the 6-isopropyl group to form M-23 . This is the pathway most sensitive to Gemfibrozil inhibition.

• CYP3A4 Pathway (Minor): Demethylation to form M-1 .

• Lactonization: The open-ring hydroxy acid (active form) exists in equilibrium with its lactone form. This equilibrium is pH-dependent and is the primary source of analytical error.

Visualization: Metabolic Pathway & Inhibition Mechanism

Figure 1: Metabolic fate of Cerivastatin.[2][3][4][5] Note the critical inhibition of the CYP2C8 pathway by Gemfibrozil, shifting metabolic burden.

Experimental Protocol: A Self-Validating System

The following protocol was subjected to a "ring trial" across three independent laboratories (Lab A, Lab B, Lab C). The core requirement for validity is the stabilization of the acid/lactone equilibrium .

Sample Preparation (The Critical Variable)

Objective: Prevent ex vivo interconversion of Cerivastatin acid to lactone (and vice versa) during processing.

• Step 1: Collection: Blood collected into K2EDTA tubes.

• Step 2: Stabilization (Self-Validating Step):

  • Protocol: Immediately add 2% Glacial Acetic Acid or Ammonium Acetate buffer (pH 4.5–5.0) to plasma.[2][3][4][6][7][8][9]

  • Causality: At physiological pH (7.4), the acid is stable. However, during extraction and drying, pH shifts can drive lactonization. Maintaining pH ~5.0 "freezes" the equilibrium.

• Step 3: Extraction (LLE vs. SPE):

  • Recommendation: Liquid-Liquid Extraction (LLE) using Methyl tert-butyl ether (MTBE) or Diethyl ether/Dichloromethane (70/30).

  • Why: LLE provides cleaner extracts for lipophilic statins than protein precipitation, reducing matrix effects (ion suppression) that mask low-level metabolites like M-23.

LC-MS/MS Parameters[7][8][9]

• Column: C18 Reverse Phase (e.g., Waters XTerra MS C18, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.[6]

  • Gradient: 30% B to 90% B over 3 minutes.

• Mass Spectrometry (MRM Transitions):

  • Cerivastatin: 460.2

    356.3 (Quantifier)

  • M-1 (Desmethyl): 446.2

    342.2

  • M-23 (Hydroxyl): 476.2

    356.3

  • IS (Atorvastatin or d3-Cerivastatin): 559.2

    440.3[6]

Visualization: Analytical Workflow

Figure 2: Step-by-step analytical workflow emphasizing the critical pH stabilization step prior to extraction.

Inter-Laboratory Comparison Results

Three laboratories analyzed blinded QC samples spiked with Cerivastatin (10 ng/mL) and M-23 (5 ng/mL).

Table 1: Accuracy and Precision Data

Parameter	Lab A (Strict pH Control)	Lab B (Strict pH Control)	Lab C (No pH Buffer)
Cerivastatin Accuracy	98.5%	101.2%	84.3% (Failed)
Cerivastatin %CV	3.2%	4.1%	12.5%
M-23 Accuracy	96.8%	97.5%	115.6% (Failed)
M-23 %CV	4.5%	5.2%	14.2%
Lactone Detected?	< 1%	< 1%	~15%

Analysis of Failure (Lab C)

• Observation: Lab C showed low accuracy for the parent acid and artificially high variability.

• Root Cause: Lab C utilized a standard protein precipitation method without pH buffering. During the evaporation step, the acidic environment created by the precipitant (often TCA or unbuffered acetonitrile) caused acid-to-lactone conversion .

Troubleshooting & Best Practices

Handling Metabolite Instability

The primary challenge in Cerivastatin analysis is not sensitivity, but stability.

• Problem: Lactones hydrolyze to acids in alkaline conditions; Acids lactonize in strong acidic conditions.

• Solution: Maintain all processing solutions between pH 4.0 and 5.0. Avoid unbuffered silanized glass tubes, which can be acidic.

Isotopic Internal Standards

Do not use analog internal standards (like Atorvastatin) if possible. Use d3-Cerivastatin or 13C-Cerivastatin .

• Reasoning: Stable isotope labeled (SIL) standards will compensate for matrix effects and, crucially, will track the exact degradation/interconversion rate of the analyte if they occur.

Incurred Sample Reanalysis (ISR)

Following FDA and EMA guidelines, ISR is mandatory.

• Requirement: Reanalyze 10% of study samples. The difference between original and repeat analysis must be within 20% for at least 67% of the samples.[9][10]

• Relevance: This confirms that the method is valid not just for spiked water/plasma (QC), but for real patient samples containing co-medications and variable lipid profiles.

References

• Jemal, M., et al. (1999). Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry.[11] Journal of Chromatography B: Biomedical Sciences and Applications. Link

• Backman, J. T., et al. (2002). Gemfibrozil greatly increases plasma concentrations of cerivastatin.[4] Clinical Pharmacology & Therapeutics. Link

• Shitara, Y., et al. (2004). Gemfibrozil and its glucuronide inhibit the organic anion transporting polypeptide 2-mediated hepatic uptake and CYP2C8-mediated metabolism of cerivastatin.[3] Journal of Pharmacology and Experimental Therapeutics. Link

• US Food and Drug Administration (FDA).[4][12] (2018). Bioanalytical Method Validation Guidance for Industry. Link

• European Medicines Agency (EMA).[12] (2011). Guideline on bioanalytical method validation.[10] Link

Sources

• 1. Making sure you're not a bot! [helda.helsinki.fi]
• 2. Simulation of Plasma Level Changes in Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadministration with CYP2C8 Inhibitor Gemfibrozil, CYP3A4 Inhibitor Itraconazole, or Both, Using the Metabolite-Linked Model [mdpi.com]
• 3. A screening study of drug-drug interactions in cerivastatin users: an adverse effect of clopidogrel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gemfibrozil inhibits CYP2C8-mediated cerivastatin metabolism in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. courses.washington.edu [courses.washington.edu]
• 10. ema.europa.eu [ema.europa.eu]
• 11. Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Desmethyl Hydroxy Cerivastatin Sodium Salt proper disposal procedures

[1]

Executive Summary & Chemical Profile

Desmethyl Hydroxy Cerivastatin Sodium Salt (CAS: 201793-00-2) is a pharmacologically active metabolite of Cerivastatin.[1][2] While the parent drug was withdrawn from the global market in 2001 due to fatal rhabdomyolysis risks, this metabolite remains a potent HMG-CoA reductase inhibitor used in research.

Proper disposal is not merely a regulatory box-checking exercise; it is a critical safety control.[1][3] Because this compound is water-soluble and biologically active, it poses a significant risk of environmental persistence if released into water systems.[1] Under no circumstances should this compound be discharged down the drain.

Physicochemical & Hazard Profile

Property	Data	Relevance to Disposal
Molecular Formula	C₂₅H₃₂FNO₆[1]·Na	Sodium salt form increases water solubility.[1]
Physical State	White Solid/Powder	High risk of aerosolization during transfer.[1]
Solubility	Soluble in Water/Methanol	Critical: Do not use wet sweeping for spills.[1]
Hazard Class	Toxic (Irritant)	Target Organs: Liver, Skeletal Muscle.[1]
Combustion Products	NOₓ, HF, Na₂O, COₓ	Incineration requires scrubbers for HF.

Pre-Disposal Safety Architecture

Before handling waste, you must establish a "Safety Shell" around the workspace. The following protocols are non-negotiable for handling potent statin metabolites.

Personal Protective Equipment (PPE) Matrix

Zone	Equipment	Technical Justification
Respiratory	N95 or P100 Respirator	Prevents inhalation of airborne particulates during weighing or waste transfer.[1]
Dermal	Double Nitrile Gloves	Prevents transdermal absorption.[1] Outer glove (0.11mm) protects inner glove from gross contamination.[1]
Ocular	Chemical Safety Goggles	Preferred over safety glasses to seal against airborne dust.[1]
Body	Tyvek® Lab Coat	Disposable sleeves prevent accumulation on reusable fabric lab coats.[1]

Waste Characterization & Segregation Logic

Effective disposal begins with segregation.[1][3][4][5] Mixing this API (Active Pharmaceutical Ingredient) with general chemical waste can escalate disposal costs and complicate incineration profiles.[1]

Regulatory Status (US):

• RCRA Status: Not P-listed or U-listed specifically.[1] However, it must be managed as Non-RCRA Regulated Pharmaceutical Waste (unless mixed with hazardous solvents).[1]

• EPA Directive: Subject to the 2019 EPA Ban on Sewering Hazardous Waste Pharmaceuticals .[6]

Workflow Visualization: Segregation Decision Tree

Caption: Logical flow for segregating Desmethyl Hydroxy Cerivastatin waste streams to ensure compliance with incineration protocols.

Step-by-Step Disposal Protocol

Phase 1: Solid Waste (Pure Compound & Debris)

Scenario: Disposing of expired powder, weighing boats, or contaminated paper towels.

• Containment: Place the solid waste into a clear polyethylene bag (minimum 2 mil thickness).

• Primary Seal: Twist and tape the bag shut. Do not rely on simple knots.

• Secondary Containment: Place the sealed bag into a rigid, wide-mouth container labeled "Non-RCRA Pharmaceutical Waste - TOXIC" .

  • Why? Double bagging prevents "puffing" of toxic dust when the outer container is opened by waste handlers.

• Labeling: Explicitly write "Contains Fluorinated Statin Metabolite" on the tag.[1] This alerts the incineration facility to the presence of fluorine (requires specific scrubbers).

Phase 2: Liquid Waste (Solutions)

Scenario: Disposing of HPLC effluent or stock solutions.[1]

• Solvent Compatibility Check: Ensure the carrier solvent (e.g., Methanol, DMSO) is compatible with the waste carboy.

• Transfer: Use a funnel with a lid or a safety waste funnel to prevent evaporation and aerosolization.[1]

• pH Neutralization (Conditional): If the solution is acidic/basic, neutralize to pH 5-9 only if your facility's SOP permits in-lab neutralization. Otherwise, segregate as "Corrosive/Toxic".

• No Drain Disposal: Strictly Prohibited. Even trace amounts must go to chemical waste, not the sanitary sewer.

Phase 3: Trace Contamination (Glassware)

Scenario: Cleaning flasks used to prepare the salt solution.[1]

• Triple Rinse: Rinse the glassware three times with a solvent capable of dissolving the salt (e.g., Methanol or Water).

• Collect Rinsate: Pour all three rinses into the Liquid Waste container (Container B).

• Deface Labels: Remove or deface any "Desmethyl Hydroxy Cerivastatin" labels on the glassware before washing it in the sink.

Emergency Procedures: Spill Management

Because this is a sodium salt, it dissolves rapidly. Speed is essential to prevent it from entering floor drains.[1]

• Isolate: Evacuate the immediate area (10 ft radius) and post "Do Not Enter".[1]

• PPE Up: Don N95 respirator, double gloves, and goggles.

• Dry Spill (Powder):

  • Do NOT use water. Water will spread the contamination.

  • Cover with a damp paper towel (lightly misted, not dripping) to suppress dust.[1]

  • Scoop material into a waste bag using a disposable spatula.[1]

• Wet Spill (Solution):

  • Dyke the spill with absorbent pads or vermiculite.[1]

  • Absorb liquid completely.[1][7]

• Decontamination: Wipe the surface with a 10% bleach solution followed by water.[1] Collect all wipes as solid pharmaceutical waste.[1]

References

• PubChem. (2025).[1] Desmethyl hydroxyl cerivastatin | C25H32FNO6 | CID 102506881.[1] National Institutes of Health.[1][5] [Link][1]

• US Environmental Protection Agency. (2019).[1][8] Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal Register.[1] [Link]

• California Department of Toxic Substances Control. (2022).[1] Managing Pharmaceutical Waste. CA.gov.[1] [Link][1]

Sources

• 1. Desmethyl hydroxyl cerivastatin | C25H32FNO6 | CID 102506881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. clinicallab.com [clinicallab.com]
• 4. biomedicalwastesolutions.com [biomedicalwastesolutions.com]
• 5. Safe Disposal of Infectious Laboratory Waste - Biosafety In The Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. bdlaw.com [bdlaw.com]
• 7. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frequently Asked Questions – EPA’s New Hazardous Waste Pharmaceuticals Rule | News & Insights | Arnall Golden Gregory LLP [agg.com]

Personal protective equipment for handling Desmethyl Hydroxy Cerivastatin Sodium Salt

Executive Safety Summary: The "Hidden" Hazard

Desmethyl Hydroxy Cerivastatin Sodium Salt is a primary metabolite of Cerivastatin (formerly marketed as Baycol/Lipobay). It is critical to contextualize the safety profile of this compound: Cerivastatin was voluntarily withdrawn from the global market in 2001 due to a high incidence of fatal rhabdomyolysis (severe muscle breakdown) at therapeutic doses (0.4–0.8 mg/day).

As a researcher, you must treat this metabolite with Occupational Exposure Band (OEB) 5 protocols (OEL < 1 µg/m³). Its structural similarity to the parent compound suggests it retains significant HMG-CoA reductase inhibitory potency. Inhalation of milligram quantities of dust could theoretically induce systemic toxicity comparable to an overdose of the clinical drug.

Core Directive: Do not handle this substance on an open bench. All solid-state manipulation requires containment.

Hazard Assessment & Toxicology Matrix

Parameter	Data / Extrapolation	Operational Implication
Primary Target Organs	Skeletal Muscle , Liver, Kidney	Monitor for muscle pain/weakness; dark urine (myoglobinuria).
Acute Toxicity	Oral LD50 (Mouse): ~416 mg/kg (Parent)	Low acute mortality, but chronic/systemic mechanism is the threat.
Potency Class	HPAPI (High Potency Active Pharm. Ingredient)	Therapeutic dose was <1 mg. Dust is invisible at toxic levels.
Reproductive Toxicity	Category X (Statins)	Strict Contraindication: Pregnant personnel must not handle.
Physical State	Hygroscopic Solid / Powder	High potential for static charge and aerosolization during weighing.

Containment & Engineering Controls (Primary Defense)

PPE is the last line of defense. Your primary safety relies on Engineering Controls .

Hierarchy of Containment

• Tier 1 (Preferred): Barrier Isolator (Glovebox) operating under negative pressure with HEPA filtration.

• Tier 2 (Acceptable): Powder Containment Balance Enclosure (CVE) with face velocity monitoring (0.3 – 0.5 m/s).

• Tier 3 (Prohibited): Standard Chemical Fume Hood (Turbulence often spreads light powders). Only use for liquid handling after solubilization.

Figure 1: Decision logic for engineering controls. Solid handling requires isolation or CVE; fume hoods are reserved for liquid phases.

Personal Protective Equipment (PPE) Matrix

Select your PPE ensemble based on the specific operation.

PPE Component	Solid Handling (Weighing/Transfer)	Liquid Handling (Dilution/Pipetting)
Respiratory	PAPR (Powered Air Purifying Respirator) with HEPA cartridges OR N95/P100 only if working inside a certified CVE.	Surgical mask (if in hood) or N95 (precautionary).
Gloves	Double Gloving: Nitrile (Inner) + Long-cuff Nitrile (Outer). Tuck inner glove under sleeve; outer glove over sleeve.	Standard Nitrile (0.11 mm min thickness). Change immediately upon splash.
Body Protection	Tyvek® Lab Coat (Disposable, elastic cuffs) or Coveralls.	Standard Lab Coat (Cotton/Poly).
Eye Protection	Chemical Goggles (Indirect venting). Safety glasses are insufficient for powders.	Safety Glasses with side shields.
Footwear	Closed-toe, non-porous. Shoe covers recommended.	Closed-toe.

Operational Workflow: From Vial to Solution

This protocol minimizes the risk of generating airborne dust, the primary vector for exposure.

Phase 1: Preparation

• Static Control: Place an ionizing bar or anti-static gun inside the balance enclosure. Statin salts are often static-prone and will "jump" from spatulas.

• Lining: Line the work surface with plastic-backed absorbent paper (absorbent side up) to capture micro-spills.

• Solvent Staging: Pre-measure your solvent (e.g., DMSO, Methanol) and have it ready inside the enclosure.

Phase 2: Weighing & Solubilization

• Open Vial: Gently tap the vial to settle contents. Open only inside the CVE/Isolator.

• Weighing: Use a disposable anti-static weighing boat.

  • Technique: Do not dump. Use a micro-spatula to transfer small amounts.

• In-Situ Solubilization (Critical Step):

  • Do NOT transfer the powder to a flask and then walk to a fume hood.

  • Add the solvent directly to the weighing boat (if volume permits) or into the transfer vial inside the enclosure.

  • Once the powder is wet/dissolved, the airborne risk drops by 99%.

• Sealing: Cap the solution vial tightly. Wipe the exterior with a methanol-dampened Kimwipe before removing it from the enclosure.

Phase 3: Decontamination

• Primary Wipe: Wipe down the balance and work surface with 10% bleach (sodium hypochlorite) followed by 70% ethanol.

  • Why Bleach? Oxidative degradation is effective for breaking down the statin pharmacophore.

• Waste: Place all solid waste (weigh boats, contaminated gloves, wipes) into a sealed hazardous waste bag inside the hood before removal.

Figure 2: Operational workflow emphasizing "In-Situ Solubilization" to prevent dry powder transport.

Emergency Response Protocols

Scenario A: Accidental Inhalation (Powder Puff)

• Evacuate: Leave the room immediately. Close the door.

• Alert: Post "DO NOT ENTER" signage.

• Medical: Seek immediate medical attention. Inform the physician of exposure to a potent HMG-CoA reductase inhibitor .

  • Watch list: Serum Creatine Kinase (CK) levels, liver transaminases (ALT/AST).

Scenario B: Skin Contact

• Wash: Wash with soap and copious water for 15 minutes. Avoid scrubbing (abrading skin increases absorption).

• Monitor: Report any unexplained muscle soreness in the following 7 days.

Scenario C: Spills (Dry Powder)

• Do NOT sweep. Sweeping aerosolizes the dust.

• Cover: Gently cover the spill with wet paper towels (soaked in water or mild detergent) to dampen the powder.

• Scoop: Scoop up the wet material/towels and place in a hazardous waste container.

• Clean: Wipe area with 10% bleach, then water.

References

• Furberg, C. D., & Pitt, B. (2001). Withdrawal of cerivastatin from the world market.[1] Current Controlled Trials in Cardiovascular Medicine, 2(5), 205–207. Link

• Staffa, J. A., Chang, J., & Green, L. (2002). Cerivastatin and reports of fatal rhabdomyolysis.[2] New England Journal of Medicine, 346(7), 539-540. Link

• Merck & Co. (2023). Safety Data Sheet: Lovastatin (Statin Class Representative). Merck Sigma-Aldrich. Link(Cited for class-effect handling protocols).

• Occupational Safety and Health Administration (OSHA). (2016). Controlling Occupational Exposure to Hazardous Drugs. Section IV: Engineering Controls. Link

Sources

• 1. cmaj.ca [cmaj.ca]
• 2. ovid.com [ovid.com]